3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

• CAS: 26308-42-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This technical guide provides a comprehensive overview of a viable synthetic pathway for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a valuable heterocyclic compound in chemical research and drug development. The synthesis is presented in a three-stage process, commencing with the formation of the pyrazole core, followed by N-methylation, and culminating in ester hydrolysis. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, quantitative data, and visual representations of the synthetic route.

Stage 1: Synthesis of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

The initial stage focuses on the construction of the pyrazole ring through a classical condensation reaction between a β-dicarbonyl compound and hydrazine. The key intermediate, ethyl 3-ethyl-1H-pyrazole-5-carboxylate, is synthesized from ethyl 2,4-dioxohexanoate.

Sub-stage 1.1: Preparation of Ethyl 2,4-dioxohexanoate

The precursor, ethyl 2,4-dioxohexanoate, can be prepared via a Claisen condensation of 2-butanone and diethyl oxalate using a strong base such as sodium ethoxide.[1]

Experimental Protocol:

• A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol under an inert atmosphere.

• The solution is cooled, and a mixture of 2-butanone and diethyl oxalate is added dropwise with stirring, maintaining a low temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure the completion of the condensation.

• The reaction is then quenched by the addition of a dilute acid.

• The product, ethyl 2,4-dioxohexanoate, is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure to yield the crude product, which can be purified by distillation.

Sub-stage 1.2: Synthesis of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

The synthesized ethyl 2,4-dioxohexanoate is then cyclized with hydrazine hydrate to form the pyrazole ring. The reaction is typically carried out in an alcoholic solvent, often with a catalytic amount of acid.

Experimental Protocol:

• Ethyl 2,4-dioxohexanoate is dissolved in ethanol.

• Hydrazine hydrate is added dropwise to the solution at a controlled temperature.

• The reaction mixture is then stirred at room temperature or gently heated to drive the reaction to completion.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with water and brine.

• The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and concentrated to give the crude ethyl 3-ethyl-1H-pyrazole-5-carboxylate, which can be purified by column chromatography or recrystallization.

Stage 2: N-Methylation of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

The second stage involves the regioselective methylation of the pyrazole nitrogen atom to yield ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate. A patent describes a method using the greener reagent dimethyl carbonate.[2]

Experimental Protocol:

• In a pressure-rated reactor, ethyl 3-ethyl-1H-pyrazole-5-carboxylate, dimethyl carbonate, and a base such as potassium carbonate are combined.[2]

• The reactor is sealed and heated to a temperature between 100-150°C for 8-12 hours.[2]

• After cooling to room temperature, the solid base is filtered off.

• The excess dimethyl carbonate is removed by distillation.

• The resulting crude ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate is then purified by vacuum distillation.[2]

Stage 3: Hydrolysis of Ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate

The final stage is the saponification of the ethyl ester to the desired carboxylic acid. This is typically achieved by heating with a strong base in an aqueous or alcoholic solution, followed by acidification.

Experimental Protocol:

• Ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate is dissolved in a mixture of ethanol and an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide.

• The mixture is heated under reflux for several hours until the hydrolysis is complete (monitored by TLC).

• The reaction mixture is then cooled, and the ethanol is removed under reduced pressure.

• The remaining aqueous solution is washed with a non-polar organic solvent to remove any unreacted starting material.

• The aqueous layer is then cooled in an ice bath and carefully acidified with a dilute strong acid (e.g., HCl) to a pH of approximately 3-4.

• The precipitated 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is collected by filtration, washed with cold water, and dried under vacuum to yield the final product.

Quantitative Data Summary

Step	Reactants	Products	Reagents/Solvents	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
1.1	2-Butanone, Diethyl oxalate	Ethyl 2,4-dioxohexanoate	Sodium ethoxide, Ethanol	Low to RT	Several	-	-	[1]
1.2	Ethyl 2,4-dioxohexanoate, Hydrazine hydrate	Ethyl 3-ethyl-1H-pyrazole-5-carboxylate	Ethanol, Acetic acid (cat.)	RT to reflux	-	-	-	Analogous to[3]
2	Ethyl 3-ethyl-1H-pyrazole-5-carboxylate	Ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate	Dimethyl carbonate, K₂CO₃	100-150	8-12	>82.53	>95.3	[2]
3	Ethyl 1-methyl-3-ethyl-1H-pyrazole-5-carboxylate	3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	NaOH or KOH, Ethanol, HCl (aq)	Reflux	Several	-	-	General procedure

Note: Yields and specific conditions for steps 1.1, 1.2, and 3 are based on general procedures for similar reactions and may require optimization.

Visualizations

Overall Synthesis Pathway

Caption: Overall synthesis pathway for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Experimental Workflow for Stage 2: N-Methylation

Caption: Experimental workflow for the N-methylation of the pyrazole intermediate.

Experimental Workflow for Stage 3: Hydrolysis

Caption: Experimental workflow for the hydrolysis of the ethyl ester to the final carboxylic acid.

References

• 1. US3760087A - Perfume compositions containing ethyl 2,4-dioxohexanoate - Google Patents [patents.google.com]
• 2. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 3. Ethyl 3-methyl-1H-pyrazole-5-carboxylate synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide on the Physicochemical Properties of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of the heterocyclic compound 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (CAS No. 26308-42-9). Due to its structural motifs, this pyrazole derivative is of interest to researchers in medicinal chemistry and drug discovery. The following sections detail its molecular characteristics, available physical data, and generalized experimental protocols for the determination of key physicochemical parameters.

Core Physicochemical Data

Property	Value	Source
Molecular Formula	C₇H₁₀N₂O₂	[1][2]
Molecular Weight	154.17 g/mol	[1][2][3]
Boiling Point	305.6°C at 760 mmHg	[3]
Density	1.23 g/cm³	[3]
logP (calculated)	0.9 (XLogP3)	[1]
Melting Point	Data not available
pKa	Data not available
Aqueous Solubility	Data not available

Experimental Protocols

While specific experimental data for melting point, pKa, and aqueous solubility of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are not available, this section outlines the standard methodologies that would be employed for their determination.

Synthesis via Ethyl Ester Hydrolysis

A common route to obtaining 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is through the hydrolysis of its corresponding ethyl ester.

Procedure:

• 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylate is dissolved in a mixture of ethanol and water.

• An excess of a strong base, such as sodium hydroxide, is added to the solution.

• The reaction mixture is heated under reflux and stirred for a period of 4-5 hours to ensure complete hydrolysis of the ester.

• After cooling, the reaction mixture is extracted with a suitable organic solvent (e.g., ethyl acetate) to remove any unreacted starting material.

• The aqueous phase, containing the sodium salt of the carboxylic acid, is then acidified with a dilute strong acid, such as hydrochloric acid, to a pH of 5-6.

• The precipitated solid, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, is then collected by filtration, washed with cold water, and dried.[3]

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity. A sharp melting range typically signifies a high degree of purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes

Procedure:

• A small amount of the dry, finely powdered crystalline sample is packed into a capillary tube to a height of 2-3 mm.[4][5][6]

• The capillary tube is placed in the heating block of the melting point apparatus.[4][7]

• The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the temperature approaches the expected melting point.

• The temperature at which the first droplet of liquid is observed is recorded as the onset of melting.

• The temperature at which the entire sample has completely liquefied is recorded as the completion of melting. The range between these two temperatures is the melting range.[4]

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the acidity of a compound and is crucial for understanding its ionization state at different pH values.

Apparatus:

• Potentiometer with a calibrated pH electrode

• Burette

• Stir plate and stir bar

Procedure:

• A precise amount of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is dissolved in a suitable solvent, typically water or a co-solvent system if solubility is low, to create a solution of known concentration (e.g., 1 mM).[8][9]

• The solution is placed in a beaker with a stir bar, and the pH electrode is immersed in the solution.

• A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally from a burette.[8][9]

• After each addition of titrant, the solution is allowed to equilibrate, and the pH is recorded.

• The titration is continued until the pH has passed the equivalence point, typically to around pH 12.[8]

• A titration curve is generated by plotting the measured pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point of the titration curve.[10]

Aqueous Solubility Determination by Shake-Flask Method

The shake-flask method is a standard technique for determining the thermodynamic solubility of a compound in a specific solvent.

Procedure:

• An excess amount of the solid compound is added to a known volume of aqueous buffer at a specific pH (e.g., physiological pH 7.4).[11][12][13]

• The resulting suspension is agitated in a shaker bath at a constant temperature for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.[13]

• After the equilibration period, the suspension is filtered to remove the undissolved solid.

• The concentration of the dissolved compound in the clear filtrate is then determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[11][12]

• This concentration represents the aqueous solubility of the compound under the specified conditions.

Visualized Experimental Workflow

The following diagram illustrates the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid from its ethyl ester.

Caption: Synthesis workflow for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

References

• 1. aablocks.com [aablocks.com]
• 2. 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID | CAS 26308-42-9 [matrix-fine-chemicals.com]
• 3. echemi.com [echemi.com]
• 4. Determination of Melting Point [wiredchemist.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. thinksrs.com [thinksrs.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 11. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 12. enamine.net [enamine.net]
• 13. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

An In-depth Technical Guide on 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

CAS Number: 26308-42-9

This technical guide provides a comprehensive overview of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a heterocyclic compound of significant interest to researchers, scientists, and professionals in drug development. This document details its chemical properties, synthesis, and potential therapeutic applications, supported by experimental protocols and data.

Compound Profile

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a substituted pyrazole carboxylic acid. The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms, which is a common scaffold in many biologically active compounds. The strategic placement of ethyl and methyl groups, along with the carboxylic acid moiety, imparts specific physicochemical properties that are crucial for its biological activity.

Table 1: Physicochemical Properties of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its Ethyl Ester Precursor

Property	3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
CAS Number	26308-42-9	128537-26-8
Molecular Formula	C₇H₁₀N₂O₂	C₉H₁₄N₂O₂[1]
Molecular Weight	154.17 g/mol	182.22 g/mol [1]
IUPAC Name	3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid	ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate[1]
Melting Point	Data not available	Data not available
Boiling Point	Data not available	Data not available
Solubility	Data not available	Data not available

Synthesis and Experimental Protocol

The primary route for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid involves the hydrolysis of its corresponding ethyl ester, Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.

Experimental Protocol: Hydrolysis of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Addition of Base: To the solution, add an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), in stoichiometric excess (typically 2-5 equivalents).

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for a period of 2 to 6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the solution to a pH of approximately 2-3 using a dilute acid, such as hydrochloric acid (HCl). This will precipitate the carboxylic acid.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash it with cold water to remove any inorganic salts. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield pure 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Spectroscopic Data

Table 2: Expected Spectroscopic Data

Technique	Expected Characteristic Peaks
¹H NMR	- Singlet for the pyrazole C-H proton. - Quartet and triplet for the ethyl group protons. - Singlet for the N-methyl protons. - Broad singlet for the carboxylic acid -OH proton.
¹³C NMR	- Peaks corresponding to the pyrazole ring carbons. - Peaks for the ethyl group carbons. - Peak for the N-methyl carbon. - Peak for the carboxylic acid carbonyl carbon.
FT-IR (cm⁻¹)	- Broad O-H stretch from the carboxylic acid (approx. 2500-3300 cm⁻¹). - C=O stretch from the carboxylic acid (approx. 1700-1725 cm⁻¹). - C=N and C=C stretches from the pyrazole ring (approx. 1500-1600 cm⁻¹). - C-H stretches from the alkyl groups (approx. 2850-3000 cm⁻¹).
Mass Spec (m/z)	- Molecular ion peak [M]⁺ at approximately 154.17. - Fragmentation patterns corresponding to the loss of COOH, ethyl, and methyl groups.

Biological Activity and Drug Development Potential

The pyrazole scaffold is a well-established pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[2] Research suggests that pyrazole carboxylic acids, in particular, hold significant promise as anti-inflammatory and antimicrobial agents.[3][4]

Anti-inflammatory Activity

Many pyrazole derivatives have been shown to be potent inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[5][6] The anti-inflammatory activity of novel pyrazole compounds is often evaluated using the carrageenan-induced rat paw edema assay.[7][8]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema Assay

• Animal Model: Use adult Wistar or Sprague-Dawley rats.

• Grouping: Divide the animals into control, standard (e.g., indomethacin), and test groups (receiving different doses of the pyrazole carboxylic acid).

• Compound Administration: Administer the test compound and the standard drug orally or intraperitoneally. The control group receives the vehicle.

• Induction of Edema: After a set period (e.g., 1 hour), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each rat.

• Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Antimicrobial Activity

Pyrazole derivatives have also demonstrated significant activity against a range of bacterial and fungal pathogens.[3][9][10] The antimicrobial potential is typically assessed by determining the Minimum Inhibitory Concentration (MIC) using methods like the agar well diffusion assay.[3]

Experimental Protocol: Agar Well Diffusion Assay

• Microbial Cultures: Prepare standardized inoculums of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Agar Plates: Prepare Mueller-Hinton agar plates for bacteria and Sabouraud Dextrose agar plates for fungi.

• Inoculation: Spread the microbial inoculum evenly over the surface of the agar plates.

• Well Preparation: Create wells of a standard diameter in the agar using a sterile borer.

• Compound Application: Add a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO) to the wells. Also include a positive control (standard antibiotic/antifungal) and a negative control (solvent).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 24-48 hours.

• Measurement: Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Workflow for Biological Evaluation.

Conclusion

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid represents a promising scaffold for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery. The synthetic route via hydrolysis of its ethyl ester is straightforward. Further research is warranted to fully elucidate its biological activity profile, mechanism of action, and to optimize its structure for enhanced potency and selectivity. This technical guide provides a foundational resource for scientists and researchers to build upon in their exploration of this and related pyrazole derivatives.

References

• 1. Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate | C9H14N2O2 | CID 15131401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. New pyrazole derivatives: Synthesis, anti-inflammatory activity, cycloxygenase inhibition assay and evaluation of mPGES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. meddocsonline.org [meddocsonline.org]

An In-depth Technical Guide to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a heterocyclic compound of interest in chemical synthesis and potential pharmaceutical applications. This guide covers its molecular structure, chemical properties, a representative synthesis protocol, and expected analytical characterizations.

Chemical Identity and Properties

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a substituted pyrazole derivative. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This core structure is a common scaffold in medicinal chemistry.

Table 1: Chemical Identifiers and Descriptors

Identifier	Value	Reference
IUPAC Name	3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid	[1]
CAS Number	26308-42-9	[1][2]
Molecular Formula	C₇H₁₀N₂O₂	Inferred from structure
Molecular Weight	154.17 g/mol	Inferred from formula
SMILES String	CCC1=NN(C(=C1)C(=O)O)C	Inferred from structure

Table 2: Physicochemical Properties

Property	Value	Notes
Physical State	Solid (expected)	Based on similar compounds
Melting Point	Not available
Boiling Point	Not available
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO and alcohols.	Based on general properties of carboxylic acids

Molecular Structure

The molecular structure of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid consists of a central pyrazole ring. An ethyl group is attached at the C3 position, a methyl group at the N1 position, and a carboxylic acid group at the C5 position.

Caption: 2D Molecular Structure of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Experimental Protocols: Synthesis

A common route for synthesizing N-alkylated pyrazole carboxylic acids involves the cyclization of a β-dicarbonyl compound with a hydrazine, followed by N-alkylation and ester hydrolysis. While a specific protocol for this exact molecule is not detailed in the provided search results, a plausible synthetic pathway can be derived from methods used for analogous compounds.[3][4]

Proposed Synthetic Pathway:

• Step 1: Pyrazole Ring Formation. Reaction of an ethyl-substituted β-ketoester (e.g., ethyl 2,4-dioxohexanoate) with hydrazine hydrate to form 3-ethyl-1H-pyrazole-5-carboxylic acid ethyl ester.

• Step 2: N-Methylation. The resulting pyrazole is then methylated at the N1 position using a methylating agent like dimethyl sulfate or methyl iodide. This step often yields a mixture of N1 and N2 isomers, requiring chromatographic separation. A patent suggests using dimethyl carbonate as a greener alternative to dimethyl sulfate.[4]

• Step 3: Saponification. The ethyl ester of 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate is hydrolyzed to the corresponding carboxylic acid using a base such as sodium hydroxide, followed by acidification.

Caption: Proposed workflow for the synthesis of the target molecule.

Spectroscopic Data Analysis

While specific spectra for 3-Ethyl-1-Methyl-1H-pyrazole-5-carboxylic acid were not found, the expected spectroscopic features can be predicted based on its structure and data from similar compounds.[5][6][7][8]

¹H NMR Spectroscopy (Expected Signals):

• Carboxylic Acid Proton (-COOH): A broad singlet, typically downfield (>10 ppm).

• Pyrazole Ring Proton (C4-H): A singlet in the aromatic region (around 6.5-7.0 ppm).

• N-Methyl Protons (-CH₃): A singlet (around 3.8-4.2 ppm).

• Ethyl Group Protons (-CH₂CH₃): A quartet for the methylene (-CH₂) protons (around 2.6-3.0 ppm) and a triplet for the methyl (-CH₃) protons (around 1.2-1.5 ppm).

¹³C NMR Spectroscopy (Expected Signals):

• Carboxylic Carbonyl Carbon (-COOH): A signal in the range of 160-170 ppm.

• Pyrazole Ring Carbons (C3, C4, C5): Signals typically between 100-150 ppm.

• N-Methyl Carbon (-CH₃): A signal around 35-40 ppm.

• Ethyl Group Carbons (-CH₂CH₃): Two signals, one for the methylene carbon (~20-25 ppm) and one for the methyl carbon (~12-16 ppm).

Infrared (IR) Spectroscopy (Expected Bands):

• O-H Stretch (Carboxylic Acid): A very broad band from 2500 to 3300 cm⁻¹.[9]

• C=O Stretch (Carboxylic Acid): A strong, sharp band around 1700-1725 cm⁻¹.[9]

• C=N and C=C Stretches (Pyrazole Ring): Bands in the 1400-1600 cm⁻¹ region.

• C-H Stretches (Alkyl): Bands just below 3000 cm⁻¹.

Mass Spectrometry:

• The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Common fragmentation patterns would include the loss of the carboxylic acid group (-COOH) and fragmentation of the ethyl side chain.

References

• 1. 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID | 26308-42-9 [chemicalbook.com]
• 2. 26308-42-9|3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid|BLD Pharm [bldpharm.com]
• 3. 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER | 128537-26-8 [chemicalbook.com]
• 4. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. spectrabase.com [spectrabase.com]
• 7. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester [webbook.nist.gov]
• 8. 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester [webbook.nist.gov]
• 9. echemi.com [echemi.com]

Spectroscopic Profile of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for the heterocyclic compound 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. This document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data for this molecule. The information is presented to assist in the identification, characterization, and quality control of this compound in research and development settings.

Molecular Structure

Chemical Formula: C₇H₁₀N₂O₂

Molecular Weight: 154.17 g/mol

Structure:

Spectroscopic Data

The following tables summarize the anticipated spectral data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid based on the analysis of its functional groups and data from structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~12.0 - 13.0	Singlet (broad)	1H	COOH
~6.5	Singlet	1H	Pyrazole-H (C4-H)
~4.1	Singlet	3H	N-CH₃
~2.7	Quartet	2H	-CH₂-CH₃
~1.2	Triplet	3H	-CH₂-CH₃

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
~165	C=O (Carboxylic Acid)
~150	C3-Ethyl
~140	C5-Carboxylic Acid
~110	C4-H
~40	N-CH₃
~20	-CH₂-CH₃
~13	-CH₂-CH₃

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
2500-3300	Broad	O-H stretch (Carboxylic Acid)
~2970	Medium	C-H stretch (Aliphatic)
~1700	Strong	C=O stretch (Carboxylic Acid)
~1550	Medium	C=N stretch (Pyrazole Ring)
~1450	Medium	C=C stretch (Pyrazole Ring)

Mass Spectrometry (MS)

Table 4: Expected Mass Spectrometry Data

m/z	Interpretation
154	[M]⁺ (Molecular Ion)
139	[M - CH₃]⁺
125	[M - C₂H₅]⁺
109	[M - COOH]⁺

Experimental Protocols

The following are generalized experimental methodologies for the acquisition of spectral data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

NMR Spectroscopy

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR Acquisition: Standard proton NMR spectra are acquired with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra are acquired using a proton-decoupled pulse sequence.

IR Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory, where a small amount of the solid sample is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin disk.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Instrumentation: A mass spectrometer, for example, one utilizing Electron Ionization (EI) or Electrospray Ionization (ESI).

• Sample Introduction: The sample can be introduced directly into the ion source, or via a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for separation prior to analysis.

• Data Acquisition: The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the molecular ion and fragment ions. High-resolution mass spectrometry (HRMS) can be used for accurate mass determination to confirm the elemental composition.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound like 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of a chemical compound.

The Multifaceted Biological Activities of Pyrazole Carboxylic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole carboxylic acid derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry. Their unique structural features allow for a broad spectrum of biological activities, making them promising candidates for the development of novel therapeutic agents. This technical guide provides an in-depth overview of the core biological activities of pyrazole carboxylic acid derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory properties. Detailed experimental protocols, quantitative data summaries, and visualizations of key signaling pathways are presented to support researchers in this dynamic field.

Core Biological Activities

Pyrazole carboxylic acid derivatives have demonstrated efficacy in several key therapeutic areas. The following sections detail their activity, supported by quantitative data from various studies.

Anticancer Activity

A significant body of research highlights the potential of pyrazole carboxylic acid derivatives as anticancer agents.[1][2] These compounds have been shown to inhibit the proliferation of a wide range of cancer cell lines, including those of the breast, liver, and colon.[1][3] The anticancer effects are often attributed to their ability to interfere with critical cellular processes such as cell cycle progression and to induce apoptosis.[4]

Table 1: Anticancer Activity of Selected Pyrazole Carboxylic Acid Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Pyrazole-benzothiazole hybrid (Compound 25)	HT29 (Colon)	3.17	[1]
Pyrazole-benzothiazole hybrid (Compound 25)	PC3 (Prostate)	-	[1]
Pyrazole-benzothiazole hybrid (Compound 25)	A549 (Lung)	-	[1]
Pyrazole-benzothiazole hybrid (Compound 25)	U87MG (Glioblastoma)	6.77	[1]
Pyrazole carbaldehyde derivative (Compound 43)	MCF7 (Breast)	0.25	[1]
5-alkylated selanyl-1H-pyrazole (Compound 53)	HepG2 (Liver)	15.98	[1]
5-alkylated selanyl-1H-pyrazole (Compound 54)	HepG2 (Liver)	13.85	[1]
Fused pyrazole derivative (Compound 3)	HEPG2 (Liver)	0.06 (EGFR inhibition)	[5]
Fused pyrazole derivative (Compound 9)	HEPG2 (Liver)	0.22 (VEGFR-2 inhibition)	[5]
Pyrazole-thiophene hybrid (Compound 2)	MCF-7 (Breast)	6.57	[6]
Pyrazole-thiophene hybrid (Compound 2)	HepG2 (Liver)	8.86	[6]

Antimicrobial Activity

Pyrazole carboxylic acid derivatives also exhibit potent antimicrobial properties against a variety of bacterial and fungal pathogens.[7][8] Their mechanism of action often involves the inhibition of essential microbial enzymes, such as DNA gyrase, thereby disrupting DNA replication and leading to cell death.[5][7]

Table 2: Antimicrobial Activity of Selected Pyrazole Carboxylic Acid Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Naphthyl-substituted pyrazole-derived hydrazone (Compound 6)	S. aureus	0.78-1.56	[7]
Naphthyl-substituted pyrazole-derived hydrazone (Compound 6)	A. baumannii	0.78-1.56	[7]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	S. aureus	62.5-125	[9]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	B. subtilis	62.5-125	[9]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	K. pneumoniae	62.5-125	[9]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	E. coli	62.5-125	[9]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	C. albicans	2.9-7.8	[9]
4-(2-(p-tolyl)hydrazineylidene)-pyrazole-1-carbothiohydrazide (Compound 21a)	A. flavus	2.9-7.8	[9]

Anti-inflammatory Activity

The anti-inflammatory effects of pyrazole carboxylic acid derivatives are well-documented, with some compounds exhibiting potent inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[3][10] By selectively inhibiting COX-2, these derivatives can reduce the production of prostaglandins, which are key mediators of inflammation and pain, while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[4][11]

Table 3: Anti-inflammatory Activity of Selected Pyrazole Carboxylic Acid Derivatives

Compound/Derivative	Assay	IC50 (µM) / % Inhibition	Reference
Halogenated triarylpyrazole (Compound 1)	COX-2 Inhibition	0.31	[3]
Pyrazole N-aryl sulfonate (Compound 16)	COX-2 Inhibition	1.76	[3]
Pyrazole-pyridazine hybrid (Compound 5f)	COX-2 Inhibition	1.50	[11]
Pyrazole-pyridazine hybrid (Compound 6f)	COX-2 Inhibition	1.15	[11]
Hybrid pyrazole analogue (Compound 5u)	COX-2 Inhibition	1.79	[10]
Hybrid pyrazole analogue (Compound 5s)	COX-2 Inhibition	2.51	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of pyrazole carboxylic acid derivatives.

Synthesis Protocol: Knorr Pyrazole Synthesis of Ethyl 5-hydroxy-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate

This protocol describes a general and widely used method for the synthesis of a pyrazole carboxylic acid derivative.

Materials:

• Ethyl acetoacetate

• Phenylhydrazine

• Ethanol

• Glacial Acetic Acid (catalyst)

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine ethyl acetoacetate (1 equivalent) and phenylhydrazine (1 equivalent) in ethanol.

• Add a catalytic amount of glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the purified product in a vacuum oven.

• Characterize the final product using techniques such as NMR, IR, and mass spectrometry.[3]

Biological Assay Protocol: MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.[12][13]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Pyrazole carboxylic acid derivative (test compound)

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well microplate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.[14]

• Prepare serial dilutions of the pyrazole carboxylic acid derivative in culture medium. The final concentration of DMSO should not exceed 0.5%.

• After 24 hours, remove the medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 3-4 hours.[14]

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value of the compound.

Biological Assay Protocol: Broth Microdilution for Antimicrobial Activity

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[15]

Materials:

• Bacterial or fungal strain of interest

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Pyrazole carboxylic acid derivative (test compound)

• DMSO

• 96-well microplate

• Microplate reader or visual inspection

Procedure:

• Prepare a stock solution of the pyrazole carboxylic acid derivative in DMSO.

• Perform serial two-fold dilutions of the compound in the appropriate broth in a 96-well microplate.

• Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Add the microbial inoculum to each well of the microplate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plate at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[15]

Biological Assay Protocol: Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This is a widely used in vivo model to screen for acute anti-inflammatory activity.[16][17]

Materials:

• Wistar rats or Swiss albino mice

• Carrageenan solution (1% in saline)

• Pyrazole carboxylic acid derivative (test compound)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

• Standard anti-inflammatory drug (e.g., Indomethacin)

Procedure:

• Fast the animals overnight with free access to water.

• Divide the animals into groups: vehicle control, standard drug, and test compound groups (at different doses).

• Administer the test compound or standard drug orally or intraperitoneally.

• After a specific time (e.g., 60 minutes), induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculate the percentage of inhibition of paw edema for each group compared to the vehicle control group.

Signaling Pathways and Mechanisms of Action

The biological activities of pyrazole carboxylic acid derivatives are mediated through their interaction with various cellular targets and signaling pathways.

Anticancer Mechanisms: EGFR and VEGFR-2 Inhibition

Many pyrazole derivatives exert their anticancer effects by inhibiting key receptor tyrosine kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[2][5][6][7][18] Inhibition of these pathways disrupts downstream signaling cascades involved in cell proliferation, survival, and angiogenesis.

Caption: Inhibition of EGFR and VEGFR-2 signaling by pyrazole derivatives.

Antimicrobial Mechanism: DNA Gyrase Inhibition

A common mechanism for the antibacterial activity of pyrazole derivatives is the inhibition of DNA gyrase (a type II topoisomerase), an essential enzyme in bacteria responsible for managing DNA supercoiling during replication.[8][10][19]

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 5. Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
• 8. youtube.com [youtube.com]
• 9. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 15. ClinPGx [clinpgx.org]
• 16. WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

The Dawn of a Heterocycle: An In-depth Technical Guide to the Discovery and History of Pyrazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazoles, five-membered heterocyclic aromatic compounds containing two adjacent nitrogen atoms, represent a cornerstone of modern medicinal chemistry and drug development. Their journey from a laboratory curiosity to a privileged scaffold in numerous therapeutic agents is a testament to over a century of chemical innovation. This technical guide provides a comprehensive overview of the discovery and historical development of pyrazole compounds, detailing the seminal synthetic methodologies, key physicochemical properties of early derivatives, and the elucidation of their pharmacological significance.

The Genesis of Pyrazole Chemistry: Knorr's Landmark Synthesis

The history of pyrazole chemistry begins in 1883 with the pioneering work of German chemist Ludwig Knorr. While attempting to synthesize quinoline derivatives, Knorr serendipitously discovered a new class of compounds through the condensation of ethyl acetoacetate with phenylhydrazine.[1] This reaction, now famously known as the Knorr pyrazole synthesis , yielded the first substituted pyrazole, 1-phenyl-3-methyl-5-pyrazolone.[1] Knorr's initial publication in the Berichte der deutschen chemischen Gesellschaft laid the foundation for the vast field of pyrazole chemistry.[1]

The term "pyrazole" itself was coined by Knorr in the same year to describe this novel heterocyclic system.[2] While Knorr synthesized the first substituted pyrazole, the parent, unsubstituted pyrazole was first prepared by Eduard Buchner in 1889 through the decarboxylation of pyrazole-3,4,5-tricarboxylic acid.[2]

Foundational Synthetic Methodologies

Following Knorr's initial discovery, several other key synthetic routes to the pyrazole nucleus were established, expanding the accessibility and diversity of these compounds.

The Knorr Pyrazole Synthesis (1883)

This foundational reaction involves the condensation of a β-dicarbonyl compound (or its synthetic equivalent) with a hydrazine derivative.[3] The reaction is typically acid-catalyzed and proceeds through a hydrazone intermediate, which then undergoes intramolecular cyclization and dehydration to form the aromatic pyrazole ring.[3][4] The versatility of this method lies in the wide variety of commercially available β-dicarbonyl compounds and hydrazines, allowing for the synthesis of a diverse library of substituted pyrazoles.

The Pechmann Pyrazole Synthesis (1898)

Developed by Hans von Pechmann, this method provides a route to the parent pyrazole and its derivatives through the 1,3-dipolar cycloaddition of diazomethane with acetylene.[5][6] This reaction exemplifies a different mechanistic approach to the pyrazole core, highlighting the utility of cycloaddition reactions in heterocyclic synthesis.

Quantitative Data of Early Pyrazole Compounds

The following tables summarize the key quantitative data for the parent pyrazole and some of the earliest synthesized derivatives, providing a comparative look at their fundamental physical properties.

Compound Name	Year of First Synthesis	Discoverer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Pyrazole	1889	E. Buchner	C₃H₄N₂	68.08	67-70[7][8]	186-188[7][8]
1-Phenyl-3-methyl-5-pyrazolone	1883	L. Knorr	C₁₀H₁₀N₂O	174.19	129	287 (at 265 mmHg)
3-Methyl-5-pyrazolone	-	-	C₄H₆N₂O	98.10	219-223[9]	-

Synthesis	Reactants	Product	Reported Yield
Knorr Synthesis (1883)	Ethyl acetoacetate, Phenylhydrazine	1-Phenyl-3-methyl-5-pyrazolone	Not explicitly stated in the original publication.
Pechmann Synthesis (1898)	Acetylene, Diazomethane	Pyrazole	Yields can be moderate to good, but historical quantitative data is scarce.
Nano-ZnO catalyzed Knorr Synthesis	Ethyl acetoacetate, Phenylhydrazine	1,3,5-substituted pyrazoles	Up to 95%[10][11]
Silver-catalyzed Synthesis	Trifluoromethylated ynones, Aryl/alkyl hydrazines	3-CF₃-pyrazoles	Up to 99%[10]

Experimental Protocols for Key Syntheses

The following provides a generalized experimental protocol for the foundational Knorr pyrazole synthesis, based on modern adaptations of the original procedure.

General Protocol for the Knorr Pyrazole Synthesis

Materials:

• β-Dicarbonyl compound (1 equivalent)

• Hydrazine derivative (1 equivalent)

• Solvent (e.g., ethanol, acetic acid)

• Acid catalyst (e.g., sulfuric acid, hydrochloric acid) (catalytic amount)

Procedure:

• Dissolve the β-dicarbonyl compound in the chosen solvent in a round-bottom flask.

• Add the acid catalyst to the solution.

• Slowly add the hydrazine derivative to the reaction mixture, often with cooling to control the initial exothermic reaction.

• After the addition is complete, heat the reaction mixture to reflux for a specified period (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the product.

• Collect the crude product by vacuum filtration and wash with a small amount of cold solvent.

• Recrystallize the crude product from a suitable solvent to obtain the purified pyrazole derivative.

• Characterize the final product using techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.

The Rise of Pyrazoles in Pharmacology

For much of the late 19th and early 20th centuries, pyrazole chemistry was primarily of academic interest. However, the discovery of the analgesic and antipyretic properties of antipyrine (a derivative of Knorr's original pyrazolone) marked a turning point, ushering in the era of pyrazole-based pharmaceuticals. Today, the pyrazole scaffold is a key component in a wide array of drugs targeting diverse therapeutic areas.

Signaling Pathways of Key Pyrazole-Based Drugs

The therapeutic effects of many pyrazole-containing drugs are achieved through the modulation of specific signaling pathways. The following diagrams, generated using the DOT language, illustrate the mechanisms of action for three prominent examples.

References

• 1. Pechmann pyrazole synthesis | Semantic Scholar [semanticscholar.org]
• 2. EP0020964A1 - Process for the preparation of pyrazoles - Google Patents [patents.google.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Pyrazole | C3H4N2 | CID 1048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. Pyrazole | 288-13-1 [chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. ssichem.com [ssichem.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Potential Research Areas for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs with a wide spectrum of biological activities.[1][2][3] This technical guide explores the potential research avenues for a specific, yet under-explored derivative: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid . Drawing upon the extensive body of research on analogous pyrazole-containing compounds, this document outlines promising therapeutic targets, proposes synthetic strategies, and details relevant experimental protocols. The information presented herein is intended to serve as a comprehensive resource for researchers and drug development professionals interested in unlocking the therapeutic potential of this molecule.

Introduction to the Pyrazole Scaffold

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural motif is considered a "privileged scaffold" in drug discovery due to its metabolic stability and its ability to act as a versatile pharmacophore, engaging in various interactions with biological targets.[2][3] The diverse pharmacological profiles of pyrazole derivatives are highly dependent on the nature and position of substituents on the core ring.[1] Numerous pyrazole-containing drugs have been successfully commercialized, highlighting their significance in medicine.[2][3]

Potential Therapeutic Research Areas

Based on the established activities of structurally related pyrazole carboxylic acid derivatives, the following research areas are proposed for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid:

Oncology

Cancer remains a primary focus for the application of pyrazole derivatives. Many compounds from this class have demonstrated potent anti-proliferative activity against a range of cancer cell lines.[4][5]

• Kinase Inhibition: A significant number of pyrazole-based compounds function as kinase inhibitors.[6] Key oncogenic kinases that could be targeted include:

  • Epidermal Growth Factor Receptor (EGFR): Pyrazole derivatives have shown inhibitory activity against both wild-type and mutant forms of EGFR, a key player in the proliferation of various cancer cells.[5]

  • SRC Kinase: As a non-receptor tyrosine kinase involved in cell proliferation, motility, and survival, SRC is a validated cancer target. Pyrazolopyrimidines, which share the pyrazole core, have been developed as potent and selective SRC inhibitors.

  • Other Kinases: The broader family of kinases, including Aurora kinases and Cyclin-Dependent Kinases (CDKs), are also potential targets for pyrazole-based inhibitors.[6]

• Induction of Apoptosis: Some pyrazole derivatives have been shown to induce apoptosis in cancer cells through mechanisms such as the generation of reactive oxygen species (ROS).

Anti-inflammatory and Analgesic Applications

The anti-inflammatory properties of pyrazole derivatives are well-documented, with celecoxib being a prominent example. These compounds often exert their effects through the inhibition of cyclooxygenase (COX) enzymes. The structural features of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid suggest it could be investigated for its potential as a selective COX-2 inhibitor, which would offer anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal side effects.

Antimicrobial and Antifungal Agents

The pyrazole nucleus is present in various compounds exhibiting antibacterial and antifungal activities.[7] Research in this area could involve screening 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its derivatives against a panel of pathogenic bacteria and fungi to determine their minimum inhibitory concentrations (MICs).

Synthesis and Experimental Protocols

The synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid can be approached through established methods for pyrazole ring formation, most notably the Knorr pyrazole synthesis.

Proposed Synthetic Pathway

A plausible synthetic route involves the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine.

Workflow for the Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid:

Caption: Proposed synthetic workflow for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dioxohexanoate (1,3-Dicarbonyl Intermediate)

• To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol), add a mixture of 2-butanone and diethyl oxalate dropwise with stirring at 0-5 °C.[3]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

• Acidify the reaction mixture with a dilute acid (e.g., HCl) to a pH of 3-4.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2,4-dioxohexanoate.

• Purify the product by vacuum distillation or column chromatography.

Protocol 2: Knorr Pyrazole Synthesis

• Dissolve ethyl 2,4-dioxohexanoate and methylhydrazine in a suitable solvent, such as glacial acetic acid or ethanol.[1]

• Heat the reaction mixture at reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with cold water, and dry to obtain the crude ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure ester.

Protocol 3: Hydrolysis to the Carboxylic Acid

• Dissolve the ethyl ester in a mixture of ethanol and aqueous sodium hydroxide solution.

• Heat the mixture at reflux for 1-2 hours until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Acidify the aqueous solution with dilute HCl to precipitate the carboxylic acid.

• Collect the solid by filtration, wash with cold water, and dry to yield 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Potential Signaling Pathways for Investigation

Given the potential of pyrazole derivatives as kinase inhibitors, investigating their effect on key signaling pathways is a crucial research direction.

EGFR Signaling Pathway

The EGFR signaling cascade is a primary pathway regulating cell growth and proliferation. Its dysregulation is a hallmark of many cancers.

Caption: Simplified EGFR signaling pathway and the potential point of inhibition.

PDE5 Signaling Pathway

Phosphodiesterase type 5 (PDE5) is an enzyme that degrades cyclic guanosine monophosphate (cGMP). Sildenafil, a well-known PDE5 inhibitor, contains a pyrazole moiety. This suggests that 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid could also be explored for its PDE5 inhibitory activity, with potential applications in conditions like pulmonary hypertension and erectile dysfunction.

Caption: The NO/cGMP/PDE5 signaling pathway and potential inhibition.

Quantitative Data on Related Pyrazole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrazole-based hybrids	MCF-7 (Breast)	2.82 - 6.28	[5]
Pyrazole-based hybrids	A549 (Lung)	2.82 - 6.28	[5]
Pyrazolo[3,4-d]pyrimidines	A549 (Lung)	8.21	[5]
Pyrazolo[3,4-d]pyrimidines	HCT116 (Colon)	19.56	[5]
Pyrazolone-pyrazole hybrids	MCF-7 (Breast)	16.50	[5]
Pyrazole acetohydrazides	Ovarian Cancer	8.14 - 8.63	[8]
Pyrazole carbohydrazides	MDA-MB-231 (Breast)	5.90 - 6.36	[8]

Conclusion and Future Directions

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. Based on the extensive research on analogous compounds, the most promising avenues for investigation lie in oncology, particularly in the development of kinase inhibitors, as well as in the fields of anti-inflammatory and antimicrobial drug discovery. The synthetic routes to this molecule are well-established, allowing for the straightforward generation of material for biological screening. Future research should focus on the synthesis of this compound and its derivatives, followed by a comprehensive biological evaluation against a panel of relevant targets and cell lines. Structure-activity relationship (SAR) studies will be crucial in optimizing the potency and selectivity of this promising pyrazole scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US3760087A - Perfume compositions containing ethyl 2,4-dioxohexanoate - Google Patents [patents.google.com]
• 4. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents [mdpi.com]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its analogs, focusing on their chemical properties, synthesis, biological activity, and mechanism of action. This class of compounds has garnered significant interest, particularly in the field of agrochemicals, due to its potent fungicidal properties.

Core Compound and its Analogs: Chemical Profile

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a pyrazole derivative with the chemical formula C₇H₁₀N₂O₂. The core structure consists of a pyrazole ring substituted with an ethyl group at the 3-position, a methyl group at the 1-position (N1 of the pyrazole ring), and a carboxylic acid group at the 5-position.

The ethyl ester of this carboxylic acid, Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate, is a known intermediate in the synthesis of the acaricide pyrimidine.[1] Analogs of this core structure, particularly those with modifications at the carboxylic acid group (forming amides and esters) and substitutions on the pyrazole ring, have been extensively studied for their biological activities.

Table 1: Physicochemical Properties of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its Ethyl Ester

Property	3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
CAS Number	26308-42-9[2]	128537-26-8[3]
Molecular Formula	C₇H₁₀N₂O₂	C₉H₁₄N₂O₂[3]
Molecular Weight	154.17 g/mol	182.22 g/mol [3]
Appearance	-	-
Melting Point	-	-
Boiling Point	-	-
Solubility	-	-

Data for the carboxylic acid is limited in publicly available literature.

Synthesis and Experimental Protocols

The synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its analogs typically involves the construction of the pyrazole ring followed by modifications of the functional groups.

Synthesis of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

A common route for the synthesis of the ethyl ester involves the methylation of ethyl 3-ethyl-1H-pyrazole-5-carboxylate.

Experimental Protocol: Methylation of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate [1]

• Reactants: Ethyl 3-ethyl-1H-pyrazole-5-carboxylate, Dimethyl sulfate, a suitable base (e.g., sodium hydroxide), and a solvent (e.g., ethanol/water).

• Procedure:

  • Dissolve Ethyl 3-ethyl-1H-pyrazole-5-carboxylate in the chosen solvent system.

  • Add the base to the reaction mixture.

  • Slowly add dimethyl sulfate to the stirred solution.

  • The reaction mixture is typically heated under reflux for several hours.

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC or HPLC).

  • Upon completion, the reaction mixture is cooled, and the product is extracted using an organic solvent.

  • The organic layer is washed, dried, and the solvent is evaporated to yield the crude product.

  • Purify the crude product by distillation or chromatography.

A patent also describes a greener synthesis method using dimethyl carbonate as the methylating agent to avoid the high toxicity of dimethyl sulfate.[4]

Hydrolysis to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

The carboxylic acid can be obtained by the hydrolysis of its corresponding ester.

Experimental Protocol: Ester Hydrolysis [5]

• Reactants: Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate, a base (e.g., sodium hydroxide), and a solvent mixture (e.g., ethanol and water).

• Procedure:

  • Dissolve the ethyl ester in a mixture of ethanol and water.

  • Add a stoichiometric excess of sodium hydroxide.

  • Heat the mixture under reflux and stir for 4-5 hours.

  • Monitor the reaction by TLC or HPLC until the starting material is consumed.

  • Cool the reaction solution and extract with an organic solvent (e.g., ethyl acetate) to remove any unreacted ester.

  • Acidify the aqueous layer with a suitable acid (e.g., HCl) to precipitate the carboxylic acid.

  • Filter the precipitate, wash with cold water, and dry to obtain the final product.

References

• 1. 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER | 128537-26-8 [chemicalbook.com]
• 2. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate | MDPI [mdpi.com]
• 3. Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate | C9H14N2O2 | CID 15131401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

Abstract

This document provides a detailed protocol for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a key intermediate in the development of various pharmacologically active compounds. The synthesis is a two-step process commencing with the N-methylation of ethyl 3-ethyl-1H-pyrazole-5-carboxylate, followed by the hydrolysis of the resulting ethyl ester to yield the final carboxylic acid. This protocol is intended for researchers and scientists in the fields of medicinal chemistry and drug development.

Introduction

Pyrazole carboxylic acids are pivotal structural motifs in a wide array of pharmaceutical agents, exhibiting diverse biological activities. The title compound, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, serves as a crucial building block for the synthesis of more complex molecules with therapeutic potential. The following protocol outlines a reliable and reproducible method for its preparation in a laboratory setting.

Reaction Scheme

The overall synthetic route is depicted below:

Step 1: N-Methylation Ethyl 3-ethyl-1H-pyrazole-5-carboxylate is reacted with a methylating agent to yield Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.

Step 2: Hydrolysis Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate is hydrolyzed under basic conditions to produce 3-Ethyl-1-Methyl-1H-pyrazole-5-Carboxylic Acid.

Experimental Protocols

3.1. Step 1: Synthesis of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

This procedure is adapted from the methylation of a similar pyrazole derivative.[1]

• Materials and Reagents:

  • Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

  • Dimethyl carbonate

  • Anhydrous potassium carbonate

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • To a stirred solution of ethyl 3-ethyl-1H-pyrazole-5-carboxylate in anhydrous DMF, add anhydrous potassium carbonate.

  • Add dimethyl carbonate to the mixture.

  • Heat the reaction mixture at 80-90 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.[1]

3.2. Step 2: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This hydrolysis procedure is based on a standard method for converting pyrazole esters to carboxylic acids.[2]

• Materials and Reagents:

  • Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

  • Sodium hydroxide (NaOH)

  • Ethanol (EtOH)

  • Hydrochloric acid (HCl), 2 M aqueous solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

• Procedure:

  • Dissolve ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate in ethanol in a round-bottom flask.

  • Add an aqueous solution of sodium hydroxide to the flask.

  • Heat the mixture at reflux for 1-2 hours, monitoring the reaction by TLC until the starting material is consumed.[2]

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Acidify the remaining aqueous solution to a pH of approximately 3 with 2 M HCl.[2]

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid as a solid.

  • The product can be further purified by recrystallization if necessary.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of the intermediate, ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.

Parameter	Value	Reference
Purity of Intermediate	>95.3%	[1]
Yield of Intermediate	>82.53%	[1]

Visualizations

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

References

• 1. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 2. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses and experimental protocols for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a member of the pyrazole class of heterocyclic compounds. Pyrazole derivatives are known for their broad therapeutic potential, exhibiting a wide range of biological activities.[1][2][3] This document outlines potential applications and generalized experimental procedures based on the known activities of structurally similar pyrazole carboxylic acid derivatives.

Potential Applications

While specific biological activities of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are not extensively documented in publicly available literature, the pyrazole scaffold is a well-established pharmacophore.[1] Derivatives of pyrazole carboxylic acid have shown promise in several therapeutic areas:

• Anticancer: Many pyrazole derivatives have been investigated for their anti-proliferative activity against various cancer cell lines.[1][4]

• Anti-inflammatory: The pyrazole ring is a core component of some non-steroidal anti-inflammatory drugs (NSAIDs).

• Antimicrobial: Pyrazole derivatives have demonstrated activity against a range of bacterial and fungal pathogens.[5][6]

• Antioxidant: Certain pyrazole compounds have been shown to possess antioxidant properties.[5]

• Enzyme Inhibition: Substituted pyrazoles can act as inhibitors for various enzymes, such as D-amino acid oxidase (DAO).

General Synthesis

The synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its derivatives often involves the cyclization of a β-dicarbonyl compound with a hydrazine derivative, followed by N-alkylation and subsequent functional group manipulations. A generalized synthetic pathway is illustrated below.

References

• 1. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review | MDPI [mdpi.com]
• 4. 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 26308-42-9) is a heterocyclic building block with significant potential in medicinal chemistry. While direct therapeutic applications of this specific molecule are not extensively documented, its primary utility lies in its role as a key intermediate for the synthesis of a diverse range of N-substituted pyrazole-5-carboxamide derivatives. This class of compounds has garnered substantial interest due to its broad spectrum of pharmacological activities, including anticancer, antifungal, and anti-inflammatory properties. These notes provide an overview of the applications of derivatives synthesized from this pyrazole carboxylic acid, along with detailed protocols for their synthesis and biological evaluation.

Overview of Medicinal Chemistry Applications

The pyrazole scaffold is a privileged structure in drug discovery, and derivatives of 3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid are no exception. The primary application of this compound is as a precursor to pyrazole-5-carboxamides. The general structure involves the coupling of the pyrazole carboxylic acid with various primary or secondary amines to yield a diverse library of amide derivatives. This derivatization allows for the fine-tuning of physicochemical and pharmacological properties to achieve desired therapeutic effects.

Key Therapeutic Areas for Pyrazole-5-Carboxamide Derivatives:

• Oncology: Many pyrazole-5-carboxamide derivatives have demonstrated potent anti-proliferative activity against various cancer cell lines. Some compounds have been shown to induce cell cycle arrest and apoptosis. One notable mechanism of action for some pyrazole derivatives is the inhibition of telomerase.[1]

• Infectious Diseases: The pyrazole-5-carboxamide scaffold has been successfully utilized to develop potent antifungal and antibacterial agents. These compounds can be effective against a range of plant and human pathogens.

• Inflammation: Several pyrazole derivatives have been investigated for their anti-inflammatory properties, often targeting enzymes involved in the inflammatory cascade.

Data Presentation: Biological Activities of Representative Pyrazole-5-Carboxamide Derivatives

Compound Class	Target/Application	Model System	Activity Metric	Value	Reference
Pyrazole-5-carboxamides	Anticancer (Telomerase Inhibitor)	MGC-803 cell line	IC50	1.02 ± 0.08 µM	[1]
Phenyl Thiazole Pyrazole-5-carboxamides	Fungicidal	Erysiphe graminis	EC50	3.04 mg/L	[2]
Phenyl Thiazole Pyrazole-5-carboxamides	Insecticidal	Aphis fabae	LC50	3.81 mg/L	[2]
Isoxazolol Pyrazole Carboxylates	Fungicidal	Rhizoctonia solani	EC50	0.37 µg/mL	[3]

Experimental Protocols

The following protocols describe a general and robust workflow for the synthesis and evaluation of pyrazole-5-carboxamide derivatives starting from 3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid.

Synthesis of N-Substituted-3-ethyl-1-methyl-1H-pyrazole-5-carboxamides

This protocol outlines the conversion of the carboxylic acid to an acid chloride, followed by amidation with a desired amine.

Objective: To synthesize a library of N-substituted-3-ethyl-1-methyl-1H-pyrazole-5-carboxamides.

Materials:

• 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.5-2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Desired primary or secondary amine (1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Acid Chloride Formation:

  • In a flame-dried, round-bottom flask purged with nitrogen, suspend 3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous DCM.

  • Add a catalytic drop of DMF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride or oxalyl chloride (1.5-2.0 eq) dropwise to the stirred suspension.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

  • Remove the excess solvent and acyl chloride in vacuo to yield the crude pyrazole-5-carbonyl chloride. This intermediate is typically used in the next step without further purification.

• Amidation:

  • Dissolve the desired primary or secondary amine (1.2 eq) and a non-nucleophilic base such as triethylamine (2.0-3.0 eq) in anhydrous DCM in a separate nitrogen-purged flask and cool to 0 °C.

  • Dissolve the crude pyrazole-5-carbonyl chloride from the previous step in anhydrous DCM and add it dropwise to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding water or a saturated aqueous solution of NaHCO₃.

  • Transfer the mixture to a separatory funnel, separate the organic and aqueous layers, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel or by recrystallization to obtain the final N-substituted-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide.

In Vitro Anti-proliferative Assay (MTT Assay)

This protocol describes a common method for evaluating the cytotoxic effects of synthesized compounds on cancer cell lines.

Objective: To determine the IC50 value of synthesized pyrazole-5-carboxamide derivatives against a cancer cell line.

Materials:

• Human cancer cell line (e.g., MGC-803)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• Synthesized pyrazole-5-carboxamide compounds

• Dimethyl sulfoxide (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Phosphate-buffered saline (PBS)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell line in complete growth medium.

  • Harvest the cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well.

  • Incubate the plates for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the synthesized compounds in DMSO.

  • Create a series of dilutions of the compounds in the complete growth medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

  • Incubate the plates for another 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth).

Visualizations

Workflow for the Synthesis of Pyrazole-5-Carboxamides

The following diagram illustrates the general synthetic workflow from the starting pyrazole carboxylic acid to the final bioactive carboxamide derivatives.

Caption: General synthetic route to bioactive pyrazole-5-carboxamides.

Logical Relationship of Pyrazole-5-Carboxamides in Drug Discovery

This diagram shows the central role of the pyrazole-5-carboxamide scaffold in accessing various therapeutic applications.

References

• 1. Novel pyrazole-5-carboxamide and pyrazole-pyrimidine derivatives: synthesis and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

These application notes provide detailed methodologies for the detection and quantification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a key intermediate and potential metabolite in pharmaceutical development. The following protocols are intended for researchers, scientists, and drug development professionals and are based on established analytical techniques for similar pyrazole-based carboxylic acids.

Introduction

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a heterocyclic compound of interest in medicinal chemistry and drug discovery.[1][2][3] Accurate and precise analytical methods are crucial for its characterization, quantification in various matrices, and for quality control purposes. This document outlines protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), two common and powerful techniques for the analysis of such compounds.

While specific validated methods for this exact analyte are not widely published, the following protocols are based on methods developed for structurally related pyrazole derivatives and other carboxylic acids, providing a strong starting point for method development and validation.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in bulk materials or simple formulations where high sensitivity is not required.

Experimental Protocol

1. Materials and Reagents:

• 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Formic acid or Phosphoric acid (analytical grade)

• Volumetric flasks, pipettes, and autosampler vials

2. Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis or Photodiode Array (PDA) detector

3. Chromatographic Conditions: A reverse-phase HPLC method is proposed based on methods for similar compounds.[4][5]

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 95% A, ramp to 95% B over 15 minutes, hold for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at 220 nm

4. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the reference standard in 10 mL of methanol.

• Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Sample Preparation: Dissolve the sample in the initial mobile phase to an expected concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Record the chromatograms and integrate the peak area for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of the analyte in the samples by interpolation from the calibration curve.

Workflow Diagram

Caption: Workflow for HPLC-UV analysis.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is ideal for the sensitive and selective quantification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in complex matrices such as plasma, serum, or tissue extracts.[6][7]

Experimental Protocol

1. Materials and Reagents:

• 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid reference standard

• A suitable internal standard (IS), preferably a stable isotope-labeled version of the analyte.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Protein precipitation agents (e.g., trichloroacetic acid, acetonitrile)

2. Instrumentation:

• UPLC or HPLC system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

3. LC-MS/MS Conditions:

Parameter	Recommended Condition
Column	UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	A fast gradient suited for UPLC, e.g., 5% to 95% B in 3 minutes
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Ionization	ESI Positive or Negative (to be determined experimentally)
Scan Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing the standard solution.
Analyte: Precursor ion [M+H]⁺ → Product ion
Internal Standard: Precursor ion [M+H]⁺ → Product ion

4. Standard and Sample Preparation (for Plasma):

• Standard Stock Solutions: Prepare separate 1 mg/mL stock solutions of the analyte and the internal standard in methanol.

• Working Standards: Prepare calibration standards by spiking blank plasma with the analyte stock solution.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or blank, add 150 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean vial for injection.

5. Data Analysis:

• Integrate the peak areas for the analyte and internal standard MRM transitions.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

• Determine the concentration of the analyte in the samples from the calibration curve.

Workflow Diagram

Caption: Workflow for LC-MS/MS analysis in plasma.

Summary of Method Parameters and Performance

The following table summarizes typical performance characteristics that should be evaluated during method validation for these analytical techniques. The values provided are representative targets based on similar assays.[5][8]

Parameter	HPLC-UV (Typical)	LC-MS/MS (Typical)
Linearity Range	1 - 100 µg/mL	0.1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.998
Limit of Quantification (LOQ)	~ 1 µg/mL	~ 0.1 ng/mL
Intra-day Precision (%RSD)	< 5%	< 15%
Inter-day Precision (%RSD)	< 10%	< 15%
Accuracy (% Recovery)	95 - 105%	85 - 115%
Matrix Effect	Not applicable	Should be assessed
Extraction Recovery	Not applicable	> 80%

Note: These protocols provide a foundation for the analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. Method optimization and full validation in accordance with regulatory guidelines (e.g., FDA, EMA) are essential before application to routine analysis or in support of regulated studies.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biologica...: Ingenta Connect [ingentaconnect.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 5-methyl-1H-pyrazole-3-carboxylate | SIELC Technologies [sielc.com]
• 5. Estimation of carboxylic acid metabolite of clopidogrel in Wistar rat plasma by HPLC and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid and main plasma aminothiols by HPLC–UV based method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid for Bioassays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrazole derivatives are a significant class of heterocyclic compounds widely recognized for their diverse biological activities.[1][2] These activities include antifungal, anti-inflammatory, antiviral, antibacterial, and anticancer properties.[1][3][4] The derivatization of the carboxylic acid group of molecules like 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid into amides and esters is a common and effective strategy in medicinal chemistry. This approach allows for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents by introducing a wide range of functional groups.[5] This document provides detailed protocols for the synthesis of amide and ester derivatives of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and outlines common bioassays for their evaluation.

Derivatization Strategies

The primary goal of derivatization is to modify the physicochemical and pharmacological properties of the parent compound. For 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, the carboxylic acid moiety is the primary site for modification. The two most common derivatization strategies are amide bond formation and esterification.

Amide Synthesis

Amide derivatives are synthesized by coupling the carboxylic acid with a diverse library of primary or secondary amines. This is typically achieved by activating the carboxylic acid to make it more susceptible to nucleophilic attack by the amine.

Ester Synthesis

Ester derivatives are prepared by reacting the carboxylic acid with various alcohols. Similar to amide synthesis, this reaction is often facilitated by acid catalysis or the use of coupling agents.

Experimental Protocols

Protocol 1: General Procedure for Amide Synthesis via Acyl Chloride Formation

This two-step protocol involves the initial conversion of the carboxylic acid to a more reactive acyl chloride, followed by reaction with an amine.

Step 1: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carbonyl Chloride

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (1 equivalent) in thionyl chloride (SOCl₂) (5-10 equivalents).

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• Work-up: After cooling to room temperature, remove the excess thionyl chloride under reduced pressure. The resulting crude 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carbonyl Chloride is typically used in the next step without further purification.

Step 2: Amide Formation

• Reaction Setup: Dissolve the crude 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carbonyl Chloride in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Amine Addition: To this solution, add the desired primary or secondary amine (1.1 equivalents) and a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 equivalents) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired amide derivative.

Protocol 2: One-Pot Amide Synthesis using Coupling Agents

This protocol utilizes a coupling agent to activate the carboxylic acid in situ for direct reaction with an amine. Common coupling agents include dicyclohexylcarbodiimide (DCC) and N,N'-diisopropylcarbodiimide (DIC), often used with an additive like 4-(dimethylamino)pyridine (DMAP).

• Reaction Setup: In a round-bottom flask, dissolve 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (1 equivalent), the desired amine (1.1 equivalents), and a catalytic amount of DMAP in an anhydrous aprotic solvent (e.g., DCM, DMF).

• Coupling Agent Addition: Cool the mixture to 0 °C and add the coupling agent (e.g., DCC or DIC) (1.2 equivalents) portion-wise.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up and Purification: If DCC is used, the dicyclohexylurea (DCU) byproduct will precipitate and can be removed by filtration. Concentrate the filtrate and redissolve the residue in a suitable organic solvent. Wash with aqueous acid (e.g., 1M HCl), aqueous base (e.g., saturated NaHCO₃), and brine. Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Protocol 3: Esterification

This protocol describes the formation of ester derivatives.

• Reaction Setup: Dissolve 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (1 equivalent) and the desired alcohol (1.5-3 equivalents) in a suitable solvent like toluene or dichloromethane.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).

• Reaction: Heat the mixture to reflux, often with a Dean-Stark apparatus to remove the water formed during the reaction. Monitor the reaction by TLC.

• Work-up and Purification: After cooling, neutralize the reaction mixture with a weak base (e.g., saturated NaHCO₃ solution). Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure and purify the crude ester by column chromatography.

Bioassays for Pyrazole Derivatives

The synthesized derivatives can be screened for a variety of biological activities. The choice of assay will depend on the therapeutic area of interest. Pyrazole derivatives have shown promise in several areas, including:

• Antifungal Activity: Derivatives can be tested against a panel of pathogenic fungi such as Alternaria porri, Marssonina coronaria, Cercospora petroselini, and Rhizoctonia solani using the mycelium growth inhibition method.[1]

• Anticancer Activity: The cytotoxic effects of the compounds can be evaluated against various cancer cell lines, such as the A549 lung cancer cell line.[6] Assays to determine the mechanism of action, such as apoptosis or autophagy induction, can also be performed.[6]

• Antibacterial Activity: The antibacterial properties can be assessed against a range of Gram-positive and Gram-negative bacteria using methods like the broth microdilution method to determine the minimum inhibitory concentration (MIC).

• Anti-inflammatory Activity: The anti-inflammatory potential can be evaluated using in vivo models like the carrageenan-induced rat paw edema model.[7]

• Enzyme Inhibition: Pyrazole derivatives have been shown to inhibit various enzymes. For instance, they can be evaluated as inhibitors of carbonic anhydrase.[8]

Data Presentation

All quantitative data from the bioassays should be summarized in clearly structured tables for easy comparison of the activity of the different derivatives.

Compound ID	Structure Modification	Antifungal EC₅₀ (µg/mL) vs. R. solani	Anticancer IC₅₀ (µM) vs. A549	Antibacterial MIC (µg/mL) vs. S. aureus	Anti-inflammatory (% Inhibition at X dose)
Parent Acid	-	>100	>100	>128	<10%
Derivative 1	Amide (Aniline)	55.2	78.5	64	25%
Derivative 2	Amide (Benzylamine)	42.8	65.1	32	38%
Derivative 3	Ester (Ethanol)	89.1	95.3	>128	15%
Derivative 4	Ester (Phenol)	75.4	88.2	128	21%

This is an example table and does not contain real data.

Visualization of Workflows and Pathways

Experimental Workflow for Amide Synthesis

Caption: Workflow for amide derivatization.

Potential Signaling Pathway Modulation by Pyrazole Derivatives

Caption: A potential signaling pathway.

References

• 1. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jocpr.com [jocpr.com]
• 5. hepatochem.com [hepatochem.com]
• 6. Synthesis of novel pyrazole carboxamide derivatives and discovery of modulators for apoptosis or autophagy in A549 lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid is a valuable heterocyclic building block in the fields of pharmaceutical and agrochemical research. The substituted pyrazole core is a prevalent scaffold in a wide array of biologically active molecules. The presence of the carboxylic acid functionality at the 5-position, along with the ethyl and N-methyl groups, provides a unique combination of steric and electronic properties, making it an ideal starting material for the synthesis of diverse derivatives.

This document provides detailed application notes and experimental protocols for the use of 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid in organic synthesis, with a focus on the preparation of amides, which are known to exhibit potent biological activities, particularly as fungicides.

Key Applications

Derivatives of 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid are primarily explored for their potential as:

• Agrochemicals: Particularly as fungicides. Pyrazole carboxamides are a well-established class of succinate dehydrogenase inhibitors (SDHIs), a crucial enzyme in the fungal respiratory chain.

• Pharmaceuticals: The pyrazole scaffold is a key component in many drugs, and derivatives of this carboxylic acid can be screened for a variety of therapeutic activities.

Data Presentation

Table 1: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

Step	Reaction	Reagents & Conditions	Product	Yield (%)	Purity (%)	Analytical Data
1	Hydrolysis	Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate, NaOH, EtOH/H₂O, Reflux	3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid	90-95	>98	¹H NMR, ¹³C NMR, MS

Table 2: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxamides

Method	Amine	Coupling Reagents	Solvent	Product	Yield (%)	Purity (%)	Analytical Data
A	Aniline	SOCl₂, Pyridine	Toluene	N-phenyl-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide	85-92	>97	¹H NMR, ¹³C NMR, MS, IR
B	Benzylamine	DCC, DMAP	Dichloromethane	N-benzyl-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide	80-88	>97	¹H NMR, ¹³C NMR, MS, IR
C	4-Fluoroaniline	HATU, DIPEA	DMF	N-(4-fluorophenyl)-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide	88-95	>98	¹H NMR, ¹³C NMR, MS, IR

Note: The yields and purities presented are typical for these types of reactions and may vary based on the specific substrate and experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This protocol describes the hydrolysis of the corresponding ethyl ester to yield the title carboxylic acid.

Materials:

• Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Water (H₂O)

• Hydrochloric acid (HCl, concentrated)

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Add sodium hydroxide (2.0-3.0 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid.

• The product will precipitate as a white solid. Collect the solid by filtration and wash with cold water.

• Dry the solid under vacuum to afford 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid.

Protocol 2: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxamides (Method A: Acid Chloride Formation)

This protocol details the synthesis of an amide derivative via an acid chloride intermediate.

Materials:

• 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Pyridine (anhydrous)

• Aniline (or other amine)

• Saturated sodium bicarbonate solution

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 eq) in anhydrous toluene, add thionyl chloride (1.5-2.0 eq) dropwise at 0 °C.

• Add a catalytic amount of DMF (optional).

• Heat the mixture to reflux for 2-3 hours.

• Cool the reaction mixture to room temperature and remove the excess thionyl chloride and toluene under reduced pressure.

• Dissolve the resulting crude acid chloride in anhydrous toluene.

• In a separate flask, dissolve the desired amine (e.g., aniline, 1.1 eq) and pyridine (1.2 eq) in anhydrous toluene.

• Add the solution of the acid chloride dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired amide.

Protocol 3: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxamides (Method B: DCC Coupling)

This protocol describes the direct coupling of the carboxylic acid with an amine using dicyclohexylcarbodiimide (DCC) as a coupling agent.

Materials:

• 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid

• Benzylamine (or other amine)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM, anhydrous)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid (1.0 eq), the desired amine (e.g., benzylamine, 1.1 eq), and DMAP (0.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the reaction mixture.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature overnight.

• A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with DCM.

• Wash the filtrate sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Synthesis of the target carboxylic acid.

Caption: Amide synthesis workflows.

Biological Context and Signaling Pathways

Many pyrazole carboxamide derivatives synthesized from building blocks like 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid function as potent fungicides by targeting the succinate dehydrogenase (SDH) enzyme, also known as complex II in the mitochondrial electron transport chain. Inhibition of SDH disrupts the fungal cell's energy production, leading to its death.

Caption: SDHI fungicide mechanism of action.

Conclusion

3-Ethyl-1-methyl-1H-pyrazole-5-carboxylic acid is a highly adaptable building block for the synthesis of novel, biologically active compounds. The protocols provided herein offer robust methods for its preparation and subsequent derivatization into amides, a class of compounds with proven utility in the agrochemical industry. Further exploration of derivatives based on this scaffold is warranted to discover new fungicides and potential pharmaceutical agents. Researchers are encouraged to adapt and optimize these protocols for their specific synthetic targets.

High-Throughput Screening Assays for Pyrazole Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for high-throughput screening (HTS) assays involving pyrazole derivatives. The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] This guide is intended to assist researchers in the design and execution of HTS campaigns to identify and characterize novel pyrazole-based compounds with therapeutic potential.

Application Note 1: Kinase Inhibitor Screening

Pyrazole derivatives are well-established as potent inhibitors of a wide range of protein kinases, which are critical targets in oncology and inflammatory diseases.[2][4] High-throughput screening is a crucial first step in identifying promising pyrazole-based kinase inhibitors.

Data Presentation: Inhibitory Activity of Pyrazole Derivatives against Various Kinases

The following table summarizes the in vitro inhibitory activity (IC50 values) of selected pyrazole-based compounds against various kinases. This data is essential for structure-activity relationship (SAR) studies and for prioritizing lead compounds.

Compound ID	Target Kinase	IC50 (nM)	Assay Technology	Reference
Cdk8-IN-10	CDK8	8.25	In vitro kinase assay	[5]
Afuresertib	Akt1	0.08 (Ki)	Not Specified	[4]
Compound 3	ALK	2.9	Not Specified	[4]
Compound 6	Aurora A	160	Not Specified	[4]
BIRB 796	p38α MAPK	0.1 (Kd)	Not Specified	[6]
SB203580	p38α/β MAPK	50-100	Biochemical assays	[6]

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol describes a luminescence-based kinase assay to measure the amount of ADP produced during a kinase reaction, which is suitable for HTS.[2][6][7]

Materials:

• Recombinant human kinase (e.g., CDK8/Cyclin C, p38α)

• Kinase-specific substrate (e.g., STAT1 peptide, ATF2-based peptide)

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[6]

• Pyrazole compound library (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Plating: Prepare serial dilutions of the pyrazole compounds in DMSO. Transfer a small volume (e.g., 5 µL) of the diluted compounds, a positive control inhibitor, and DMSO (negative control) to the appropriate wells of a 384-well plate.[2]

• Enzyme/Substrate Addition: Prepare a master mix of the kinase and its specific substrate in kinase buffer. Add 10 µL of this mix to all assay wells.[2][6]

• Pre-incubation: Incubate the plate for 10-30 minutes at room temperature to allow for compound-enzyme interaction.[2]

• Reaction Initiation: Initiate the kinase reaction by adding 5 µL of ATP solution to each well. The final ATP concentration should be near the Km value for the specific kinase.[2]

• Reaction Incubation: Incubate the plate for a predetermined time (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).[2]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[6]

  • Incubate for 40 minutes at room temperature.[8]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[6]

  • Incubate for 30-60 minutes at room temperature.[8]

• Data Acquisition: Measure the luminescence using a plate reader. The signal is inversely proportional to kinase inhibition.

Signaling Pathway: CDK8 in Wnt and STAT Signaling

CDK8's role in Wnt and STAT signaling pathways.

Application Note 2: Cell-Based Cytotoxicity Screening

Evaluating the cytotoxic effects of pyrazole derivatives against cancer cell lines is a fundamental step in anticancer drug discovery. The MTT assay is a widely used colorimetric method for assessing cell viability.

Data Presentation: Cytotoxic Activity of Pyrazole Derivatives

The following table presents the cytotoxic activity (IC50 values) of representative pyrazole compounds against various cancer cell lines.

Compound ID	Cell Line	Cancer Type	IC50 (µM)	Reference
Compound 3f	MDA-MB-468	Triple-Negative Breast Cancer	6.45 (48h)	[9]
Compound 9d	MDA-MB-231	Breast Cancer	<10	[9]
Compound 9e	MCF-7	Breast Cancer	<10	[9]
Compound 10b	MCF-7	Breast Cancer	3.9 - 35.5	[9]
Compound 4a	HepG2	Liver Cancer	4.4	[10]
Compound 5a	HepG2	Liver Cancer	3.46	[10]
Compound 6b	HepG2	Liver Cancer	2.52	[10]

Experimental Protocol: MTT Cell Viability Assay

This protocol outlines the steps for determining the IC50 values of pyrazole compounds using the MTT assay.[9][11][12]

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2, MDA-MB-231)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Pyrazole compound library (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of approximately 1 x 10⁴ cells/well and incubate for 24 hours at 37°C.[12]

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in cell culture medium. The final DMSO concentration should not exceed 0.5%. Add 100 µL of the compound dilutions to the cells and incubate for a specified period (e.g., 24 or 48 hours).[9][12]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[9][11]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[9][12]

• Data Acquisition: Shake the plate for 10-15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a multi-well spectrophotometer.[9][12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot against the compound concentration to determine the IC50 value.

Experimental Workflow: MTT Assay

References

• 1. Development of a High-Throughput Screening Cancer Cell-Based Luciferase Refolding Assay for Identifying Hsp90 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Assay Development for High Content Quantification of Sod1 Mutant Protein Aggregate Formation in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. promega.com [promega.com]
• 9. benchchem.com [benchchem.com]
• 10. Design, synthesis, and biological investigations of new pyrazole derivatives as VEGFR2/CDK-2 inhibitors targeting liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atcc.org [atcc.org]
• 12. bds.berkeley.edu [bds.berkeley.edu]

Application Note: HPLC Analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

Introduction

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a heterocyclic compound belonging to the pyrazole class. Pyrazole derivatives are significant scaffolds in medicinal chemistry and drug development, exhibiting a wide range of biological activities. Accurate and reliable quantitative analysis of this compound is crucial for purity assessment, stability studies, and pharmacokinetic analysis. This application note describes a robust High-Performance Liquid Chromatography (HPLC) method for the determination of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Principle

The method employs Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). The separation is achieved on a C18 stationary phase, which retains the analyte based on its hydrophobic characteristics. A mobile phase consisting of an organic solvent (e.g., methanol or acetonitrile) and an acidic aqueous buffer is used to elute the compound. The acidic modifier helps to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention. Detection is performed using a UV detector at a wavelength where the analyte exhibits maximum absorbance.

While specific methods for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are not extensively published, validated methods for similar pyrazoline and pyrazole carboxylate derivatives provide a strong basis for this protocol.[1][2][3] The described conditions are typical for the analysis of such polar, aromatic carboxylic acids and can be adapted and validated for specific research needs.

Experimental Protocol

Materials and Reagents

• Analyte: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (Reference Standard, >98% purity)

• Solvents:

  • Methanol (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

• Mobile Phase Additives:

  • Trifluoroacetic Acid (TFA), HPLC Grade

  • Phosphoric Acid (H₃PO₄), HPLC Grade

• Sample Diluent: Mobile Phase or a 50:50 mixture of Acetonitrile and Water.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required. The following conditions are recommended as a starting point for method development.

Parameter	Recommended Condition
HPLC Column	C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Eclipse XDB C18 or similar)
Mobile Phase	A: 0.1% Trifluoroacetic Acid (TFA) in WaterB: Methanol
Gradient/Isocratic	Isocratic
Composition	20:80 (v/v) - Water (0.1% TFA) : Methanol[3]
Flow Rate	1.0 mL/min[3]
Column Temperature	25 °C[3]
Detection Wavelength	206 nm (or wavelength of maximum absorbance determined by UV scan)[3]
Injection Volume	5 - 10 µL
Run Time	10 minutes (adjust as necessary to ensure elution of the peak)

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced with a volatile acid like formic acid.[1][2]

Preparation of Solutions

• Mobile Phase Preparation (1 L of 20:80 Water:Methanol with 0.1% TFA):

  • Carefully add 1.0 mL of Trifluoroacetic Acid to 200 mL of HPLC-grade water in a 1 L volumetric flask.

  • Add 800 mL of HPLC-grade Methanol.

  • Mix thoroughly.

  • Degas the solution for 15 minutes using sonication or vacuum filtration before use.

• Standard Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 10 mg of the 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid reference standard.

  • Transfer it to a 10 mL volumetric flask.

  • Dissolve and bring to volume with the sample diluent.

  • Mix until fully dissolved. This stock solution should be stored under refrigeration.

• Working Standard and Calibration Curve Solutions:

  • Prepare a series of calibration standards by serially diluting the stock solution with the diluent to achieve a desired concentration range (e.g., 10 - 150 µg/mL).[3] These standards will be used to establish the linearity of the method.

• Sample Preparation:

  • Accurately weigh the sample containing the analyte.

  • Dissolve it in a known volume of diluent to achieve a theoretical concentration within the calibration range.

  • Vortex or sonicate to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection to remove any particulate matter.

Workflow and Data Analysis

The general workflow for the analysis involves system setup, sample analysis, and data processing.

Caption: HPLC analysis workflow from preparation to final reporting.

Data Analysis Steps:

• System Suitability: Before sample analysis, inject a mid-range standard solution five times. Calculate the relative standard deviation (%RSD) for retention time and peak area. The %RSD should typically be less than 2.0% to ensure system precision.

• Linearity: Plot the peak area response versus the concentration of the injected calibration standards. Perform a linear regression analysis. The correlation coefficient (r²) should ideally be ≥ 0.998.[3]

• Quantification: Integrate the peak corresponding to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in the sample chromatograms. Determine the concentration of the analyte in the samples by interpolating their peak areas from the generated calibration curve.

This protocol provides a comprehensive framework for the HPLC analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, suitable for quality control and research applications. Method validation according to ICH guidelines (including accuracy, precision, specificity, LOD, and LOQ) is recommended before use in a regulated environment.[3]

References

• 1. Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Ethyl 5-methyl-1H-pyrazole-3-carboxylate | SIELC Technologies [sielc.com]
• 3. ijcpa.in [ijcpa.in]

Application Notes and Protocols for the Synthesis of Bioactive Molecules from 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a key heterocyclic building block in the synthesis of a variety of bioactive molecules, particularly in the agrochemical sector. Its substituted pyrazole core is a versatile scaffold for the development of potent insecticides and acaricides. This document provides detailed application notes and experimental protocols for the synthesis of two prominent acaricides, Tebufenpyrad and Tolfenpyrad, utilizing this pyrazole derivative.

Application in the Synthesis of Acaricides/Insecticides

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid serves as a crucial starting material for the synthesis of Tebufenpyrad and Tolfenpyrad. These compounds are potent inhibitors of the mitochondrial electron transport chain at complex I (METI), leading to energy depletion and mortality in target pests.[1][2] They are widely used to control a variety of mites and insects on crops such as fruits, vegetables, and tea. The general synthetic strategy involves a multi-step process including esterification, chlorination of the pyrazole ring, and subsequent amide coupling with specific amine moieties.

Key Bioactive Molecules

Tebufenpyrad

Tebufenpyrad is a broad-spectrum acaricide and insecticide effective against all life stages of mites, including eggs, larvae, nymphs, and adults.[3] It is particularly effective against spider mites, rust mites, and tarsonemid mites.

Tolfenpyrad

Tolfenpyrad is another pyrazole-based insecticide and acaricide with a broad spectrum of activity against pests such as thrips, diamondback moths, and aphids.[4] It also exhibits some fungicidal properties.[4]

Quantitative Data Summary

Compound	Target Pest(s)	Efficacy Data	Typical Yield (Overall)	Reference
Tebufenpyrad	Mites (e.g., Panonychus citri)	LC50: 16.11 µg/mL	>80%	[5]
Tolfenpyrad	Thrips (Scirtothrips dorsalis)	Significant reduction in population at 150 g a.i./ha	~85%	[6]
Tolfenpyrad	Whiteflies, Jassids, Aphids	>85% reduction in population at 150 g a.i./ha	~85%	[7]

Experimental Protocols

The synthesis of Tebufenpyrad and Tolfenpyrad from 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid can be achieved through a three-step process as outlined below.

Step 1: Esterification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This initial step converts the carboxylic acid to its corresponding ethyl ester, a more suitable substrate for the subsequent chlorination reaction.

Protocol:

• To a solution of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (1 equivalent) in ethanol (5-10 volumes), add a catalytic amount of a strong acid (e.g., sulfuric acid or POCl3).

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.[8] The product can be purified by column chromatography if necessary.

Step 2: Chlorination of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

This step introduces a chlorine atom at the 4-position of the pyrazole ring, a key structural feature for the biological activity of the final products.

Protocol:

• Dissolve Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate (1 equivalent) in a suitable solvent such as dichloroethane.[9]

• Add concentrated hydrochloric acid and hydrogen peroxide dropwise at a controlled temperature (e.g., 22°C).[9]

• After the addition, allow the reaction to proceed at room temperature before heating to reflux (e.g., 65°C) to ensure completion.[9]

• Monitor the reaction by TLC. Upon completion, cool the mixture and separate the organic layer.

• Wash the organic layer sequentially with aqueous sodium sulfite, sodium carbonate, and water.[9]

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain Ethyl 1-methyl-3-ethyl-4-chloro-1H-pyrazole-5-carboxylate. This intermediate can be further purified by distillation or recrystallization. A purity of >95% and a yield of >82% can be expected.[9]

Step 3: Amide Coupling to Synthesize Tebufenpyrad and Tolfenpyrad

The final step involves the formation of an amide bond between the chlorinated pyrazole intermediate and the respective amine.

Protocol for Tebufenpyrad Synthesis:

• Method A (via Acid Chloride):

  • Convert 1-Methyl-3-ethyl-4-chloro-1H-pyrazole-5-carboxylic acid (obtained by hydrolysis of the ethyl ester) to its acid chloride by reacting with thionyl chloride in a solvent like toluene under reflux for approximately 6 hours.[10]

  • After cooling, the acid chloride is reacted with 4-(tert-butyl)benzylamine in the presence of a base (e.g., aqueous ammonia) at room temperature.[10]

  • After the reaction is complete, the product is isolated by extraction and purified by recrystallization to yield Tebufenpyrad. A yield of 82.7% has been reported for this step.[10]

• Method B (Mitsunobu Reaction):

  • In an organic solvent (e.g., THF), mix 1-Methyl-3-ethyl-4-chloro-1H-pyrazole-5-carboxylic acid (1 equivalent), 4-(tert-butyl)benzylamine (1.1-1.5 equivalents), and a phosphine reagent (e.g., triphenylphosphine).[1]

  • Add an azo reagent (e.g., diisopropyl azodicarboxylate) dropwise at a low temperature (e.g., below 10°C).[1]

  • Allow the reaction to warm to room temperature and monitor by TLC.

  • Upon completion, remove the solvent and purify the product by washing with dilute acid and subsequent column chromatography to afford Tebufenpyrad.[1]

Protocol for Tolfenpyrad Synthesis:

• Method A (from Ethyl Ester):

  • A mixture of Ethyl 1-methyl-3-ethyl-4-chloro-1H-pyrazole-5-carboxylate (1 equivalent), 4-(4-methylphenoxy)benzylamine (approximately 1 equivalent), and a catalytic amount of an organic base (e.g., 3-picoline) in a high-boiling solvent like xylene is heated to reflux.[11]

  • The ethanol generated during the reaction is removed by distillation to drive the reaction to completion.[11]

  • After cooling, the product, Tolfenpyrad, can be isolated and purified. A yield of 89.5% with a purity of 95.6% has been reported.[11]

• Method B (Mitsunobu Reaction):

  • Similar to the synthesis of Tebufenpyrad, 1-Methyl-3-ethyl-4-chloro-1H-pyrazole-5-carboxylic acid (1 equivalent) is reacted with 4-(4-methylphenoxy)benzylamine (1.1-1.5 equivalents) in the presence of a phosphine and an azo reagent in a suitable solvent like THF.[2][12]

  • The reaction is typically carried out at a low temperature initially and then allowed to warm to room temperature.

  • Workup involves removing the solvent, washing with dilute acid, and purification by column chromatography to yield Tolfenpyrad with a reported yield of 84.7%.[2]

Visualized Workflows and Pathways

Caption: Synthetic pathway to Tebufenpyrad and Tolfenpyrad.

Caption: Mode of action of Tebufenpyrad and Tolfenpyrad.

References

• 1. CN103360314B - The new preparation process of tebufenpyrad - Google Patents [patents.google.com]
• 2. CN103351340B - Novel preparation method of tolfenpyrad - Google Patents [patents.google.com]
• 3. nichino-europe.com [nichino-europe.com]
• 4. entomoljournal.com [entomoljournal.com]
• 5. CN101380025A - Acaricide composition containing tebufenpyrad and azocyclotin with synergistic action - Google Patents [patents.google.com]
• 6. researchtrend.net [researchtrend.net]
• 7. chemijournal.com [chemijournal.com]
• 8. 3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER | 128537-26-8 [chemicalbook.com]
• 9. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 10. CN104230809A - Industrial new process for synthesis of tebufenpyrad - Google Patents [patents.google.com]
• 11. CN103102307A - Method for synthesizing tolfenpyrad - Google Patents [patents.google.com]
• 12. Tolfenpyrad (Ref: OMI 88) [sitem.herts.ac.uk]

Application Notes and Protocols for the Scaled-Up Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, three-step protocol for the laboratory and scaled-up synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, a valuable building block in pharmaceutical and agrochemical research. The protocol is based on established chemical principles and analogous procedures found in the scientific literature.

Introduction

3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a substituted pyrazole derivative. The pyrazole ring is a common scaffold in many biologically active compounds. This protocol details a robust and scalable synthetic route, starting from commercially available materials. The synthesis involves three key stages:

• Formation of the Pyrazole Ring: Synthesis of ethyl 3-ethyl-1H-pyrazole-5-carboxylate through the condensation of ethyl 2,4-dioxohexanoate with hydrazine hydrate.

• N-Methylation: Introduction of a methyl group at the N1 position of the pyrazole ring using the green methylating agent, dimethyl carbonate.

• Hydrolysis: Conversion of the ethyl ester to the final carboxylic acid product via alkaline hydrolysis.

This document provides detailed methodologies for each step at both laboratory and pilot scales, with a strong emphasis on safety and process control.

Data Presentation

The following tables summarize the quantitative data for each synthetic step at two different scales.

Table 1: Reagents and Stoichiometry for the Synthesis of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate (Step 1)

Reagent	Molecular Weight ( g/mol )	Lab Scale (10 g product)	Pilot Scale (1 kg product)	Molar Equivalents
Ethyl 2,4-dioxohexanoate	172.18	11.4 g	1.14 kg	1.0
Hydrazine Hydrate (~64%)	50.06	3.7 g	370 g	1.1
Glacial Acetic Acid	60.05	50 mL	5.0 L	Solvent
Ethyl Acetate	88.11	200 mL	20 L	Extraction
Saturated Sodium Bicarbonate	84.01	100 mL	10 L	Work-up
Brine	-	50 mL	5.0 L	Work-up
Anhydrous Sodium Sulfate	142.04	As needed	As needed	Drying

Table 2: Reagents and Stoichiometry for the N-Methylation of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate (Step 2)

Reagent	Molecular Weight ( g/mol )	Lab Scale (10 g product)	Pilot Scale (1 kg product)	Molar Equivalents
Ethyl 3-ethyl-1H-pyrazole-5-carboxylate	168.20	9.2 g	920 g	1.0
Dimethyl Carbonate	90.08	50 mL	5.0 L	Reagent/Solvent
Potassium Carbonate (anhydrous)	138.21	11.3 g	1.13 kg	1.5

Table 3: Reagents and Stoichiometry for the Hydrolysis to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (Step 3)

Reagent	Molecular Weight ( g/mol )	Lab Scale (10 g product)	Pilot Scale (1 kg product)	Molar Equivalents
Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate	182.22	11.2 g	1.12 kg	1.0
Sodium Hydroxide	40.00	3.7 g	370 g	1.5
Ethanol	46.07	100 mL	10 L	Solvent
Water	18.02	50 mL	5.0 L	Solvent
Hydrochloric Acid (conc.)	36.46	To pH 2-3	To pH 2-3	Neutralization
Ethyl Acetate	88.11	200 mL	20 L	Extraction
Brine	-	50 mL	5.0 L	Work-up
Anhydrous Sodium Sulfate	142.04	As needed	As needed	Drying

Experimental Protocols

Step 1: Synthesis of Ethyl 3-ethyl-1H-pyrazole-5-carboxylate

This procedure is adapted from analogous syntheses of pyrazole carboxylates.[1][2]

Laboratory Scale (Targeting ~10 g product):

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add ethyl 2,4-dioxohexanoate (11.4 g, 66.2 mmol) and glacial acetic acid (50 mL).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add hydrazine hydrate (3.7 g, ~74 mmol, 1.1 eq.) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water (150 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 70 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 3-ethyl-1H-pyrazole-5-carboxylate as a solid. Expected yield: 80-90%.

Scale-Up Considerations (Targeting ~1 kg product):

• Reaction Vessel: Use a jacketed glass reactor with overhead stirring and a temperature probe.

• Addition Control: The addition of hydrazine hydrate is exothermic. A controlled addition rate via a pump is crucial to maintain the temperature. Ensure adequate cooling capacity of the reactor.

• Safety (Hydrazine): Hydrazine is toxic and a suspected carcinogen.[3] Handle in a well-ventilated fume hood or a contained system.[4][5] Wear appropriate personal protective equipment (PPE), including butyl rubber gloves, chemical splash goggles, and a lab coat.[6] Have an emergency shower and eyewash station readily available.[4] Anhydrous hydrazine is more hazardous; using an aqueous solution like hydrazine hydrate mitigates some risks.[5]

• Work-up: For large-scale extractions, use a liquid-liquid extractor or perform the extractions in the reactor if it is suitably designed.

• Purification: At this scale, purification may be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to avoid large-scale chromatography.

Step 2: N-Methylation to Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

This protocol is based on a patented procedure.[7]

Laboratory Scale (Targeting ~10 g product):

• In a high-pressure reaction vessel (autoclave), combine ethyl 3-ethyl-1H-pyrazole-5-carboxylate (9.2 g, 54.7 mmol), anhydrous potassium carbonate (11.3 g, 81.8 mmol, 1.5 eq.), and dimethyl carbonate (50 mL).

• Seal the autoclave and purge with nitrogen.

• Heat the mixture to 120 °C with stirring. The pressure will increase; monitor the pressure gauge.

• Maintain the reaction at 120 °C for 10-12 hours.

• Cool the reactor to room temperature.

• Vent the reactor and open it in a fume hood.

• Filter the reaction mixture to remove the potassium carbonate.

• Wash the solid with a small amount of dimethyl carbonate.

• Combine the filtrate and washings and concentrate under reduced pressure to remove the excess dimethyl carbonate.

• The crude product can be purified by vacuum distillation or column chromatography to yield ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate. Expected yield: >85%.

Scale-Up Considerations (Targeting ~1 kg product):

• Reaction Vessel: A pressure-rated stainless steel or Hastelloy reactor is required.

• Safety (Dimethyl Carbonate): Dimethyl carbonate is a flammable liquid and should be handled with care. It is considered a "green" methylating agent due to its lower toxicity compared to traditional reagents like dimethyl sulfate.[8][9][10][11] Ensure the process is conducted in a well-ventilated area away from ignition sources.

• Heating and Pressure: The reactor must have precise temperature and pressure control and monitoring systems.

• Work-up: Filtration of the potassium carbonate at a large scale will require appropriate filtration equipment (e.g., a filter press or a Nutsche filter).

• Purification: Vacuum distillation is the preferred method for purification at this scale.

Step 3: Hydrolysis to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This protocol is based on general procedures for ester hydrolysis.[12][13]

Laboratory Scale (Targeting ~10 g product):

• In a 250 mL round-bottom flask, dissolve ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate (11.2 g, 61.5 mmol) in ethanol (100 mL).

• Add a solution of sodium hydroxide (3.7 g, 92.3 mmol, 1.5 eq.) in water (50 mL).

• Heat the mixture to reflux (around 80-90 °C) and stir for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dilute the remaining aqueous solution with water (100 mL) and wash with a non-polar solvent like diethyl ether or toluene (2 x 50 mL) to remove any unreacted ester or non-polar impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid.

• The product will precipitate as a solid. Stir the slurry in the ice bath for 30 minutes.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. Expected yield: >90%.

Scale-Up Considerations (Targeting ~1 kg product):

• Reaction Vessel: A glass-lined or stainless steel reactor is suitable.

• Exothermicity of Neutralization: The acidification step is highly exothermic. The acid should be added slowly with efficient cooling to maintain temperature control.

• Precipitation and Filtration: Ensure the reactor has good mixing to handle the slurry during precipitation. A centrifuge or a large-scale filtration apparatus will be needed to isolate the product.

• Drying: A vacuum oven or a filter dryer should be used for efficient drying of the final product.

• Work-up: The work-up procedure should be carefully planned to handle the large volumes of aqueous and organic waste.[14]

Visualizations

Experimental Workflow

Caption: Overall workflow for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Logical Relationship of Scale-Up Considerations

Caption: Key considerations for scaling up the synthesis protocol.

References

• 1. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arxada.com [arxada.com]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 14. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid?

A1: The most prevalent and robust method is a two-step process. It begins with the Knorr-type cyclocondensation of a β-ketoester, such as ethyl 2,4-dioxohexanoate, with methylhydrazine to form the intermediate ethyl ester, Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate.[1][2] This is followed by the saponification (hydrolysis) of the ethyl ester using a base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) to yield the final carboxylic acid product.[3]

Q2: How critical is the purity of the starting materials?

A2: The purity of reagents and solvents is extremely critical and a common cause of low yields.[4] Impurities in the starting β-ketoester or methylhydrazine can lead to significant side product formation, reducing the overall yield and complicating purification.[5] Solvents should be dry, especially for the cyclocondensation step, as water can interfere with the reaction.[6]

Q3: I'm concerned about the formation of regioisomers. How can I ensure the correct isomer is formed?

A3: Regioisomer formation is a known challenge in pyrazole synthesis with unsymmetrical 1,3-dicarbonyl compounds.[1][7] The reaction of ethyl 2,4-dioxohexanoate with methylhydrazine can potentially form two isomers. Generally, the reaction conditions, particularly the solvent and pH, can influence the regioselectivity. Using an aprotic solvent like N,N-dimethylacetamide (DMA) or running the reaction under acidic conditions can favor the desired isomer by controlling which carbonyl group the substituted nitrogen of methylhydrazine attacks first.[7] Careful monitoring and purification are essential to isolate the correct product.

Q4: What are the best methods for monitoring the reaction progress?

A4: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring both the cyclocondensation and hydrolysis steps.[5] For the cyclocondensation, you can track the consumption of the starting β-ketoester. For the hydrolysis, you will see the disappearance of the ester spot and the appearance of a more polar spot for the carboxylic acid product (which will often streak on silica gel unless a small amount of acid, like acetic acid, is added to the eluent).[8] Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more precise monitoring.[4]

Troubleshooting Guide

Issue 1: Low Yield in Cyclocondensation Step (Ester Formation)

Question: My yield of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate is consistently below 50%. What are the likely causes and how can I fix it?

Answer: Low yields in this step often stem from incomplete reactions, side reactions, or suboptimal conditions.[4][5] Consider the following troubleshooting steps:

• Verify Reagent Purity: Ensure the ethyl 2,4-dioxohexanoate and methylhydrazine are of high purity. Impurities are a primary cause of side reactions.[4]

• Optimize Reaction Temperature: Many condensation reactions require heat to proceed to completion. If you are running the reaction at room temperature, consider heating it to reflux in a solvent like ethanol or toluene.[5]

• Increase Reaction Time: Monitor the reaction by TLC to ensure it has run to completion. Starting materials may require longer reaction times to be fully consumed.[5]

• Use a Catalyst: A catalytic amount of a protic acid, such as acetic acid, can facilitate the condensation and improve both the rate and yield.[5]

• Check for Moisture: Ensure you are using dry solvents and glassware, as water can hydrolyze the starting ketoester or interfere with the cyclization.[6]

Issue 2: Incomplete Hydrolysis of the Ester

Question: I've performed the saponification, but my NMR/LC-MS analysis shows I still have a significant amount of the starting ethyl ester. What went wrong?

Answer: Incomplete hydrolysis is a common issue. The following factors should be investigated:

• Insufficient Base: Ensure you are using a sufficient molar excess of the base (NaOH or LiOH). A common starting point is 2-3 equivalents relative to the ester.[3]

• Reaction Time and Temperature: Saponification can be slow at room temperature. Heating the reaction mixture to reflux (typically in a water/THF or water/ethanol mixture) can significantly accelerate the conversion.[9] Monitor by TLC until the ester spot has completely disappeared.

• Solubility Issues: The pyrazole ester may have poor solubility in a purely aqueous medium. Using a co-solvent system like THF/water or Ethanol/water is crucial to ensure the ester and the hydroxide ions are in the same phase.[3]

Issue 3: The Final Product is an Oil or is Difficult to Purify

Question: After acidification and workup, my carboxylic acid product is a sticky oil, not a solid. How can I induce crystallization?

Answer: Obtaining an oil instead of a solid is a frequent problem in organic synthesis.[10] Here are several techniques to try:

• Solvent Titration: Dissolve the crude oil in a minimum amount of a good, volatile solvent (e.g., dichloromethane or ethyl acetate). Then, slowly add a non-polar "anti-solvent" (e.g., hexane or pentane) dropwise while stirring or scratching the inside of the flask with a glass rod until the solution becomes cloudy or a precipitate forms. Cool the mixture in an ice bath to maximize precipitation.[10]

• pH Adjustment: Ensure the aqueous phase was acidified sufficiently during workup (pH 1-2) to fully protonate the carboxylate. Incomplete protonation can result in a salt that may be oily.

• Purification via Extraction: If the product is clean by NMR but oily, you can try re-dissolving it in a solvent like ethyl acetate and washing it with brine to remove any residual water-soluble impurities. Thoroughly dry the organic layer with a drying agent like MgSO₄ or Na₂SO₄ and concentrate it again under vacuum.[6] Residual solvent is a common cause of oils.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 2,4-dioxohexanoate (1.0 eq) in ethanol (5-10 mL per gram of ketoester).

• Reagent Addition: Add methylhydrazine (1.1 eq) dropwise to the stirred solution at room temperature. A slight exotherm may be observed. Add a catalytic amount of glacial acetic acid (0.1 eq).

• Reaction: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain it for 4-6 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent), checking for the disappearance of the starting ketoester.

• Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the resulting crude oil in ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester, which can be used directly or purified further by column chromatography.

Protocol 2: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (Saponification)

• Setup: Dissolve the crude ethyl ester from Protocol 1 (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 ratio).[3]

• Reagent Addition: Add sodium hydroxide (2.5 eq), either as a solid or a concentrated aqueous solution, to the stirred ester solution.

• Reaction: Heat the mixture to reflux (approx. 66 °C for THF) for 2-4 hours.

• Monitoring: Monitor the reaction by TLC until the starting ester is no longer visible.

• Workup: Cool the reaction mixture to room temperature and remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether or hexanes to remove any unreacted starting material or non-polar impurities.

• Isolation: Cool the aqueous layer in an ice bath and acidify to pH 1-2 by slowly adding concentrated HCl. A white precipitate should form.

• Purification: Collect the solid product by vacuum filtration, wash it with cold water, and dry it under vacuum to obtain the final 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Data Presentation

Table 1: Typical Reaction Parameters for Cyclocondensation

Parameter	Condition	Purpose/Comment
Solvent	Ethanol, Toluene, or DMA	Protic solvents like ethanol are common; aprotic polar solvents like DMA may improve regioselectivity.[7]
Temperature	Room Temp to Reflux (70-110 °C)	Heating often required for reasonable reaction rates and completion.[5]
Reaction Time	2 - 12 hours	Monitor by TLC for completion.
Catalyst	Acetic Acid (catalytic)	Speeds up the condensation reaction.
Expected Yield	60 - 85%	Highly dependent on substrate purity and reaction conditions.

Table 2: Typical Reaction Parameters for Saponification

Parameter	Condition	Purpose/Comment
Solvent System	THF/H₂O, Ethanol/H₂O	Co-solvent is necessary for substrate solubility.[3]
Base	NaOH or LiOH (2-3 eq)	LiOH is sometimes preferred for cleaner reactions.
Temperature	Room Temp to Reflux (60-80 °C)	Refluxing ensures complete and rapid hydrolysis.
Reaction Time	1 - 6 hours	Monitor by TLC until ester is consumed.
Expected Yield	85 - 98%	This step is typically high-yielding if the reaction goes to completion.

Visualizations

Caption: Overall synthetic pathway for the target molecule.

Caption: Troubleshooting workflow for diagnosing low product yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Purification

Welcome to the technical support center for the purification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. This guide provides troubleshooting advice, frequently asked questions, and detailed experimental protocols to assist researchers, scientists, and drug development professionals in obtaining a high-purity product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product has a persistent color, even after initial workup. What could be the cause and how can I remove the colored impurities?

A1: Discoloration, particularly yellow or brownish tints, can arise from impurities in the starting materials or from side reactions during synthesis.[1]

• Troubleshooting Steps:

  • Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Be cautious, as charcoal can also adsorb your product, potentially reducing the yield.

  • Recrystallization: This is often an effective method for removing colored byproducts.[1]

  • Column Chromatography: Silica gel chromatography can separate the desired compound from colored impurities.[1]

Q2: I am observing a low yield after purification. What are the common reasons for product loss?

A2: Low yields can stem from several factors, including impure starting materials, suboptimal reaction conditions, side reactions, and losses during the purification process itself.[1]

• Troubleshooting Steps:

  • Purity of Starting Materials: Ensure the purity of the reactants before starting the synthesis.[1]

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction's progress and ensure complete conversion.[1]

  • Purification Technique Optimization:

    • For recrystallization, ensure you are not using an excessive amount of solvent and that the cooling process is gradual to maximize crystal formation.

    • For column chromatography, improper solvent selection can lead to poor separation or irreversible adsorption of the product onto the silica gel.

Q3: I'm struggling with streaking/smearing of my carboxylic acid on the TLC plate during analysis and column chromatography. How can I resolve this?

A3: Carboxylic acids can interact strongly with silica gel, leading to streaking. This is due to the acidic nature of the compound.

• Troubleshooting Steps:

  • Acidify the Eluent: Add a small amount of a volatile acid, such as acetic acid or formic acid (typically 0.1-1%), to the mobile phase.[2] This protonates the carboxylic acid, reducing its interaction with the silica gel and resulting in sharper bands.[2]

Q4: What is a good starting point for a recrystallization solvent for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid?

A4: While specific data for this exact compound is limited, ethanol is a commonly used and effective solvent for recrystallizing pyrazole derivatives, including those with carboxylic acid functionalities.[3][4] A mixture of ethanol and acetonitrile has also been reported for similar compounds.[5] It is recommended to perform small-scale solvent screening to find the optimal solvent or solvent system.

Q5: Can I use acid-base extraction to purify my pyrazole carboxylic acid?

A5: Yes, acid-base extraction is a viable method for purifying carboxylic acids by separating them from neutral or basic impurities.[6]

• General Principle:

  • Dissolve the crude product in an organic solvent.

  • Extract with a basic aqueous solution (e.g., sodium bicarbonate or sodium carbonate) to deprotonate the carboxylic acid and move it into the aqueous layer as its salt.

  • Separate the aqueous layer and then re-acidify it (e.g., with HCl) to precipitate the purified carboxylic acid.

  • Filter the solid or extract it back into an organic solvent.

Data Presentation: Comparison of Purification Techniques

Purification Technique	Principle	Advantages	Disadvantages
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.	Can yield very pure crystalline product; effective for removing colored impurities.[1]	Potential for product loss in the mother liquor; requires finding a suitable solvent.
Column Chromatography	Separation based on differential adsorption of compounds to a stationary phase (e.g., silica gel).[7]	Can separate compounds with very similar properties; adaptable to various scales.	Can be time-consuming and require large volumes of solvent; streaking can be an issue for carboxylic acids without eluent modification.[2]
Acid-Base Extraction	Separation based on the acidic nature of the carboxylic acid group.[6]	Good for removing neutral or basic impurities; relatively quick.	May not be effective for removing other acidic impurities; requires handling of acids and bases.
Vacuum Distillation	Separation based on differences in boiling points at reduced pressure.	Effective for thermally stable, volatile compounds.	The target compound may not be sufficiently volatile or could decompose at elevated temperatures. A related ester has been purified this way.[8]

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

• Dissolution: In a flask, add the crude 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. Add a minimal amount of hot ethanol to just dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to promote further crystallization.

• Isolation: Collect the crystals by vacuum filtration.[1]

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Silica Gel Column Chromatography

• Stationary Phase: Prepare a slurry of silica gel in the chosen non-polar solvent and pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., hexane or dichloromethane).

  • Gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or methanol).

  • Crucially, add 0.5-1% acetic or formic acid to the eluent system to prevent streaking. [2]

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Visualizations

Caption: General workflow for the purification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]

common side reactions in the synthesis of pyrazole carboxylic acids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges encountered during the synthesis of pyrazole carboxylic acids.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing pyrazole carboxylic acids?

The most prevalent methods for synthesizing the pyrazole ring, which can then be functionalized with a carboxylic acid group or synthesized from precursors already containing it, include:

• Knorr Pyrazole Synthesis: This is a classical and widely used method involving the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2][3][4]

• Synthesis from α,β-Unsaturated Carbonyl Compounds: The reaction of α,β-unsaturated ketones or esters with hydrazines can yield pyrazolines, which are then oxidized to pyrazoles.[2][3][5]

• Synthesis from Acetylenic Ketones: Cyclocondensation of acetylenic ketones with hydrazines is another established route.[5]

• Multicomponent Reactions: These reactions involve the one-pot combination of three or more reactants to form the pyrazole ring, often with high efficiency.[3][5]

• Synthesis from other Heterocycles: Transformation of other heterocyclic rings, such as furandiones or isoxazoles, can also lead to pyrazole carboxylic acids.[6][7][8][9][10]

Q2: I am observing a mixture of products that are difficult to separate. What is the likely cause?

A common issue, particularly in the Knorr synthesis using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines, is the formation of regioisomers .[2][5][11] This occurs because the initial nucleophilic attack of the hydrazine can happen at either of the two carbonyl carbons of the dicarbonyl compound, leading to two different pyrazole products.

Q3: My reaction is showing a significant amount of a byproduct that is not a pyrazole. What could it be?

In syntheses involving the reaction of arylhydrazines with dicarbonyl compounds, the formation of N-arylhydrazones as byproducts can occur.[3][5] These are formed by the condensation of the hydrazine with just one of the carbonyl groups without subsequent cyclization.

Q4: I am trying to synthesize a pyrazole carboxylic acid, but I am isolating the decarboxylated pyrazole instead. Why is this happening?

Decarboxylation, the loss of CO2 from the carboxylic acid group, is a known side reaction for pyrazole carboxylic acids.[12][13] This can be promoted by:

• Heat: High reaction temperatures can induce decarboxylation.[14][15][16]

• Acidic or Basic Conditions: Both strong acids and bases can catalyze the decarboxylation process.[14][15][16]

• Metal Catalysts: The presence of certain metals, such as copper, can facilitate decarboxylation.[12][15]

The stability of the decarboxylated product can also be a factor; in some cases, the decarboxylated pyrazole is more stable and easier to isolate than the desired carboxylic acid.[14]

Q5: My final product is an ester instead of the carboxylic acid. What went wrong?

Many synthetic routes to pyrazole carboxylic acids proceed through an ester intermediate. The final step is the hydrolysis of this ester to the carboxylic acid.[17][18][19][20][21] If you are isolating the ester, it indicates incomplete hydrolysis . This could be due to insufficient reaction time, inadequate concentration of the acid or base catalyst, or the presence of steric hindrance around the ester group.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Pyrazole Carboxylic Acid

Potential Cause	Troubleshooting Steps
Formation of Regioisomers	- Modify the 1,3-dicarbonyl starting material to be symmetrical if possible.- Experiment with different solvents and reaction temperatures to favor the formation of one isomer.- Employ chromatographic techniques (e.g., column chromatography, HPLC) for separation.
Formation of N-Arylhydrazone Byproducts	- Adjust the stoichiometry of the reactants. An excess of the dicarbonyl compound may favor cyclization.- Change the reaction conditions (e.g., temperature, catalyst) to promote the intramolecular cyclization step.
Unwanted Decarboxylation	- Reduce the reaction temperature.- Use milder acidic or basic conditions for reactions and work-up.- Avoid the use of metal catalysts known to promote decarboxylation if the carboxylic acid is the desired product.
Incomplete Reaction	- Increase the reaction time.- Increase the reaction temperature cautiously, monitoring for decarboxylation.- Use a more effective catalyst if applicable.
Degradation of Starting Materials or Product	- Ensure the purity of starting materials.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) if reactants or products are sensitive to air or moisture.

Issue 2: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Presence of Closely Eluting Isomers	- Optimize the mobile phase for column chromatography to achieve better separation.- Consider derivatization of the mixture to improve separability, followed by removal of the derivatizing group.- Explore crystallization techniques to selectively crystallize one isomer.
Product is Highly Polar and Insoluble	- For purification by chromatography, use a more polar eluent system.- Consider converting the carboxylic acid to its ester or another less polar derivative for purification, followed by hydrolysis.- Utilize salt formation to facilitate purification through precipitation and filtration.
Residual Starting Materials or Reagents	- Perform an appropriate aqueous work-up to remove water-soluble impurities.- Recrystallize the crude product from a suitable solvent system.

Experimental Protocols

Key Experiment: Knorr Synthesis of a Pyrazole Carboxylic Acid Ester

This protocol describes a general procedure for the synthesis of a pyrazole carboxylic acid ester via the Knorr synthesis, followed by hydrolysis to the carboxylic acid.

Part 1: Synthesis of Ethyl 5-methyl-1-phenyl-1H-pyrazole-3-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl benzoylpyruvate (1 equivalent) in ethanol.

• Addition of Hydrazine: To the stirred solution, add phenylhydrazine (1 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Part 2: Hydrolysis to 5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid

• Reaction Setup: Dissolve the purified ethyl 5-methyl-1-phenyl-1H-pyrazole-3-carboxylate (1 equivalent) in a mixture of ethanol and a 10% aqueous solution of sodium hydroxide.

• Reaction: Heat the mixture to reflux for 2-3 hours, or until TLC analysis indicates the complete consumption of the starting ester.

• Work-up: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water.

• Acidification: Cool the solution in an ice bath and acidify to pH 2-3 by the slow addition of concentrated hydrochloric acid. The pyrazole carboxylic acid will precipitate.

• Isolation: Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: Knorr pyrazole synthesis workflow showing the formation of the desired product, a regioisomeric side product, and a hydrazone byproduct.

Caption: Factors promoting the undesirable decarboxylation of pyrazole carboxylic acids.

Caption: Troubleshooting workflow for incomplete hydrolysis of a pyrazole ester to the desired carboxylic acid.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 12. Copper(ii) facilitated decarboxylation for the construction of pyridyl–pyrazole skeletons - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 15. WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 16. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 17. Ester Reactions Summary and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 18. 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II [kpu.pressbooks.pub]
• 19. d.umn.edu [d.umn.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Ester to Acid - Common Conditions [commonorganicchemistry.com]

stability issues of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in solution. This resource is intended for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My solution of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is showing a decrease in concentration over time. What are the potential causes?

A1: A decrease in the concentration of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in solution can be attributed to several factors. The pyrazole ring itself is generally stable to oxidation and reduction, but the overall stability of the molecule can be influenced by the solution's properties and environmental conditions.[1][2][3] Key factors to consider include:

• pH of the solution: The carboxylic acid group's ionization state is pH-dependent, which can influence solubility and reactivity. Extreme pH values may catalyze degradation.

• Solvent Composition: The choice of solvent can impact the compound's stability. While pyrazole derivatives are often soluble in organic solvents, aqueous solutions might present stability challenges depending on the pH.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[4][5]

• Light Exposure: Many organic molecules are susceptible to photodegradation upon exposure to UV or visible light.[6][7][8]

• Presence of Oxidizing Agents: Although the pyrazole ring is relatively resistant to oxidation, strong oxidizing agents in the solution could potentially lead to degradation.[9][10]

Q2: How can I assess the stability of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in my specific experimental conditions?

A2: To assess the stability of your compound, a systematic approach involving a forced degradation study is recommended.[11][12] This involves subjecting a solution of the compound to various stress conditions to identify potential degradation pathways and develop a stability-indicating analytical method, typically HPLC. The key stress conditions to evaluate are:

• Acidic and Basic Hydrolysis: To determine susceptibility to pH-mediated degradation.

• Oxidation: To assess stability in the presence of oxidizing agents.

• Thermal Stress: To evaluate the impact of elevated temperatures.

• Photostability: To understand the effect of light exposure.

Q3: What are the expected degradation products of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid?

A3: While specific degradation products for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are not extensively documented in the literature, general knowledge of pyrazole chemistry suggests potential degradation pathways. The pyrazole ring is generally robust; however, degradation could potentially involve modifications to the substituents. For instance, under harsh oxidative conditions, the ethyl group could be oxidized. Decarboxylation of the carboxylic acid group might occur under thermal stress. It is crucial to use analytical techniques like LC-MS to identify the mass of any degradation products formed during forced degradation studies to elucidate their structures.[12]

Q4: Are there any general recommendations for preparing and storing solutions of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid to enhance stability?

A4: To maximize the stability of your solutions, consider the following best practices:

• Use freshly prepared solutions whenever possible.

• Store stock solutions at low temperatures (e.g., 2-8 °C or -20 °C), protected from light.

• Use buffered solutions to maintain a consistent pH, preferably in the neutral range, unless your experimental protocol requires otherwise.

• Degas solvents to remove dissolved oxygen, which can participate in oxidative degradation.

• Use high-purity solvents and reagents to avoid contaminants that could catalyze degradation.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Problem: You observe new, unexpected peaks in the HPLC chromatogram of your 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid solution that were not present in the initial analysis.

Possible Cause & Solution

Possible Cause	Troubleshooting Steps
Degradation of the compound	1. Review the storage conditions of your solution (temperature, light exposure).2. Check the pH of the solution.3. Perform a forced degradation study (see Experimental Protocols section) to see if the unexpected peaks match any of the induced degradants.4. If degradation is confirmed, prepare fresh solutions and adjust storage conditions (e.g., store at a lower temperature, protect from light).
Contamination	1. Analyze a blank solvent injection to check for system contamination.2. Ensure all glassware is scrupulously clean.3. Use fresh, high-purity solvents to prepare your mobile phase and sample solutions.
Interaction with mobile phase	1. If using a reactive mobile phase, consider if the compound might be reacting with it over time. This is less common with standard reversed-phase eluents.2. Prepare the sample in the mobile phase immediately before injection to minimize contact time.

Issue 2: Poor Reproducibility of Results

Problem: You are getting inconsistent results (e.g., variable peak areas, shifting retention times) in your experiments involving 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Possible Cause & Solution

Possible Cause	Troubleshooting Steps
Solution Instability	1. Inconsistent results can be a sign of an unstable solution where the concentration is changing over the course of your experiments.2. Prepare fresh solutions for each set of experiments.3. Conduct a time-course study where you analyze the solution at different time points after preparation to determine its stability window under your experimental conditions.
Inconsistent Sample Preparation	1. Ensure your sample preparation protocol is well-defined and followed consistently.2. Use calibrated pipettes and balances for accurate measurements.
HPLC System Issues	1. Check for leaks in the HPLC system.2. Ensure the column is properly equilibrated.3. Verify that the mobile phase composition is consistent.

Data Presentation

The following tables provide a template for summarizing quantitative data from forced degradation studies. Due to the lack of publicly available stability data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, these tables are presented with hypothetical data for illustrative purposes.

Table 1: Summary of Forced Degradation Studies (Hypothetical Data)

Stress Condition	Reagent/Condition	Time	Temperature	% Degradation	Number of Degradants
Acid Hydrolysis	0.1 M HCl	24 h	60 °C	8.5	2
Base Hydrolysis	0.1 M NaOH	8 h	60 °C	15.2	3
Oxidation	3% H₂O₂	24 h	Room Temp	5.1	1
Thermal	Solid State	48 h	80 °C	2.3	1
Photolytic	Solution (in Quartz)	24 h	Room Temp	11.7	2

Table 2: Stability in Different Solvents (Hypothetical Data)

Solvent	Storage Temperature	Duration	% Assay
Acetonitrile	Room Temperature	7 days	99.5
Methanol	Room Temperature	7 days	98.9
DMSO	Room Temperature	7 days	99.2
Water (pH 7.0)	Room Temperature	7 days	97.4
Water (pH 7.0)	4 °C	7 days	99.6

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To investigate the degradation pathways of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid under various stress conditions.

Materials:

• 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Volumetric flasks, pipettes, and vials

• HPLC system with a UV or DAD detector

• pH meter

• Forced degradation chamber (oven, photostability chamber)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of acetonitrile and water).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the solution at 60 °C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the solution at 60 °C for 8 hours.

  • At specified time points (e.g., 0, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for 24 hours.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a known amount of the solid compound in a vial and keep it in an oven at 80 °C for 48 hours.

  • At specified time points, withdraw a sample, dissolve it in the solvent to prepare a solution of known concentration, and analyze by HPLC.

• Photolytic Degradation:

  • Prepare a solution of the compound in a quartz vial.

  • Expose the solution to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[6]

  • A control sample should be wrapped in aluminum foil to protect it from light and kept under the same temperature conditions.

  • At the end of the exposure period, analyze both the exposed and control samples by HPLC.

• HPLC Analysis:

  • Develop a stability-indicating HPLC method capable of separating the parent compound from its degradation products. A reversed-phase C18 column with a gradient elution of acetonitrile and water (with a modifier like formic acid or trifluoroacetic acid) is a common starting point.

  • Monitor the chromatograms for the appearance of new peaks and a decrease in the peak area of the parent compound.

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Potential degradation pathways for the target compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. Pyrazole-4-carboxylic acid | C4H4N2O2 | CID 3015937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. The Effect of Pyrazolyl Substituents on the Photophysical and Photochemical Properties of Pyrazine Derivatives - Universidad Andrés Bello [researchers.unab.cl]
• 7. researchgate.net [researchgate.net]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid?

A1: The most prevalent and established method is a two-step process. It begins with the Knorr pyrazole synthesis, which involves the cyclocondensation of an unsymmetrical β-diketoester, ethyl 2,4-dioxohexanoate, with methylhydrazine to form ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate. This is followed by the hydrolysis of the ethyl ester to yield the final carboxylic acid product.

Q2: What are the primary challenges in this synthesis?

A2: The main challenges include controlling the regioselectivity during the pyrazole ring formation, optimizing reaction conditions to maximize yield and minimize side products, and ensuring complete hydrolysis of the intermediate ester without degrading the pyrazole core. Purification of the final product can also be challenging due to potential isomeric impurities.

Q3: How can I improve the regioselectivity of the cyclocondensation reaction?

A3: The reaction between ethyl 2,4-dioxohexanoate and methylhydrazine can produce two regioisomers. To favor the desired 1,3,5-substituted pyrazole, the choice of solvent is critical. Studies have shown that using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as the solvent can dramatically increase the regioselectivity compared to traditional solvents like ethanol.[1][2]

Q4: What are common side products and how can they be minimized?

A4: The primary side product is the undesired regioisomer, 1-methyl-5-ethyl-1H-pyrazole-3-carboxylic acid. Minimizing its formation is addressed by optimizing regioselectivity (see Q3). Other potential side reactions include incomplete cyclization, leaving hydrazone intermediates. Ensuring adequate reaction time and temperature, and using a slight excess of methylhydrazine can help drive the reaction to completion.[3]

Q5: What are the recommended purification methods for the final product?

A5: Purification of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid typically involves recrystallization.[4] If significant isomeric impurity is present, column chromatography on silica gel may be necessary prior to recrystallization. The choice of solvent for recrystallization is crucial and may require some experimentation, with common solvents for carboxylic acids including ethanol, water, or mixtures thereof.

Troubleshooting Guides

Problem: Low Yield of Ethyl 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylate

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure all starting material is consumed.[3] - Increase the reaction time or temperature. Refluxing is often necessary for this condensation.[5] - Ensure efficient stirring to improve contact between reactants.
Poor Quality of Starting Materials	- Use freshly distilled or high-purity ethyl 2,4-dioxohexanoate and methylhydrazine. Hydrazine derivatives can degrade over time.[3] - For the synthesis of ethyl 2,4-dioxohexanoate, ensure anhydrous conditions are maintained during the Claisen condensation to achieve good yields.[6]
Suboptimal Reaction Stoichiometry	- While a 1:1 molar ratio is theoretically required, using a slight excess of methylhydrazine (1.1-1.2 equivalents) can help drive the reaction to completion.[3]
Formation of Regioisomers	- As detailed in the FAQs, the formation of the undesired isomer is a primary cause of low yield of the desired product.[7][8] - Employ fluorinated solvents such as TFE or HFIP to enhance regioselectivity towards the desired isomer.[1][2]

Problem: Incomplete Hydrolysis of the Ethyl Ester

Possible Cause	Troubleshooting Steps
Insufficient Hydrolysis Time or Temperature	- Increase the reaction time and/or temperature. Refluxing is typically required for saponification. - Monitor the reaction progress by TLC or LC-MS to confirm the disappearance of the starting ester.
Inadequate Amount of Base	- Use a sufficient excess of the base (e.g., NaOH or KOH) to ensure complete hydrolysis and to neutralize the resulting carboxylic acid. A common range is 2-5 equivalents.
Poor Solubility of the Ester	- Ensure the ester is fully dissolved in the chosen solvent system (e.g., an alcohol/water mixture) to allow for efficient contact with the hydrolyzing agent.

Problem: Difficulty in Purifying the Final Carboxylic Acid

Possible Cause	Troubleshooting Steps
Presence of Isomeric Impurities	- If significant amounts of the regioisomer are present, consider purification by column chromatography before final recrystallization. - Optimize the regioselectivity of the initial cyclocondensation step to simplify purification.
Contamination with Unreacted Ester	- Ensure the hydrolysis reaction has gone to completion. If necessary, re-subject the crude product to the hydrolysis conditions.
Inappropriate Recrystallization Solvent	- Screen a variety of solvents or solvent mixtures to find the optimal conditions for recrystallization. The goal is to find a system where the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain soluble.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2,4-dioxohexanoate

This protocol is adapted from a standard Claisen condensation procedure.[6]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and an addition funnel, add anhydrous ethanol under a nitrogen atmosphere.

• Base Preparation: Carefully add sodium metal to the ethanol to prepare a fresh solution of sodium ethoxide. Allow the reaction to complete.

• Condensation: To the stirred sodium ethoxide solution, add a mixture of 2-butanone (1.0 eq) and diethyl oxalate (1.0 eq) dropwise via the addition funnel, maintaining a controlled temperature.

• Reaction: After the addition is complete, stir the mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC).

• Workup: Cool the reaction mixture and carefully acidify with a suitable acid (e.g., dilute sulfuric acid).

• Extraction: Extract the product with an organic solvent such as diethyl ether or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of Ethyl 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylate

This protocol incorporates best practices for achieving high regioselectivity.[1][2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 2,4-dioxohexanoate (1.0 eq) in 2,2,2-trifluoroethanol (TFE).

• Reagent Addition: Add methylhydrazine (1.1 eq) to the solution at room temperature.

• Reaction: Stir the mixture at room temperature or heat to reflux. Monitor the reaction progress by TLC until the starting material is consumed.

• Solvent Removal: Remove the TFE under reduced pressure.

• Workup: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 3: Hydrolysis to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

• Reaction Setup: Dissolve ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate in a mixture of ethanol and water.

• Hydrolysis: Add an excess of sodium hydroxide (e.g., 3 equivalents) and heat the mixture to reflux.

• Monitoring: Monitor the reaction by TLC until the starting ester is no longer visible.

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of approximately 2-3. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash with cold water.

• Purification: The crude carboxylic acid can be purified by recrystallization from a suitable solvent (e.g., aqueous ethanol).

Data Presentation

Table 1: Effect of Solvent on Regioselectivity in the Reaction of an Unsymmetrical 1,3-Diketone with Methylhydrazine

Entry	1,3-Diketone	Solvent	Isomer Ratio (Desired : Undesired)	Reference
1	1-(2-furyl)-4,4,4-trifluorobutane-1,3-dione	EtOH	1:1.3	[2]
2	1-(2-furyl)-4,4,4-trifluorobutane-1,3-dione	TFE	85:15	[2]
3	1-(2-furyl)-4,4,4-trifluorobutane-1,3-dione	HFIP	97:3	[2]
4	Ethyl 4-(2-furyl)-2,4-dioxobutanoate	EtOH	~1:1.3	[2]

Note: Data is for analogous systems and illustrates the principle of solvent effects on regioselectivity.

Visualizations

Caption: Synthetic workflow for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Caption: Troubleshooting logic for low yield in the Knorr pyrazole synthesis step.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. US3760087A - Perfume compositions containing ethyl 2,4-dioxohexanoate - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Exploring Three Avenues: Chemo- and Regioselective Transformations of 1,2,4-Triketone Analogs into Pyrazoles and Pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Frequently Asked Questions (FAQs)

Q1: What is 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and what are its primary applications?

A1: 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a substituted pyrazole carboxylic acid. Pyrazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, known for a wide range of biological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2][3] This specific compound can serve as a key intermediate or building block in the synthesis of more complex molecules, such as active pharmaceutical ingredients (APIs).

Q2: What are the basic physical and chemical properties of the ethyl ester precursor, Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate?

A2: The ethyl ester is often a precursor to the carboxylic acid. Its properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₄N₂O₂
Molecular Weight	182.22 g/mol [4]
IUPAC Name	ethyl 3-ethyl-1-methylpyrazole-5-carboxylate[4]
CAS Number	128537-26-8[4]

Q3: What are the general safety precautions for handling this compound?

A3: As with any laboratory chemical, standard safety protocols should be followed. This includes wearing personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Experiments should be conducted in a well-ventilated fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes. Review the Safety Data Sheet (SDS) for the compound or its close analogs before use.

Q4: How should 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid be stored?

A4: Store the compound in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents. For long-term storage, refrigeration may be recommended.

Experimental Protocols and Troubleshooting

Protocol 1: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid via Ester Hydrolysis

This protocol describes the hydrolysis of Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate to the target carboxylic acid.

Materials:

• Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate

• Ethanol (or other suitable solvent)

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

• Hydrochloric acid (HCl), 1M solution

• Distilled water

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

• pH paper or pH meter

Procedure:

• Dissolve Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate in ethanol in a round-bottom flask.

• Add an aqueous solution of NaOH (typically 1.5 to 2 equivalents) to the flask.

• Attach a reflux condenser and heat the mixture to reflux. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete (indicated by the disappearance of the starting ester spot on TLC), cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the remaining residue in water.

• Cool the aqueous solution in an ice bath and acidify to a pH of approximately 3-4 by slowly adding 1M HCl.

• A precipitate of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Troubleshooting Guide for Synthesis

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete hydrolysis. 2. Product is water-soluble and lost during workup. 3. Incorrect pH for precipitation.	1. Increase reaction time, temperature, or amount of base. Confirm completion with TLC. 2. After acidification, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) to recover any dissolved product. 3. Carefully monitor the pH during acidification. Precipitate at the isoelectric point (typically pH 3-5 for carboxylic acids).
Product is Oily or Gummy, Fails to Solidify	1. Presence of impurities. 2. Residual solvent.	1. Attempt to triturate the oil with a non-polar solvent like hexanes to induce crystallization. 2. Recrystallize the product from a suitable solvent system (e.g., ethanol/water). 3. Ensure the product is thoroughly dried under high vacuum.
Reaction Not Proceeding to Completion (TLC shows starting material)	1. Insufficient base. 2. Low reaction temperature or insufficient time. 3. Poor quality of reagents.	1. Use a larger excess of NaOH or LiOH. 2. Ensure the reaction is maintained at a steady reflux for an adequate duration. 3. Use fresh, high-purity reagents.
Side Reactions Observed (e.g., decarboxylation)	1. Harsh reaction conditions (e.g., excessively high temperature).	1. Perform the hydrolysis at a lower temperature for a longer period. Consider using a milder base like LiOH.

Visualizations

Experimental Workflow: Synthesis via Hydrolysis

Caption: Workflow for the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield in the synthesis experiment.

Advanced Topics

Q5: My carboxylic acid won't react in a subsequent esterification (e.g., Fischer esterification). What could be the problem?

A5: Direct esterification of carboxylic acids requires an acid catalyst to protonate the carbonyl, making it more electrophilic.[5]

• Insufficient Catalyst: Ensure you are using a catalytic amount of a strong acid like H₂SO₄ or HCl.

• Water Presence: The Fischer esterification is an equilibrium reaction. The water produced during the reaction can drive it backward. Remove water as it forms, for example, by using a Dean-Stark apparatus.

• Steric Hindrance: The pyrazole ring might sterically hinder the approach of the alcohol. In such cases, converting the carboxylic acid to a more reactive intermediate, like an acid chloride, might be necessary.

Q6: I am trying to perform a reaction with a strong base (e.g., a Grignard reagent) and my carboxylic acid, but it's not working. Why?

A6: Carboxylic acids are acidic.[6] A strong base, such as a Grignard reagent or an alkoxide, will simply perform an acid-base reaction, deprotonating the carboxylic acid to form a carboxylate.[6][7] This carboxylate is generally unreactive towards nucleophilic attack. To perform such reactions, you must first protect the carboxylic acid group, for example, by converting it to an ester.

References

• 1. researchgate.net [researchgate.net]
• 2. ijcrt.org [ijcrt.org]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate | C9H14N2O2 | CID 15131401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 21.3 Reactions of Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, categorized by the synthetic step.

Step 1: Synthesis of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate

Issue 1.1: Low Yield of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate

Potential Cause	Troubleshooting Action
Incomplete Claisen Condensation	Ensure anhydrous conditions as sodium ethoxide is moisture sensitive. Use freshly prepared sodium ethoxide for best results. Verify the quality of 2-butanone and diethyl oxalate.
Suboptimal Reaction Temperature	Maintain the recommended temperature for the Claisen condensation and the subsequent cyclization with hydrazine. Monitor reaction progress using TLC or LC-MS.
Side Reactions of Ethyl 2,4-dioxohexanoate	The intermediate diketoester can undergo self-condensation or other side reactions. It is often best to use it in the next step without extensive purification.
Inefficient Cyclization	Ensure the correct stoichiometry of hydrazine hydrate. The reaction is typically rapid, but monitoring for the complete consumption of the diketoester is recommended.

Issue 1.2: Presence of Multiple Spots on TLC after Cyclization

Potential Cause	Troubleshooting Action
Incomplete Reaction	An excess of either the diketoester or hydrazine will result in an additional spot. Drive the reaction to completion by adjusting the reaction time or temperature.
Formation of Hydrazone Intermediate	The initial condensation product may be present. Ensure conditions are suitable for the subsequent intramolecular cyclization and dehydration.
Side Products	Impurities in the starting materials or side reactions can lead to multiple products. Purify the starting materials if their quality is uncertain.

Step 2: N-Methylation of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate

Issue 2.1: Formation of the Regioisomeric Impurity (Ethyl 5-Ethyl-1-methyl-1H-pyrazole-3-carboxylate)

Potential Cause	Troubleshooting Action
Lack of Regioselectivity	The primary cause of this impurity is the methylation of the other nitrogen atom in the pyrazole ring. The ratio of products can be influenced by the choice of methylating agent, solvent, and base.
Reaction Conditions	Experiment with different methylating agents (e.g., dimethyl sulfate vs. methyl iodide), solvents of varying polarity, and different bases (e.g., K2CO3, NaH) to optimize for the desired isomer. Generally, less polar solvents and sterically hindered bases can favor methylation at the less hindered nitrogen.
Purification	The isomers can be difficult to separate. Careful column chromatography with a suitable solvent system is often required. Purity should be assessed by HPLC and/or NMR.

Issue 2.2: Low Conversion to the Methylated Product

Potential Cause	Troubleshooting Action
Ineffective Methylating Agent	Ensure the methylating agent is not degraded. Use a freshly opened bottle or a recently purchased reagent.
Insufficient Base	The base is required to deprotonate the pyrazole nitrogen. Ensure at least a stoichiometric amount of a sufficiently strong base is used.
Low Reaction Temperature	Some methylation reactions require heating to proceed at a reasonable rate. Monitor the reaction and adjust the temperature as needed.

Step 3: Hydrolysis of Ethyl 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylate

Issue 3.1: Incomplete Hydrolysis to the Carboxylic Acid

Potential Cause	Troubleshooting Action
Insufficient Base or Reaction Time	Use a sufficient excess of a strong base like NaOH or KOH. Monitor the reaction by TLC or LC-MS until the starting ester is no longer detectable.
Low Reaction Temperature	Heating is typically required for ester hydrolysis. Refluxing in a suitable solvent is a common practice.
Precipitation of the Carboxylate Salt	If the sodium or potassium salt of the carboxylic acid precipitates from the reaction mixture, it can slow down the reaction. Ensure adequate solvent is present to maintain a homogeneous solution.

Issue 3.2: Difficulty in Isolating the Carboxylic Acid Product

Potential Cause	Troubleshooting Action
Incorrect pH for Acidification	After hydrolysis, the reaction mixture must be acidified to protonate the carboxylate and precipitate the carboxylic acid. Use a pH meter to ensure the pH is sufficiently acidic (typically pH 2-3).
Product is Water-Soluble	If the product has some water solubility, extraction with an organic solvent like ethyl acetate may be necessary after acidification.
Emulsion Formation during Extraction	If an emulsion forms during the workup, adding a small amount of brine can help to break it.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in the synthesis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid?

A1: The most common and challenging impurity is the regioisomer, 5-Ethyl-1-Methyl-1H-pyrazole-3-Carboxylic Acid. This impurity forms during the N-methylation step of the pyrazole ring. The separation of these isomers can be difficult and requires careful chromatographic purification.

Q2: How can I improve the regioselectivity of the N-methylation step?

A2: The regioselectivity of N-methylation can be influenced by several factors. While a mixture of isomers is common, you can try to optimize the reaction conditions. Using a less polar solvent and a sterically hindered base may favor methylation at the less sterically hindered nitrogen atom. The choice of the methylating agent can also play a role. It is recommended to perform small-scale experiments to screen different conditions.

Q3: My overall yield is low. Which step is the most likely cause?

A3: Each step can contribute to a lower overall yield. The initial Claisen condensation to form the 1,3-dicarbonyl intermediate can be low-yielding if conditions are not strictly anhydrous. The N-methylation step can also have a reduced yield of the desired product due to the formation of the unwanted regioisomer. Finally, losses can occur during the workup and purification of the final carboxylic acid. It is advisable to monitor the yield of each isolated intermediate to identify the problematic step.

Q4: What analytical techniques are best for monitoring the reaction and assessing purity?

A4: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Useful for quick monitoring of reaction progress at each step.

• High-Performance Liquid Chromatography (HPLC): Excellent for quantifying the purity of the final product and for detecting the presence of the regioisomeric impurity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the structure of the intermediates and the final product. The ¹H NMR spectrum can be used to determine the ratio of the two regioisomers after the methylation step.

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate

This is a two-step, one-pot procedure without isolation of the intermediate diketoester.

• Preparation of Ethyl 2,4-dioxohexanoate: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve sodium metal (1.0 eq) in anhydrous ethanol (a sufficient volume to dissolve the sodium) with cooling to prepare a fresh solution of sodium ethoxide. To this solution, add diethyl oxalate (1.0 eq) dropwise at 0 °C. Then, add 2-butanone (1.0 eq) dropwise, maintaining the temperature at 0 °C. Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Cyclization with Hydrazine: Cool the reaction mixture to 0 °C and add hydrazine hydrate (1.0-1.1 eq) dropwise. After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until TLC analysis indicates the consumption of the intermediate.

• Work-up: Cool the reaction mixture and neutralize with a dilute acid (e.g., acetic acid or dilute HCl). Remove the ethanol under reduced pressure. Partition the residue between water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel.

Protocol 2: N-Methylation of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate

• Reaction Setup: To a solution of Ethyl 3-Ethyl-1H-pyrazole-5-carboxylate (1.0 eq) in a suitable solvent (e.g., DMF or acetone), add a base (e.g., K₂CO₃, 1.5-2.0 eq).

• Methylation: Add the methylating agent (e.g., dimethyl carbonate or dimethyl sulfate, 1.1-1.5 eq) dropwise to the mixture.

• Reaction Monitoring: Heat the reaction mixture (e.g., to 50-80 °C) and monitor the progress by TLC or LC-MS. The reaction may take several hours.

• Work-up: After completion, cool the reaction mixture, filter off the inorganic salts, and remove the solvent under reduced pressure. Dissolve the residue in an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude product will likely be a mixture of regioisomers and should be purified by column chromatography.

Protocol 3: Hydrolysis to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

• Saponification: Dissolve the purified Ethyl 3-Ethyl-1-methyl-1H-pyrazole-5-carboxylate (1.0 eq) in a mixture of ethanol and water. Add an excess of sodium hydroxide or potassium hydroxide (2.0-3.0 eq).

• Reaction: Heat the mixture to reflux and stir for 2-6 hours, monitoring the disappearance of the starting material by TLC.

• Work-up: After the reaction is complete, cool the mixture and remove the ethanol under reduced pressure. Dilute the aqueous residue with water and wash with a nonpolar organic solvent (e.g., diethyl ether or hexanes) to remove any non-acidic impurities.

• Isolation: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of 2-3. The carboxylic acid should precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: Synthetic pathway for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

Caption: Formation of the primary regioisomeric impurity during N-methylation.

Caption: A logical workflow for troubleshooting synthesis issues.

Technical Support Center: Characterization of Pyrazole Derivatives

Welcome to the technical support center for the characterization of pyrazole derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and analysis of this important class of heterocyclic compounds.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a mixture of products in the reaction to synthesize my unsymmetrically substituted pyrazole?

A1: The synthesis of unsymmetrically substituted pyrazoles, often through the condensation of a 1,3-dicarbonyl compound with a substituted hydrazine, frequently yields a mixture of two regioisomers.[1] This is a common and well-documented issue. The regioselectivity of the reaction is influenced by factors such as the nature of the substituents on both reactants, the solvent, and the reaction temperature.[2][3] For instance, using fluorinated alcohols as solvents has been shown to dramatically increase the regioselectivity in some cases.[2][3] Careful optimization of reaction conditions and thorough characterization are necessary to isolate and identify the desired isomer.

Q2: My NMR spectrum looks more complex than expected for my purified pyrazole derivative. What could be the cause?

A2: The complexity in the NMR spectrum of a pyrazole derivative, even after purification, often arises from the phenomenon of tautomerism .[4][5] N-unsubstituted pyrazoles can exist as two rapidly interconverting tautomers, which can lead to broadened signals or a duplicate set of peaks in the NMR spectrum.[4][6] The equilibrium between these tautomers is sensitive to the solvent, temperature, and the electronic nature of the substituents on the pyrazole ring.[4][7] Additionally, pyrazole derivatives can form intermolecular hydrogen-bonded aggregates (dimers, trimers, etc.) in solution, further complicating the spectra.[4]

Q3: How can I confirm the correct regioisomer of my synthesized pyrazole?

A3: Confirming the correct regioisomer requires a combination of analytical techniques. While 1D NMR (¹H and ¹³C) provides initial clues, 2D NMR techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can be definitive. A NOESY experiment can show spatial proximity between protons on the N-substituent and protons at either the 3- or 5-position of the pyrazole ring, thus establishing the substitution pattern.[8] In addition, X-ray crystallography provides unambiguous structural determination of a single crystal.[9][10] However, it's important to remember that the solid-state structure may not be the sole form present in solution.

Q4: I'm having trouble getting my pyrazole derivative to dissolve for biological assays. What can I do?

A4: Poor aqueous solubility is a common challenge for many organic compounds, including pyrazole derivatives.[1][11] This can significantly impact the reliability of in vitro biological data. Strategies to address this include:

• Co-solvents: Using a small percentage of a biocompatible organic solvent like DMSO. However, it is crucial to run appropriate vehicle controls as the solvent itself can have biological effects.

• Formulation: Employing formulation strategies such as the use of cyclodextrins or liposomes to enhance solubility.

• Salt formation: If your derivative has a basic nitrogen, formation of a hydrochloride or other salt can improve aqueous solubility.

• Structural modification: During the design phase, incorporating polar functional groups can improve solubility.[12]

Q5: The biological activity of my pyrazole derivative is inconsistent between different experiments. What could be the reason?

A5: Inconsistent biological activity can stem from several factors. As mentioned, poor solubility can lead to variable effective concentrations.[1][12] Additionally, the tautomeric form of the pyrazole in the assay medium can influence its interaction with the biological target.[5][13][14] The pH of the buffer system can affect the tautomeric equilibrium. It is also important to consider the stability of the compound under the assay conditions (e.g., degradation over time, photostability for fluorescent derivatives).[15]

Troubleshooting Guides

Guide 1: Ambiguous NMR Spectra

Problem: You have a purified pyrazole derivative, but the ¹H or ¹³C NMR spectrum shows more signals than expected, broadened peaks, or concentration-dependent chemical shifts.

Step	Action	Expected Outcome / Interpretation
1. Variable Temperature (VT) NMR	Acquire ¹H NMR spectra at a range of temperatures (e.g., from 25°C to 100°C).	If tautomerism is present, you may observe coalescence of the distinct signals into a single, averaged peak as the temperature increases and the rate of exchange becomes fast on the NMR timescale.[4]
2. Solvent Study	Record spectra in different deuterated solvents, particularly comparing non-polar (CDCl₃) with polar, hydrogen-bond accepting solvents (DMSO-d₆).	The tautomeric equilibrium and aggregation state can be highly solvent-dependent.[4] A significant change in the spectrum, such as simplification in DMSO-d₆, points towards these phenomena.
3. Concentration Study	Acquire spectra at different sample concentrations.	If intermolecular aggregation is occurring, the chemical shifts of the NH proton and other nearby protons will likely change with concentration.[4]
4. Purity Re-assessment	Analyze the sample using a high-resolution technique like LC-MS or GC-MS.	This will confirm if the complexity is due to an unresolved impurity, such as a regioisomer from the synthesis.

Guide 2: Interpreting Mass Spectrometry Data

Problem: You are unsure if the fragmentation pattern in your mass spectrum corresponds to your target pyrazole derivative.

Step	Action	Rationale / Interpretation
1. Identify the Molecular Ion	First, locate the molecular ion peak (M⁺). Its mass should correspond to the calculated molecular weight of your target compound.	Electron Impact (EI) can sometimes lead to extensive fragmentation and a weak or absent molecular ion peak. If so, consider using a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI).[16]
2. Propose Fragmentation Pathways	Pyrazole rings are relatively stable. Look for fragmentation originating from the substituents. Common initial fragmentation steps involve the loss of small, stable neutral molecules or radicals from the side chains.[16][17]	The stability of the resulting cation is a key driver for fragmentation pathways.[17] Rearrangements, such as the McLafferty rearrangement, can occur if the side chains have appropriate functionality.[17]
3. High-Resolution Mass Spectrometry (HRMS)	If available, obtain HRMS data.	HRMS provides the exact mass of the molecular ion and its fragments, allowing for the determination of their elemental composition. This is invaluable for confirming proposed fragmentation pathways and distinguishing between isobaric species.
4. Compare with Known Isomers	If you suspect a mixture of regioisomers, try to find literature data on the mass spectra of the different isomers.	Regioisomers can sometimes exhibit distinct fragmentation patterns, which can be used for their differentiation.[18]

Key Experimental Protocols

Protocol 1: General Procedure for ¹H-NMR to Investigate Tautomerism

• Sample Preparation: Prepare a ~5-10 mM solution of the pyrazole derivative in a hydrogen-bond accepting solvent like DMSO-d₆. Prepare a second sample in a non-polar solvent like CDCl₃.

• Initial Spectrum Acquisition: Acquire a standard ¹H NMR spectrum for both samples at room temperature (e.g., 298 K).

• Variable Temperature (VT) Experiment (for the more complex spectrum):

  • Set the starting temperature to 298 K and acquire a spectrum.

  • Increase the temperature in increments of 10-15 K (e.g., 313 K, 328 K, 343 K...). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring the spectrum.

  • Continue until you observe significant changes, such as peak coalescence, or you reach the solvent's boiling point.

• Data Analysis: Compare the spectra. Note any coalescence of peaks, changes in chemical shifts, or sharpening of signals as a function of temperature and solvent. This provides strong evidence for a dynamic equilibrium process like tautomerism.[4]

Protocol 2: Determining Regiochemistry using 2D NOESY

• Sample Preparation: Prepare a concentrated (~20-30 mM) and very dry sample of the purified pyrazole derivative in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Degas the sample to remove dissolved oxygen, which can interfere with the NOE effect.

• Spectrum Acquisition:

  • Acquire a standard ¹H NMR spectrum to identify the chemical shifts of all relevant protons.

  • Set up a phase-sensitive 2D NOESY experiment. A key parameter is the mixing time (d8), which should be optimized. Start with a mixing time approximately equal to the T1 of the protons of interest (typically 0.5-1.5 seconds).

• Data Processing and Analysis:

  • Process the 2D data with appropriate window functions.

  • Look for cross-peaks that indicate through-space interactions between protons. For example, a cross-peak between the N-methyl protons and the H5 proton of the pyrazole ring would confirm the isomer where the methyl group is attached to N1 and the other substituent is at C3. The absence of a cross-peak to the H3 proton would further support this assignment.[8]

Data Summary Tables

Table 1: Influence of Solvent on ¹H NMR Chemical Shifts (δ, ppm) of a Hypothetical 3-Substituted Pyrazole

Proton	CDCl₃ (Non-polar)	DMSO-d₆ (Polar, H-bond acceptor)	Rationale for Shift
N-H	12.5 (broad)	13.1 (sharper)	In DMSO, the N-H proton hydrogen bonds to the solvent, leading to a downfield shift. Aggregation in CDCl₃ can cause significant broadening.[4][6]
H-4	6.4	6.3	Minimal change, less affected by tautomerism and H-bonding.
H-5	7.7	7.9	The chemical environment of H-5 is sensitive to the tautomeric equilibrium, which is shifted by the solvent.[4]

Table 2: Common Mass Spectral Fragments for a Phenyl-Substituted Pyrazole

m/z	Proposed Fragment	Common Neutral Loss
M⁺	Molecular Ion	-
M - 27	[M - HCN]⁺	Loss of hydrogen cyanide from the ring.
M - 28	[M - N₂]⁺	Loss of dinitrogen, often involving ring rearrangement.[18]
77	[C₆H₅]⁺	Phenyl cation, from cleavage of the bond to the pyrazole ring.
51	[C₄H₃]⁺	Loss of acetylene (C₂H₂) from the phenyl cation.

References

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07485H [pubs.rsc.org]
• 16. article.sapub.org [article.sapub.org]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solubility of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers working with 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. The following sections offer strategies to enhance the solubility of this compound for use in biological assays.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in aqueous buffers for my cell-based assay. What are the recommended initial steps?

A1: Due to its chemical structure, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is expected to have low aqueous solubility. The presence of the carboxylic acid group suggests that its solubility will be highly dependent on pH.[1][2][3][4] We recommend starting with small-scale solubility tests to determine the optimal solvent and pH conditions before preparing a large stock solution.

Initial troubleshooting should focus on two primary methods: using a co-solvent like Dimethyl Sulfoxide (DMSO) and adjusting the pH of the aqueous buffer.[5][][7]

Q2: What is the best way to prepare a stock solution of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid using DMSO?

A2: Dimethyl Sulfoxide (DMSO) is a powerful and widely used solvent for dissolving a broad range of compounds for biological assays.[8][9] However, it's crucial to be aware that high concentrations of DMSO can be toxic to cells.[8][10] The final concentration of DMSO in your assay should typically be kept below 0.5%.[8]

A high-concentration stock solution in 100% DMSO is the recommended starting point. From this, you can perform serial dilutions into your aqueous assay buffer. Be mindful that the compound may precipitate upon dilution into an aqueous medium.[8]

Q3: How does pH affect the solubility of this compound, and how can I use this to my advantage?

A3: As a carboxylic acid, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is a weak acid.[1] Its solubility in aqueous solutions is highly pH-dependent.[2][3][4][11] In acidic to neutral solutions, the carboxylic acid group will be largely protonated (in its -COOH form), making the molecule less polar and thus less soluble in water. By increasing the pH to a basic level (typically 1-2 pH units above the compound's pKa), the carboxylic acid will be deprotonated to its carboxylate form (-COO⁻). This ionized form is more polar and will exhibit significantly higher aqueous solubility.[2][3][4]

Therefore, preparing your buffer at a slightly basic pH (e.g., pH 8.0-9.0) can substantially enhance the solubility of the compound.

Q4: My compound is still not soluble enough, even with DMSO and pH adjustment. What other methods can I try?

A4: If initial methods are insufficient, you can explore the use of co-solvents or cyclodextrins.

• Co-solvents: These are water-miscible organic solvents that, when added to water, can increase the solubility of hydrophobic compounds.[5][7][12][13] Examples include ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400).[][7] These can be used in combination with pH adjustment.[5][]

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[14][15] They can encapsulate poorly soluble guest molecules, like our target compound, forming an "inclusion complex" that is more water-soluble.[14][16][17][18] Beta-cyclodextrins and their derivatives (like HP-β-CD) are commonly used for this purpose.[15]

Troubleshooting Guides

Issue 1: Compound precipitates out of solution when diluting DMSO stock into aqueous buffer.

This is a common issue when the aqueous buffer is not a good solvent for the compound.

Troubleshooting Workflow:

Figure 1: Troubleshooting workflow for compound precipitation.

Corrective Actions:

• Increase Buffer pH: Prepare your aqueous buffer at a pH of 8.0 or higher to ensure the carboxylic acid is in its more soluble, deprotonated form.

• Incorporate a Co-solvent: If pH adjustment alone is not sufficient, prepare your aqueous buffer with a small percentage (e.g., 5-10%) of a co-solvent like ethanol or PEG 400 before adding the DMSO stock.[][7]

• Warm the Solution: Gentle warming (to 37°C) can sometimes help in dissolving the compound, but be cautious of compound stability at higher temperatures.

• Vortexing/Sonication: Ensure thorough mixing by vortexing. Sonication can also be used to break up small precipitates and aid dissolution.

Issue 2: High background signal or cellular toxicity observed in the assay.

This could be due to the concentration of the solvent (e.g., DMSO) used.

Troubleshooting Workflow:

Figure 2: Troubleshooting workflow for assay interference.

Corrective Actions:

• Verify Final DMSO Concentration: Always calculate the final percentage of DMSO in your assay wells. This should ideally be below 0.5% and must not exceed 1% in most cell-based assays.[8][10]

• Include a Vehicle Control: Every experiment must include a vehicle control. This consists of the assay medium with the same final concentration of DMSO (or other solvents) as the wells containing your test compound. This allows you to differentiate between the effect of the compound and the effect of the solvent.[8]

• Reduce Stock Concentration: If your final DMSO concentration is too high, you will need to lower the concentration of your initial DMSO stock solution. This will require a larger volume of the stock to be added to the assay, so ensure this is compatible with your experimental design.

Data Presentation

The following tables present hypothetical solubility data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid to illustrate the effects of different solubilization methods.

Table 1: Solubility in Different Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)
Water (pH 7.0)	25	< 0.1
PBS (pH 7.4)	25	< 0.1
100% DMSO	25	> 50
100% Ethanol	25	~25

Table 2: Effect of pH on Aqueous Solubility

Aqueous Buffer	pH	Solubility (mg/mL)
Citrate Buffer	5.0	< 0.1
Phosphate Buffer	7.0	< 0.1
Tris Buffer	8.0	~1.5
Tris Buffer	9.0	~5.0

Table 3: Effect of Co-solvents and Cyclodextrin in Tris Buffer (pH 8.0)

Formulation	Solubility (mg/mL)
Tris Buffer (pH 8.0)	~1.5
+ 10% Ethanol	~3.5
+ 10% PEG 400	~4.0
+ 2% HP-β-Cyclodextrin	~6.0

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculate Required Mass: Determine the mass of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid needed to prepare your desired volume of a 10 mM stock solution (Molecular Weight: 168.18 g/mol ).

• Weigh Compound: Accurately weigh the calculated mass of the compound using a calibrated analytical balance.

• Dissolve in DMSO: Transfer the weighed compound into a sterile, appropriate-sized tube (e.g., a microcentrifuge tube or a glass vial). Add the calculated volume of high-purity, sterile DMSO.[8]

• Mix Thoroughly: Vortex the solution for 1-2 minutes to ensure the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8]

Protocol 2: pH-Adjustment Method for Enhanced Aqueous Solubility

• Prepare Alkaline Buffer: Prepare a suitable biological buffer (e.g., Tris-HCl or PBS) and adjust the pH to a value between 8.0 and 9.0 using NaOH or another suitable base.

• Weigh Compound: Weigh the desired amount of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

• Initial Suspension: Add a small amount of the alkaline buffer to the compound to create a slurry.

• Dissolution: Gradually add more buffer while vortexing or stirring. Gentle warming (37°C) can aid dissolution.

• Final pH Check: After the compound has dissolved, check the pH of the solution and adjust if necessary.

• Sterilization: Sterilize the final solution by filtering it through a 0.22 µm syringe filter.

Protocol 3: Cyclodextrin Inclusion Complex Formation

• Prepare Cyclodextrin Solution: Prepare a solution of hydroxypropyl-β-cyclodextrin (HP-β-CD) in your desired aqueous buffer (e.g., a 2-5% w/v solution).

• Add Compound: Add the weighed 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid to the cyclodextrin solution.

• Complexation: Stir or shake the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• Clarification: After the incubation period, centrifuge the solution at high speed (e.g., 10,000 x g) for 15 minutes to pellet any undissolved compound.

• Collect Supernatant: Carefully collect the supernatant, which contains the soluble drug-cyclodextrin complex.

• Quantification: It is advisable to determine the actual concentration of the dissolved compound in the supernatant using a suitable analytical method like HPLC-UV.

References

• 1. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
• 2. fiveable.me [fiveable.me]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. longdom.org [longdom.org]
• 7. pnrjournal.com [pnrjournal.com]
• 8. benchchem.com [benchchem.com]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How does pH affect solubility? - askIITians [askiitians.com]
• 12. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 13. bepls.com [bepls.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scienceasia.org [scienceasia.org]
• 16. mdpi.com [mdpi.com]
• 17. atlantis-press.com [atlantis-press.com]
• 18. oatext.com [oatext.com]

Technical Support Center: Reaction Optimization for N-Alkylation of Pyrazoles

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the N-alkylation of pyrazoles. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during this synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselectivity in the N-alkylation of unsymmetrically substituted pyrazoles a significant challenge?

A: The primary challenge stems from the similar electronic properties of the two adjacent nitrogen atoms (N1 and N2) within the pyrazole ring.[1] This similarity allows both nitrogen atoms to act as nucleophiles, often leading to the formation of a mixture of N1 and N2 alkylated regioisomers, which can be difficult to separate.[1][2][3]

Q2: What are the key factors that control the regioselectivity (N1 vs. N2 alkylation)?

A: The regiochemical outcome of pyrazole N-alkylation is influenced by a delicate balance of several factors:

• Steric Effects: The bulkiness of substituents on the pyrazole ring (at positions C3 and C5) and the alkylating agent are primary determinants.[1][4] Alkylation generally favors the less sterically hindered nitrogen atom.[4][5]

• Electronic Effects: The electron-donating or electron-withdrawing nature of substituents on the pyrazole ring can alter the nucleophilicity of the adjacent nitrogen atoms, thereby influencing the reaction pathway.[1]

• Reaction Conditions: The choice of base, solvent, and counter-ion can dramatically influence and even switch the regioselectivity.[1][2][3] For instance, combinations like sodium hydride (NaH) in tetrahydrofuran (THF) or potassium carbonate (K₂CO₃) in dimethyl sulfoxide (DMSO) have been shown to favor N1-alkylation.[1]

Q3: How can I improve the yield of my N-alkylation reaction?

A: Low yields in pyrazole N-alkylation can arise from several issues. Consider the following to improve your yield:

• Ensure complete deprotonation: Use a sufficiently strong base to completely deprotonate the pyrazole NH. If you are using a weaker base like potassium carbonate and getting low yields, switching to a stronger base like sodium hydride may be beneficial.[1]

• Use a more reactive alkylating agent: If the reaction is sluggish, consider using a more reactive alkylating agent (e.g., switching from an alkyl chloride to an alkyl bromide or iodide).

• Optimize reaction time and temperature: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure it has gone to completion.[6][7] In some cases, increasing the reaction temperature may be necessary.[8]

• Consider alternative methods: For certain substrates, methods like phase transfer catalysis or microwave-assisted synthesis might offer higher yields and shorter reaction times.[9][10][11][12][13]

Q4: What are some common side reactions in pyrazole N-alkylation?

A: Besides the formation of regioisomers, other side reactions can occur:

• C-alkylation: In some cases, particularly with pyrazolone derivatives, C-alkylation can compete with N-alkylation.[7][14]

• Over-alkylation: If the product contains other nucleophilic sites, multiple alkylations can occur.

• Decomposition of reagents: Some alkylating agents or bases might be unstable under the reaction conditions.

• Reaction with solvent: Highly reactive species could potentially react with the solvent.

Troubleshooting Guide

Problem: Low or No Product Yield

This is a common issue that can be addressed by systematically evaluating the reaction components and conditions.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low pyrazole N-alkylation yield.

Potential Cause	Troubleshooting Steps
Incomplete deprotonation of the pyrazole NH	1. Use a Stronger Base: Switch from a carbonate base (e.g., K₂CO₃) to a hydride base (e.g., NaH).[1] 2. Ensure Anhydrous Conditions: Moisture can quench strong bases. Use anhydrous solvents and flame-dried glassware.
The alkylating agent is not reactive enough	1. Increase Electrophilicity: Change the leaving group on the alkylating agent (Iodide > Bromide > Chloride). 2. Check Reagent Quality: Ensure the alkylating agent has not degraded.
Side reactions, such as decomposition of reagents	1. Analyze Byproducts: Use techniques like LC-MS or NMR on the crude reaction mixture to identify byproducts. 2. Modify Conditions: Adjust the temperature or choice of base/solvent to minimize decomposition.
Insufficient reaction time or temperature	1. Monitor Reaction Progress: Use TLC or LC-MS to track the consumption of starting material.[6][7] 2. Increase Temperature: Gradually increase the reaction temperature, but be mindful of potential side reactions.[8]

Problem: Poor Regioselectivity (Mixture of N1 and N2 isomers)

Controlling the regioselectivity is crucial when working with unsymmetrical pyrazoles.

Troubleshooting Workflow for Poor Regioselectivity

Caption: A logical workflow for troubleshooting poor regioselectivity in pyrazole N-alkylation.

Factor	Optimization Strategy
Steric Hindrance	1. Modify Alkylating Agent: A bulkier alkylating agent will preferentially react at the less sterically hindered nitrogen.[1] 2. Substituent Effects: The size of the substituents at the C3 and C5 positions of the pyrazole ring will direct the alkylation to the less hindered nitrogen.
Base and Solvent System	1. Systematic Screening: The choice of base and solvent can have a profound impact on regioselectivity.[2][3] Screen various combinations. For example, NaH in THF or DMF often favors N1 alkylation.[1][5][6] 2. Phase Transfer Catalysis (PTC): This method can offer good yields and, in some cases, improved regioselectivity under mild conditions.[9][10]
Temperature	Vary Reaction Temperature: Lowering the temperature may increase selectivity in some cases.

Experimental Protocols

Protocol 1: General Procedure for N1-Selective Alkylation using NaH in DMF

This protocol is a widely used method for the N-alkylation of pyrazoles, often favoring the N1 isomer.[5][6]

Experimental Workflow for N1-Selective Alkylation

Caption: General experimental workflow for the N-alkylation of pyrazoles.

Materials:

• Pyrazole derivative (1.0 equivalent)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents)[6]

• Anhydrous N,N-Dimethylformamide (DMF)[6]

• Alkyl halide (1.1 equivalents)[6]

• Saturated aqueous ammonium chloride (NH₄Cl) solution[6]

• Ethyl acetate (EtOAc)[6]

• Brine (saturated aqueous NaCl solution)[6]

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[5][6]

• Silica gel for column chromatography[6]

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.2 equivalents) in anhydrous DMF.[6]

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the pyrazole (1.0 equivalent) in anhydrous DMF to the NaH suspension.[6]

• Stir the mixture at 0 °C for 30 minutes to ensure complete deprotonation.[6]

• Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.[6]

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC.[6]

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.[6]

• Extract the aqueous layer with ethyl acetate (3 times).[6]

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[6]

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the desired N-alkylated product.[6]

Protocol 2: N-Alkylation using Phase Transfer Catalysis (PTC) without Solvent

This method is advantageous for its simplicity, mild conditions, and often high yields, avoiding the need for a solvent.[9][10]

Materials:

• Pyrazole (1.0 equivalent)

• Alkyl halide (1.0 equivalent)

• Potassium hydroxide (KOH) or Potassium Carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB, ~3 mol%)[9]

Procedure:

• In a round-bottom flask, stir equimolar amounts of the pyrazole and the appropriate alkyl halide with a catalytic amount of TBAB (3 mol%).[9]

• Add the base (e.g., solid KOH).[9]

• The reaction is performed by stirring the mixture, and the temperature and time will depend on the reactivity of the alkyl halide.

• The work-up is typically simple, often involving direct distillation or extraction to isolate the N-alkylpyrazole.[9]

Data Presentation

Table 1: Comparison of Reaction Conditions for N-Alkylation of 3-Chloro-1H-pyrazole [5]

Alkylating Agent (R-X)	Base	Solvent	Temperature (°C)	Time (h)	Total Yield (%)	Isomer Ratio (N1:N2)
Methyl Iodide	K₂CO₃	DMF	25	12	~85	~3:1
Ethyl Bromide	K₂CO₃	DMF	50	18	~80	~4:1
Benzyl Bromide	NaH	THF	0 to 25	6	~90	>10:1
Benzyl Bromide	K₂CO₃	DMF	100	5	~85	~2:1
Isopropyl Bromide	NaH	THF	25	24	~60	>15:1

Note: The N1 isomer refers to 1-alkyl-5-chloropyrazole, and the N2 isomer refers to 1-alkyl-3-chloropyrazole. The isomer ratios are approximate and can be influenced by the specific reaction setup and purification methods.[5]

Table 2: Optimization of Acid-Catalyzed N-Alkylation of 4-Chloropyrazole with Phenethyl Trichloroacetimidate [4][15]

Catalyst (0.2 equiv)	Solvent	Time (h)	Yield (%)
None	DCE	24	Trace
CSA	DCE	4	77
CSA	DCM	4	65
CSA	THF	4	55

CSA = Camphorsulfonic acid, DCE = 1,2-Dichloroethane, DCM = Dichloromethane, THF = Tetrahydrofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. EP0749963A1 - N-alkylation method of pyrazole - Google Patents [patents.google.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Microwave-Assisted Preparation of 1-Aryl-1H-pyrazole-5-amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and Other Pyrazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Overview of Pyrazole Derivatives' Biological Activities

Pyrazole derivatives are recognized for their diverse therapeutic applications, including:

• Anti-inflammatory effects: Many pyrazole-containing compounds are potent anti-inflammatory agents.[1]

• Anticancer properties: A significant number of pyrazole derivatives have been synthesized and evaluated for their potential against various cancer cell lines.[2]

• Antimicrobial activity: The pyrazole nucleus is a key component in several antibacterial and antifungal agents.[3]

• Other activities: Pyrazoles have also been investigated for their analgesic, antidepressant, antiviral, and anticonvulsant properties.[4]

Comparative Analysis of Biological Activity

To provide a comparative perspective, this section summarizes the biological activities of various substituted pyrazole derivatives. The selection is based on structural similarity to 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, particularly focusing on substitutions at the N1, C3, and C5 positions of the pyrazole ring.

Anticancer Activity

The anticancer efficacy of pyrazole derivatives is often linked to their ability to inhibit various protein kinases and other cellular targets involved in cancer progression.[5]

Table 1: Comparative Anticancer Activity of Selected Pyrazole Derivatives

Compound/Derivative Class	Cancer Cell Line(s)	Activity Metric (e.g., IC50, GI50)	Reference Compound	Source
Pyrazole-N-aryl sulfonate derivatives	Oral Squamous Carcinoma Cells (OSCC)	Significant inhibition of cell proliferation and migration	Celecoxib	[6]
1,3,5-trisubstituted pyrazole derivatives	MGC-803	IC50 = 15.43 µM and 20.54 µM for potent compounds	Doxorubicin	[7]
Pyrazole-containing imide derivatives	A-549	IC50 values of 4.91, 3.22, 27.43, and 18.14 μM	5-Fluorouracil	[7]
Pyrazole-benzimidazole hybrids	Pancreatic cancer cells (SW1990 and AsPC-1)	IC50 of 30.9 ± 0.77 and 32.8 ± 3.44 µM	Gemcitabine	[8]
Pyrazole-based compounds	HT-29 and MCF-7	IC50 = 2.12-69.37 µM (HT-29), 2.85-23.99 µM (MCF-7)	5-FU, Doxorubicin	[9]

Based on SAR studies, the substituents on the pyrazole ring play a crucial role in determining the anticancer potency. For instance, the presence of bulky aryl groups at the N1 and C3/C5 positions often enhances cytotoxic activity. The ethyl and methyl groups in 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are relatively small, which might suggest a moderate anticancer potential compared to more complex derivatives. However, the carboxylic acid group at C5 could be a key interaction point with biological targets.

Anti-inflammatory Activity

The anti-inflammatory action of many pyrazole derivatives is attributed to their inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isozyme.[10]

Table 2: Comparative Anti-inflammatory Activity of Selected Pyrazole Derivatives

Compound/Derivative Class	Assay	Activity Metric (e.g., IC50, % inhibition)	Reference Compound	Source
Pyrazolo[3,4-d]pyrimidinone derivatives	COX-2 Inhibition	IC50 = 0.27 to 2.34 μM	Celecoxib	[6]
1,3,4,5-tetrasubstituted pyrazole derivatives	Protein denaturation inhibition	IC50 of 34.1 μg/mL	Diclofenac sodium	[7]
Pyrazole sulfonamide derivatives	COX-2/5-LOX Inhibition	Potent analgesic and anti-inflammatory activity	Celecoxib, Indomethacin	[8]
Pyrazole-pyridazine hybrids	COX-2 Inhibition	IC50 = 1.15 µM and 1.50 µM for potent compounds	Celecoxib	[10]
Hybrid pyrazole analogues	COX-2 Inhibition	IC50 = 1.79 and 2.51 μM for potent compounds	Celecoxib	[11]

The structural features of celecoxib, a well-known COX-2 inhibitor, include a trifluoromethyl group and a sulfonamide moiety attached to phenyl rings on the pyrazole core. The simpler structure of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid suggests it may have a different or less potent mechanism of anti-inflammatory action. The carboxylic acid group, however, is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs) and could contribute to activity.

Antimicrobial Activity

Pyrazole derivatives have shown promise as antibacterial and antifungal agents, often by disrupting the bacterial cell wall or inhibiting essential enzymes.[12]

Table 3: Comparative Antimicrobial Activity of Selected Pyrazole Derivatives

Compound/Derivative Class	Microorganism(s)	Activity Metric (e.g., MIC)	Reference Compound	Source
Naphthyl-substituted pyrazole-derived hydrazones	S. aureus, A. baumannii	MIC = 0.78–1.56 μg/ml	-	[12]
3-Coumarinyl substituted pyrazoles	MRSA, A. baumannii	Potent growth inhibitors	-	[12]
Pyrazole-3-carboxylic acid and dicarboxylic acid derivatives	Candida species	Good inhibitory effects	-	[13]
Pyrazole-thiazole derivatives	Staphylococcus and Enterococcus genera	MIC = 4 µg/mL for lead compound	-	[14]
Fused pyrazole derivatives	Various bacteria	Moderate antibacterial activity	-	[15]

The antimicrobial activity of pyrazoles is highly dependent on the nature and position of substituents. Lipophilic groups can enhance cell membrane penetration. The relatively simple structure of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid may result in moderate antimicrobial activity compared to more complex, substituted derivatives.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of biological activity data.

Anticancer Activity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (and a vehicle control) for a specified period (e.g., 48-72 hours).

• MTT Addition: MTT solution is added to each well and incubated for 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Anti-inflammatory Activity Assay (Carrageenan-Induced Paw Edema)

This in vivo model is widely used to screen for acute anti-inflammatory activity.

• Animal Model: Typically, rats or mice are used.

• Compound Administration: The test compounds or a reference drug (e.g., indomethacin) are administered orally or intraperitoneally.

• Induction of Inflammation: After a set time, a solution of carrageenan is injected into the sub-plantar tissue of the hind paw to induce localized inflammation and edema.

• Paw Volume Measurement: The paw volume is measured at various time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the control group.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the minimum inhibitory concentration (MIC) of a compound.

• Inoculum Preparation: A standardized suspension of the target microorganism is prepared.

• Serial Dilutions: Serial dilutions of the test compound are prepared in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature and time) for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Signaling Pathways and Mechanisms of Action

The biological effects of pyrazole derivatives are mediated through their interaction with various cellular signaling pathways.

Anti-inflammatory Signaling Pathway (COX-2 Inhibition)

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Caption: Inhibition of the COX-2 pathway by pyrazole derivatives.

Many pyrazole-based anti-inflammatory drugs, such as celecoxib, selectively inhibit the COX-2 enzyme.[10] This prevents the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.

Anticancer Signaling Pathway (Kinase Inhibition)

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Caption: Inhibition of receptor tyrosine kinases by pyrazole derivatives.

In cancer, pyrazole derivatives can act as inhibitors of various protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[5][16] By blocking these kinases, they can disrupt the signaling pathways that lead to uncontrolled cell growth, proliferation, and the formation of new blood vessels that supply tumors.

Experimental Workflow for Biological Evaluation

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// Edges Synthesis -> In_Vitro [arrowhead=vee, color="#5F6368"]; In_Vitro -> Anticancer [arrowhead=vee, color="#5F6368"]; In_Vitro -> Anti_inflammatory [arrowhead=vee, color="#5F6368"]; In_Vitro -> Antimicrobial [arrowhead=vee, color="#5F6368"]; In_Vitro -> In_Vivo [arrowhead=vee, color="#5F6368"]; In_Vivo -> SAR [arrowhead=vee, color="#5F6368"]; SAR -> Lead_Optimization [arrowhead=vee, color="#5F6368"]; }

Caption: General workflow for the biological evaluation of pyrazole derivatives.

The discovery and development of new pyrazole-based therapeutic agents follow a systematic process. This begins with the synthesis of novel derivatives, followed by a series of in vitro and in vivo evaluations to determine their biological activity and mechanism of action. Promising compounds then undergo further optimization to improve their efficacy and safety profiles.

Conclusion

While specific experimental data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is currently limited, the extensive research on related pyrazole derivatives provides a strong foundation for predicting its potential biological activities. Based on structure-activity relationships, it is plausible that this compound possesses modest anticancer, anti-inflammatory, and antimicrobial properties. The presence of the carboxylic acid moiety is a notable feature that could influence its biological interactions and pharmacokinetic properties. Further experimental investigation is warranted to fully elucidate the therapeutic potential of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its place within the diverse and pharmacologically significant pyrazole family.

References

• 1. jchr.org [jchr.org]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. researchgate.net [researchgate.net]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives [jmchemsci.com]
• 16. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of Pyrazole-Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous potent and selective kinase inhibitors. This guide provides a comparative analysis of the efficacy of four prominent pyrazole-based inhibitors targeting key kinases in cellular signaling pathways: Ruxolitinib, Pexmetinib, Afuresertib, and Barasertib. The information presented is supported by experimental data to aid in research and development decisions.

Comparative Efficacy of Pyrazole-Based Kinase Inhibitors

The in vitro potency of these inhibitors is summarized in the table below, highlighting their half-maximal inhibitory concentrations (IC50) and binding affinities (Ki) against their primary kinase targets. Lower values indicate greater potency.

Inhibitor	Target Kinase(s)	IC50 / Ki (nM)	Reference(s)
Ruxolitinib	JAK1	IC50: 3.3	[1][2][3][4][5]
JAK2	IC50: 2.8	[1][2][3][4][5]
JAK3	IC50: 428	[1][3]
Pexmetinib	p38α MAPK	IC50: 35	[6]
p38β MAPK	IC50: 26	[6]
Tie-2	IC50: 1	[6]
Afuresertib	Akt1	Ki: 0.08	[7][8][9][10]
Akt2	Ki: 2	[7][8][9]
Akt3	Ki: 2.6	[7][8][9]
Barasertib	Aurora B	IC50: 0.37	[11][12]

Signaling Pathways and Inhibition

The following diagrams illustrate the signaling pathways targeted by these inhibitors and the points of inhibition.

JAK/STAT Signaling Pathway Inhibition by Ruxolitinib.

Ruxolitinib is a potent inhibitor of Janus kinases (JAKs), specifically JAK1 and JAK2.[1][2][3] These enzymes are critical in the JAK-STAT signaling pathway, which is activated by various cytokines and growth factors to regulate processes like immunity and cell division.[13][14][15][16] By blocking JAK1 and JAK2, Ruxolitinib effectively downregulates this pathway.[1]

Dual Inhibition of p38 MAPK and Tie-2 Pathways by Pexmetinib.

Pexmetinib is a dual inhibitor of p38 mitogen-activated protein kinase (MAPK) and the Tie-2 receptor tyrosine kinase.[6] The p38 MAPK pathway is involved in cellular responses to stress and inflammation, while the Tie-2 pathway, activated by angiopoietins, is crucial for angiogenesis and vascular stability. Pexmetinib's dual inhibitory action makes it a candidate for treating diseases with inflammatory and angiogenic components.

References

• 1. Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Atomic Simulation of the Binding of JAK1 and JAK2 with the Selective Inhibitor Ruxolitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.mdedge.com [cdn.mdedge.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. apexbt.com [apexbt.com]
• 13. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 14. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.biologists.com [journals.biologists.com]
• 16. creative-diagnostics.com [creative-diagnostics.com]

Comparative Analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Analogs as Janus Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential mechanism of action of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and its analogs as Janus Kinase (JAK) inhibitors. Due to the limited direct experimental data on 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, this guide focuses on a closely related and well-studied class of pyrazole derivatives that have demonstrated potent JAK inhibitory activity. This analysis will provide a framework for validating the mechanism of action of novel pyrazole compounds by comparing their performance with established alternatives.

Introduction to Janus Kinase (JAK) Inhibition

Janus kinases are a family of intracellular, non-receptor tyrosine kinases that play a critical role in the signaling pathways of numerous cytokines and growth factors.[1] The JAK-STAT signaling pathway is integral to hematopoiesis and immune cell function.[2] Dysregulation of this pathway is implicated in a variety of diseases, including autoimmune disorders and cancers.[3] Consequently, JAK inhibitors have emerged as a significant class of therapeutic agents.[1]

Pyrazole derivatives have been identified as a privileged scaffold in the development of potent kinase inhibitors, including those targeting JAKs.[4] These compounds typically act as ATP-competitive inhibitors, binding to the ATP-binding site of the kinase domain and preventing the phosphorylation of downstream substrates.[5]

Comparative Performance of Pyrazole Derivatives and Alternatives

To illustrate the potential efficacy of pyrazole-based inhibitors, this section compares a representative 4-amino-(1H)-pyrazole derivative with the well-established JAK inhibitor, Tofacitinib.

Compound/Alternative	Target(s)	IC50 (nM)	Compound Class
4-Amino-(1H)-pyrazole derivative (Compound 3f)	JAK1	3.4	Pyrazole Derivative
JAK2	2.2
JAK3	3.5
Tofacitinib	JAK1/JAK3	56	Pyrrolo[2,3-d]pyrimidine
JAK1/JAK2	406
JAK2/JAK2	1377

Data for 4-Amino-(1H)-pyrazole derivative (Compound 3f) is from a study on potent JAK inhibitors for cancer treatment.[3][6] Data for Tofacitinib reflects its inhibitory activity on various JAK combinations.[7]

Experimental Protocols

In Vitro JAK2 Kinase Inhibition Assay

This protocol outlines a common method for determining the in vitro inhibitory activity of a test compound against the JAK2 enzyme.

Principle:

This assay measures the extent of phosphorylation of a peptide substrate by the JAK2 kinase. The inhibition of this phosphorylation by a test compound is quantified, typically by measuring the amount of ADP produced, which is inversely proportional to the degree of inhibition.

Materials:

• Purified, recombinant JAK2 enzyme

• Peptide substrate

• ATP (Adenosine triphosphate)

• Test compound (e.g., a pyrazole derivative) dissolved in DMSO

• Assay buffer (e.g., Tris-HCl buffer with MgCl2, DTT, and BSA)

• Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well white assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, followed by 3-fold serial dilutions.

• Assay Plate Setup: Add a small volume (e.g., 1 µL) of the diluted test compound, a vehicle control (DMSO), and a positive control inhibitor to the wells of a 384-well plate.

• Kinase Reaction Mixture: Prepare a master mix containing the assay buffer, JAK2 enzyme, and the peptide substrate at their optimized final concentrations.

• Initiation of Reaction: Add the kinase reaction mixture to each well of the assay plate.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: Stop the kinase reaction and measure the amount of ADP produced by adding the kinase detection reagent according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.[8][9]

Visualizing Mechanisms and Workflows

Caption: The JAK-STAT signaling pathway and the inhibitory action of a pyrazole compound.

Caption: A generalized experimental workflow for screening kinase inhibitors.

References

• 1. The mechanism of action of tofacitinib - an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Tofacitinib Citrate? [synapse.patsnap.com]
• 3. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. trepo.tuni.fi [trepo.tuni.fi]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ptmasterguide.com [ptmasterguide.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of 1,3-Disubstituted-1H-Pyrazole-5-Carboxylic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The 1,3,5-trisubstituted pyrazole core, in particular, offers a versatile template for structural modifications to optimize potency and selectivity. This guide focuses on the structure-activity relationships of analogs of 1,3-disubstituted-1H-pyrazole-5-carboxylic acids, with a conceptual focus on how modifications at the 1 and 3 positions of the pyrazole ring, as well as the nature of the 5-position substituent, can influence their biological activity.

Comparative Analysis of Biological Activity

While a direct comparison of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid analogs is not possible due to the lack of a dedicated study, we can analyze trends from related series of pyrazole-5-carboxamides. The following tables summarize hypothetical and literature-inspired quantitative data to illustrate potential SAR trends for anticancer and antimicrobial activities.

Table 1: Hypothetical Anticancer Activity of 1,3-Disubstituted-1H-Pyrazole-5-Carboxamide Analogs

Compound ID	R1 (Position 1)	R2 (Position 3)	R3 (Amide)	Cancer Cell Line	IC50 (µM)
1a (Base)	Methyl	Ethyl	-OH (Acid)	MGC-803 (Gastric)	>100
1b	Methyl	Ethyl	-NH-Ph	MGC-803 (Gastric)	50.2
1c	Methyl	Ethyl	-NH-(4-Cl-Ph)	MGC-803 (Gastric)	25.8
1d	Methyl	Phenyl	-NH-(4-Cl-Ph)	MGC-803 (Gastric)	15.1
1e	Thiazol-2-yl	Methyl	-NH-(adamantan-1-yl)	BJAB (Lymphoma)	Potent (exact value not provided)

Table 2: Hypothetical Antimicrobial Activity of 1,3-Disubstituted-1H-pyrazole-5-carboxamide Analogs

Compound ID	R1 (Position 1)	R2 (Position 3)	R3 (Amide)	Bacterial Strain	MIC (µg/mL)
2a (Base)	Methyl	Ethyl	-OH (Acid)	S. aureus	>128
2b	Methyl	Ethyl	-NH-Ph	S. aureus	64
2c	Methyl	Ethyl	-NH-(4-Br-Ph)	S. aureus	32
2d	Phenyl	Methyl	-NH-(4-Br-Ph)	S. aureus	16

Inferred Structure-Activity Relationships

Based on the analysis of related pyrazole derivatives, the following SAR trends can be proposed:

• Substitution at Position 5: The conversion of the carboxylic acid at the 5-position to a carboxamide is crucial for enhancing both anticancer and antimicrobial activities. The nature of the amide substituent plays a significant role in determining potency.

• Substitution at Position 3: The substituent at the 3-position influences the lipophilicity and steric profile of the molecule. Replacing a small alkyl group like ethyl with a larger aryl group can lead to increased anticancer activity, potentially through enhanced interactions with the target protein.

• Substitution at Position 1: The substituent at the 1-position also modulates the biological activity. Aromatic or heteroaromatic rings at this position can contribute to the overall potency. For instance, a thiazole ring at the 1-position has been shown to be favorable for antitumor activity.

Experimental Protocols

The following are detailed methodologies for the key experiments typically used to evaluate the anticancer and antimicrobial activities of pyrazole analogs.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The test compounds are dissolved in dimethyl sulfoxide (DMSO) and then diluted with the cell culture medium to various concentrations. The cells are treated with these concentrations for 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the bacterial strain is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Visualizing Structure-Activity Relationships and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate a hypothetical SAR logic and a typical experimental workflow for screening these compounds.

Caption: Hypothetical Structure-Activity Relationship (SAR) for 1,3-disubstituted-1H-pyrazole-5-carboxylic acid analogs.

Caption: General experimental workflow for the synthesis and biological evaluation of pyrazole analogs.

A Researcher's Guide to the Synthesis of Substituted Pyrazoles: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the pyrazole scaffold is a privileged structure due to its prevalence in a wide range of pharmaceuticals and agrochemicals. The efficient and regioselective synthesis of substituted pyrazoles is therefore a critical aspect of modern medicinal and materials chemistry. This guide provides an objective comparison of three prominent synthetic routes to substituted pyrazoles: the Knorr Pyrazole Synthesis, synthesis from α,β-Unsaturated Ketones, and 1,3-Dipolar Cycloaddition. The performance of each method is supported by experimental data and detailed protocols to aid in the selection of the most suitable route for a given target molecule.

Introduction to Pyrazole Synthesis

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the design of bioactive molecules. Its unique electronic properties and ability to participate in hydrogen bonding have led to its incorporation into numerous blockbuster drugs. The diverse substitution patterns possible on the pyrazole ring allow for fine-tuning of a molecule's pharmacological profile. Consequently, a variety of synthetic methodologies have been developed to access this important heterocyclic system. This guide will delve into three of the most common and versatile strategies.

Comparative Analysis of Synthetic Routes

The choice of synthetic route to a substituted pyrazole is often dictated by the desired substitution pattern, the availability of starting materials, and the required reaction conditions. The following sections provide a detailed comparison of three key methods.

Knorr Pyrazole Synthesis

The Knorr synthesis, first reported in 1883, is a classic and widely used method for the preparation of pyrazoles.[1] It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically in the presence of an acid catalyst.[2] The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[3] A significant consideration in the Knorr synthesis, particularly with unsymmetrical 1,3-dicarbonyl compounds, is regioselectivity, as the initial nucleophilic attack of the hydrazine can occur at either carbonyl group, potentially leading to a mixture of regioisomers.[3]

Advantages:

• Readily available and diverse starting materials (1,3-dicarbonyls and hydrazines).

• Generally high yields for simple pyrazoles.[4]

• Well-established and robust reaction.

Disadvantages:

• Potential for the formation of regioisomeric mixtures with unsymmetrical 1,3-dicarbonyls.[5]

• Hydrazine and its derivatives can be toxic.[4]

Synthesis from α,β-Unsaturated Ketones

Another versatile approach to pyrazoles involves the reaction of α,β-unsaturated ketones, such as chalcones, with hydrazine derivatives.[6] This method typically proceeds via a Michael addition of the hydrazine to the enone system, followed by cyclization and oxidation to the pyrazole. In some cases, the intermediate pyrazoline can be isolated, while in others, in-situ oxidation leads directly to the pyrazole.[6]

Advantages:

• Access to a wide variety of substituted pyrazoles, particularly 1,3,5-trisubstituted derivatives.

• The synthesis of chalcones is straightforward, allowing for diverse substitution patterns.

• Can be performed under relatively mild conditions.

Disadvantages:

• May require an additional oxidation step to form the aromatic pyrazole.

• Regioselectivity can be an issue depending on the substituents on the chalcone and hydrazine.

1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition is a powerful and highly regioselective method for constructing the pyrazole ring.[7] This reaction typically involves the [3+2] cycloaddition of a 1,3-dipole, such as a diazo compound or a nitrile imine, with a dipolarophile, which is usually an alkyne or a suitable alkene equivalent.[7][8] The regioselectivity of the cycloaddition is often predictable based on the electronic properties of the dipole and dipolarophile.[9]

Advantages:

• High degree of regioselectivity in many cases.[7]

• Access to a broad range of substituted pyrazoles, including those that are difficult to synthesize by other methods.

• Can be performed under mild, often catalyst-free, conditions.[10]

Disadvantages:

• The generation and handling of diazo compounds can be hazardous due to their potential instability and toxicity.[8]

• The synthesis of the required 1,3-dipole and dipolarophile may be more complex than for other methods.

Data Presentation

The following table summarizes quantitative data for representative examples of each synthetic route, allowing for a direct comparison of their performance.

Synthetic Route	Starting Materials	Product	Reaction Conditions	Yield (%)	Reference
Knorr Pyrazole Synthesis	Acetylacetone and Hydrazine sulfate	3,5-Dimethylpyrazole	10% NaOH, 15°C, 1.5 h	77-81	[11]
Ethyl benzoylacetate and Phenylhydrazine	1,5-Diphenyl-3-methyl-1H-pyrazol-5(4H)-one	Acetic acid, reflux, 1 h	High	[4]
From α,β-Unsaturated Ketones	Substituted chalcone and Hydrazine hydrate	3-(4-Fluorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde	Formic acid, reflux, 8 h	87	[12]
Chalcone and Phenylhydrazine	1,3,5-Triphenyl-1H-pyrazole	Acetic acid, reflux, 6-8 h	-	[13]
1,3-Dipolar Cycloaddition	α-Bromocinnamaldehyde and N'-(4-chlorophenyl)benzohydrazonoyl chloride	1-(4-Chlorophenyl)-3,4,5-triphenyl-1H-pyrazole	Triethylamine, CH2Cl2, rt	85	[7]
3-(2,4-Dimethylphenyl)sydnone and Dimethyl acetylenedicarboxylate (DMAD)	Dimethyl 1-(2,4-dimethylphenyl)-1H-pyrazole-4,5-dicarboxylate	Toluene, reflux	-	[14]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended as a starting point and may require optimization for different substrates and scales.

Protocol 1: Knorr Synthesis of 3,5-Dimethylpyrazole[11]

• Reaction Setup: Dissolve 65 g (0.50 mole) of hydrazine sulfate in 400 ml of 10% sodium hydroxide in a 1-l. round-bottomed flask equipped with a separatory funnel, a thermometer, and a stirrer. Cool the flask in an ice bath.

• Addition of Diketone: When the temperature of the mixture reaches 15°C, add 50 g (0.50 mole) of acetylacetone dropwise with stirring while maintaining the temperature at approximately 15°C. The addition should take about 30 minutes.

• Reaction: Stir the mixture for an additional hour at 15°C.

• Work-up: Dilute the reaction mixture with 200 ml of water to dissolve any precipitated inorganic salts and transfer it to a 1-l. separatory funnel. Extract the product with 125 ml of ether, followed by four 40-ml portions of ether.

• Isolation: Combine the ether extracts, wash once with saturated sodium chloride solution, and dry over anhydrous potassium carbonate. Remove the ether by distillation.

• Purification: The resulting slightly yellow crystalline residue of 3,5-dimethylpyrazole is dried under reduced pressure. The product can be recrystallized from petroleum ether (90–100°C).

Protocol 2: Synthesis of a Substituted Pyrazoline from a Chalcone[12]

• Reaction Setup: In a round-bottom flask, reflux a mixture of a substituted chalcone (0.01 mol) and hydrazine hydrate (0.5 mL, 0.01 mol) in 25 mL of formic acid for 8 hours.

• Work-up: After cooling, pour the reaction mixture into 50 mL of ice-cold water.

• Isolation: Collect the resulting precipitate by filtration.

• Purification: Purify the crude product by recrystallization from ethanol.

Protocol 3: 1,3-Dipolar Cycloaddition to a Tetrasubstituted Pyrazole[7]

• Reaction Setup: Prepare a solution of α-bromocinnamaldehyde (3 mmol) and the corresponding hydrazonyl chloride (3 mmol) in 10 mL of dry dichloromethane.

• Addition of Base: To this solution, add triethylamine (0.46 mL, 3.3 mmol).

• Reaction: Stir the reaction mixture at room temperature until the starting materials have been consumed, as monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: The work-up procedure typically involves washing the reaction mixture with water, drying the organic layer, and removing the solvent under reduced pressure. The crude product is then purified by column chromatography.

Visualizing the Synthetic Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of each synthetic strategy.

Caption: Workflow for the Knorr Pyrazole Synthesis.

Caption: Workflow for Pyrazole Synthesis from α,β-Unsaturated Ketones.

Caption: Workflow for 1,3-Dipolar Cycloaddition to Pyrazoles.

Conclusion

The synthesis of substituted pyrazoles can be achieved through a variety of robust and versatile methods. The Knorr synthesis remains a valuable tool for accessing a wide range of pyrazoles from simple starting materials, although regioselectivity can be a challenge. The use of α,β-unsaturated ketones provides a flexible entry to highly substituted pyrazoles, while 1,3-dipolar cycloaddition offers excellent control over regioselectivity, making it a powerful strategy for the synthesis of complex target molecules. The choice of the optimal synthetic route will depend on the specific substitution pattern desired, the availability of starting materials, and the desired scale of the reaction. This comparative guide provides the necessary information for researchers to make an informed decision and to efficiently access the important class of substituted pyrazoles.

References

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. benchchem.com [benchchem.com]
• 4. chemhelpasap.com [chemhelpasap.com]
• 5. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 7. Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diazoalkane 1,3-dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijirt.org [ijirt.org]
• 14. revroum.lew.ro [revroum.lew.ro]

Comparative Cross-Reactivity Analysis of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid against key off-target protein classes. Due to the limited publicly available direct cross-reactivity data for this specific molecule, this guide leverages data from structurally similar compounds and outlines standard experimental protocols for assessing selectivity. The primary hypothesized target for pyrazole carboxamides is Succinate Dehydrogenase (SDH), while potential cross-reactivity is anticipated with D-Amino Acid Oxidase (DAO) and various kinases, based on the activities of other pyrazole-containing compounds.

Data Presentation: Comparative Inhibitory Activity

The following table summarizes hypothetical, yet representative, inhibitory activities (IC50 values) of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid against its potential primary target and key off-target protein families. These values are illustrative and intended to guide experimental investigation.

Target Class	Specific Target	3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (IC50 in µM)	Alternative Compound 1 (e.g., Boscalid - an SDHI) (IC50 in µM)	Alternative Compound 2 (a known DAO inhibitor) (IC50 in µM)
Primary Target	Succinate Dehydrogenase (SDH)	0.05	0.02	> 100
Potential Off-Target	D-Amino Acid Oxidase (DAO)	15	> 100	0.1
Potential Off-Target	Kinase Panel (example)	> 50	> 50	> 50
- PIM1 Kinase	> 50	> 50	> 50
- CDK2	> 50	> 50	> 50
Potential Off-Target	Cyclooxygenase (COX)
- COX-1	> 100	> 100	> 100
- COX-2	25	> 100	> 100

Experimental Protocols

Detailed methodologies for key experiments to determine the cross-reactivity profile of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid are provided below.

Succinate Dehydrogenase (SDH) Inhibition Assay

This assay determines the inhibitory potential of the test compound against the primary target, SDH.

• Enzyme Source: Mitochondria isolated from a relevant fungal species (e.g., Sclerotinia sclerotiorum) or recombinant human SDH.

• Substrate: Succinate.

• Assay Principle: The activity of SDH is measured by monitoring the reduction of a specific substrate, such as 2,6-dichlorophenolindophenol (DCPIP), which changes color upon reduction. The rate of this color change is proportional to the enzyme's activity.

• Procedure:

  • Prepare a reaction mixture containing phosphate buffer, potassium cyanide (to inhibit other respiratory chain components), and the enzyme source.

  • Add varying concentrations of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid or control compounds.

  • Pre-incubate the mixture for a defined period.

  • Initiate the reaction by adding succinate and DCPIP.

  • Monitor the decrease in absorbance at 600 nm over time using a spectrophotometer.

  • Calculate the rate of reaction and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

D-Amino Acid Oxidase (DAO) Inhibition Assay

This assay assesses the off-target inhibitory activity against DAO.

• Enzyme Source: Recombinant human or rat DAO.

• Substrate: D-serine or D-alanine.

• Assay Principle: The enzymatic activity of DAO is determined by measuring the production of hydrogen peroxide, a byproduct of the deamination of D-amino acids. This is often done using a coupled reaction with horseradish peroxidase (HRP) and a fluorogenic or chromogenic substrate (e.g., Amplex Red).

• Procedure:

  • Prepare a reaction buffer containing the DAO enzyme.

  • Add a serial dilution of the test compound.

  • Pre-incubate the enzyme and compound mixture.

  • Initiate the reaction by adding the D-amino acid substrate, HRP, and Amplex Red.

  • Measure the increase in fluorescence (excitation ~530-560 nm, emission ~590 nm) or absorbance over time.

  • Calculate the IC50 values from the dose-response curves.

Kinase Selectivity Profiling

A broad kinase screen is crucial to identify potential off-target effects on cell signaling pathways.

• Methodology: This is typically performed by specialized contract research organizations (CROs) that offer panels of hundreds of kinases. A common method is a competition binding assay.

• Assay Principle (Competition Binding):

  • An immobilized active-site directed ligand for a specific kinase is used.

  • The kinase of interest is incubated with the test compound and the immobilized ligand.

  • The amount of kinase bound to the immobilized ligand is quantified, often using quantitative PCR (qPCR) for a DNA-tagged kinase.

  • A displacement of the kinase from the immobilized ligand by the test compound indicates binding and potential inhibition.

• Data Analysis: The results are typically reported as the percentage of kinase activity remaining at a specific concentration of the test compound (e.g., 10 µM). Hits are then followed up with IC50 determinations.

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful method to confirm target engagement within a cellular environment.[1] The principle is that a compound binding to its target protein stabilizes the protein, leading to an increased melting temperature.[1]

• Procedure:

  • Treat intact cells with either the vehicle control or the test compound.

  • Heat the cell suspensions to a range of temperatures.

  • Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Analyze the amount of the target protein remaining in the soluble fraction by Western blotting or other protein detection methods.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a relevant signaling pathway and a typical experimental workflow for cross-reactivity studies.

Caption: Hypothesized inhibition of Succinate Dehydrogenase (SDH) by 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid within the mitochondrial electron transport chain.

Caption: A generalized workflow for assessing the cross-reactivity of a test compound.

References

• 1. benchchem.com [benchchem.com]

Benchmarking 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid Against Known Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative framework for evaluating the biological activity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. The pyrazole scaffold is a well-established pharmacophore found in a wide array of therapeutic agents, known to exhibit diverse biological activities including anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3][4] This document provides a template for benchmarking 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid against a known standard in the context of anti-inflammatory activity, specifically through the inhibition of the cyclooxygenase-2 (COX-2) enzyme.

Postulated Anti-Inflammatory Activity and Comparative Analysis

While specific biological data for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is not extensively available in public literature, the pyrazole core is a key feature in many nonsteroidal anti-inflammatory drugs (NSAIDs).[5] Therefore, a plausible hypothesis is that this compound may exhibit inhibitory activity against COX enzymes. For the purpose of this guide, we will benchmark its hypothetical performance against Celecoxib, a well-established selective COX-2 inhibitor.

Data Presentation

The following table summarizes the hypothetical in vitro inhibitory activity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid against COX-1 and COX-2 enzymes, presented as the half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	Data to be determined	Data to be determined	Data to be determined
Celecoxib (Standard)	15	0.04	375

Experimental Protocols

A standardized method for determining the COX inhibitory activity of a compound is crucial for a comparative analysis. The following is a generalized protocol for an in vitro cyclooxygenase inhibition assay.

In Vitro COX Inhibition Assay (Fluorometric)

This protocol is based on commercially available COX activity assay kits.

Objective: To determine the IC50 values of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid against COX-1 and COX-2 enzymes.

Materials:

• Purified ovine or human COX-1 and COX-2 enzymes

• COX Assay Buffer

• COX Probe (e.g., a fluorogenic substrate)

• COX Cofactor

• Arachidonic Acid (substrate)

• Test compounds (3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, Celecoxib) dissolved in DMSO

• 96-well opaque microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. This typically involves diluting buffers, cofactors, and the probe.

• Enzyme Preparation: Dilute the COX-1 and COX-2 enzymes to the desired concentration in the assay buffer.

• Compound Dilution: Prepare a series of dilutions of the test compounds and the standard (Celecoxib) in DMSO.

• Assay Plate Preparation: In a 96-well plate, add the COX-1 or COX-2 enzyme to each well. Add the diluted test compounds or Celecoxib to the respective wells. Include a control group with no inhibitor.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow for compound-enzyme binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to each well. Simultaneously, add the fluorometric probe.

• Measurement: Measure the fluorescence intensity at regular intervals for 10-15 minutes using a fluorometric plate reader.

• Data Analysis: a. Calculate the rate of reaction for each well. b. Determine the percent inhibition of COX activity for each concentration of the test compound relative to the DMSO control. c. Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Mandatory Visualizations

Signaling Pathway

Caption: Inhibition of the COX inflammatory pathway.

Experimental Workflow

Caption: Workflow for the in vitro COX inhibition assay.

This guide provides a foundational framework for the systematic evaluation of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. The provided protocols and visualizations can be adapted for benchmarking against other standards and for investigating other potential biological activities.

References

• 1. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 2. jocpr.com [jocpr.com]
• 3. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Biological Activity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: In Vitro vs. In Vivo Perspectives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Pyrazole carboxylic acid derivatives represent a versatile scaffold in medicinal chemistry, exhibiting a wide range of biological activities. This guide provides a comparative overview of the potential in vitro and in vivo activities of the specific compound, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. Due to the limited availability of data for this exact molecule, this comparison is based on the well-documented activities of structurally similar pyrazole carboxylic acid derivatives and serves as a framework for guiding future research and drug development efforts.

I. Potential Biological Activities: An Overview

The pyrazole nucleus is a common feature in many biologically active compounds. Derivatives of pyrazole carboxylic acid have been reported to possess a variety of pharmacological properties, including anti-inflammatory, analgesic, anticancer, and antimicrobial activities. The specific substitutions on the pyrazole ring play a crucial role in determining the potency and selectivity of these effects.

II. In Vitro Activity Profile

The in vitro evaluation of a compound is the first step in characterizing its biological activity. For a compound like 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, several in vitro assays would be relevant to explore its potential therapeutic effects.

A. Potential Anti-Proliferative and Cytotoxic Activity

Based on studies of similar pyrazole derivatives, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid could be hypothesized to exhibit anti-proliferative effects against various cancer cell lines.

Table 1: Hypothetical In Vitro Anti-Proliferative Activity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

Cell Line	Cancer Type	Assay Type	Hypothetical IC₅₀ (µM)
MCF-7	Breast Cancer	MTT Assay	15.5
HCT-116	Colon Cancer	MTT Assay	22.8
A549	Lung Cancer	MTT Assay	35.2
HeLa	Cervical Cancer	MTT Assay	18.9

Note: The IC₅₀ values presented are hypothetical and serve as an example based on the activities of related pyrazole compounds. Actual values would need to be determined experimentally.

B. Potential Enzyme Inhibition

Many pyrazole derivatives are known to inhibit specific enzymes involved in disease pathogenesis. Key potential targets for this class of compounds include cyclooxygenase (COX) enzymes and various protein kinases.

Table 2: Hypothetical In Vitro Enzyme Inhibition Profile

Enzyme Target	Assay Type	Hypothetical IC₅₀ (µM)	Potential Therapeutic Area
COX-2	Colorimetric COX Inhibitor Screening Assay	0.5	Anti-inflammatory
COX-1	Colorimetric COX Inhibitor Screening Assay	15.2	(Selectivity Profiling)
Protein Kinase (e.g., AKT1)	Kinase Activity Assay	5.8	Anticancer
Protein Kinase (e.g., p38)	Kinase Activity Assay	8.1	Anti-inflammatory

Note: The IC₅₀ values are for illustrative purposes and would require experimental validation.

III. In Vivo Activity Profile

In vivo studies are essential to understand the efficacy, pharmacokinetics, and safety of a compound in a whole organism. Based on the in vitro profile of related compounds, 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid could be investigated in various in vivo models.

A. Potential Anti-Inflammatory Activity

The potential COX-2 inhibitory activity observed in vitro suggests that this compound may have anti-inflammatory effects in vivo. The carrageenan-induced paw edema model in rodents is a standard assay for evaluating acute inflammation.

Table 3: Hypothetical In Vivo Anti-inflammatory Activity in a Rat Model

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h
Vehicle Control	-	0
3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	10	45
3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	30	65
Indomethacin (Reference)	10	75

Note: The presented data is a hypothetical representation of potential outcomes.

B. Potential Antitumor Efficacy

Should in vitro anti-proliferative activity be confirmed, the next step would be to assess antitumor efficacy in vivo using xenograft models.

Table 4: Hypothetical In Vivo Antitumor Activity in a Mouse Xenograft Model (e.g., MCF-7)

Treatment Group	Dose (mg/kg/day)	Tumor Growth Inhibition (%)
Vehicle Control	-	0
3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	25	30
3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid	50	55
Doxorubicin (Reference)	5	70

Note: This data is hypothetical and for illustrative purposes only.

IV. Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are outlines of standard protocols for the key assays mentioned.

A. In Vitro: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with various concentrations of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing metabolically active cells to reduce the MTT to formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth.

B. In Vivo: Carrageenan-Induced Paw Edema

This is a standard model for evaluating acute inflammation.

• Animal Acclimatization: Acclimate rodents (rats or mice) to the laboratory conditions.

• Compound Administration: Administer 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid or a reference drug (e.g., indomethacin) orally or intraperitoneally.

• Induction of Edema: After a set time (e.g., 30-60 minutes), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of paw edema for each treatment group compared to the vehicle control group.

V. Potential Signaling Pathways and Mechanisms of Action

The biological activities of pyrazole derivatives are often attributed to their interaction with specific signaling pathways.

A. Inhibition of the Cyclooxygenase (COX) Pathway

Many pyrazole-containing compounds, including the commercial drug celecoxib, are selective inhibitors of COX-2. Inhibition of COX-2 reduces the production of prostaglandins, which are key mediators of inflammation and pain.

Caption: Potential inhibition of the COX-2 pathway.

B. Modulation of Protein Kinase Signaling

Pyrazole derivatives have been identified as inhibitors of various protein kinases, which are key regulators of cellular processes like proliferation, survival, and differentiation. Dysregulation of protein kinase signaling is a hallmark of cancer.

Assessing the Selectivity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for assessing the selectivity of the novel compound 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid. Due to the limited publicly available data on this specific molecule, this document outlines a comparative approach, leveraging data from structurally related pyrazole-based inhibitors and established experimental protocols. This guide will focus on three well-documented target classes for pyrazole derivatives: Carbonic Anhydrases (CAs), Acetylcholinesterase (AChE), and Cyclooxygenases (COX).

Introduction to Pyrazole Carboxylic Acids in Drug Discovery

The pyrazole scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs. Pyrazole carboxylic acid derivatives, in particular, have demonstrated a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective effects. Their therapeutic potential often stems from their ability to selectively inhibit key enzymes involved in various disease pathways. Assessing the selectivity of a new pyrazole compound is a critical step in drug development to understand its potential efficacy and off-target effects.

Comparative Selectivity Profile

To contextualize the potential selectivity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, this section presents a comparative analysis with known pyrazole-based inhibitors against three distinct enzyme targets.

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide. Various isoforms are involved in physiological processes, and their dysregulation is implicated in diseases like glaucoma, epilepsy, and cancer. Several pyrazole derivatives have been identified as selective inhibitors of specific CA isoforms.

Table 1: Comparative Inhibition of Carbonic Anhydrase Isoforms by Pyrazole Derivatives

Compound/Alternative	Target Isoform	IC50 / Ki (nM)	Selectivity Index
Acetazolamide (Standard)	hCA I	250	-
hCA II	12	-
hCA IX	25	-
hCA XII	5.7	-
Compound 15 (Pyrazole-carboxamide) [1]	hCA I	725.7	-
hCA II	3.3	hCA I/hCA II = 219.9
hCA IX	6.1	hCA II/hCA IX = 0.54
hCA XII	80.5	hCA II/hCA XII = 0.04
5-Aryl-1H-pyrazole-3-carboxylic acid derivative [2]	hCA I	>10,000	-
hCA II	>10,000	-
hCA IX	4,000 - 25,000	-
hCA XII	4,000 - 50,000	-

Acetylcholinesterase (AChE) Inhibition

Acetylcholinesterase is a key enzyme in the central and peripheral nervous systems, responsible for hydrolyzing the neurotransmitter acetylcholine. AChE inhibitors are used in the treatment of Alzheimer's disease and other neurological disorders.

Table 2: Comparative Inhibition of Acetylcholinesterase by Pyrazole Derivatives

Compound/Alternative	IC50 (µM)
Donepezil (Standard)	0.021 - 0.09
Pyrazoline derivative 2l [3]	0.040
Pyrazoline derivative 2j [3]	0.062
Pyrazoline derivative 2a [3]	0.107
Pyrazoline derivative 2g [3]	0.122

Cyclooxygenase (COX) Inhibition

Cyclooxygenase enzymes (COX-1 and COX-2) are central to the inflammatory pathway, catalyzing the conversion of arachidonic acid to prostaglandins. Selective inhibition of COX-2 over COX-1 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects. The pyrazole ring is a core structural feature of the selective COX-2 inhibitor, Celecoxib.

Table 3: Comparative Inhibition of COX-1 and COX-2 by Pyrazole Derivatives

Compound/Alternative	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib (Standard) [4][5]	5.42	2.16	2.51
PC-406 (Celecoxib derivative) [4]	>1000	8.9	>112.2
PC-407 (Celecoxib derivative) [4]	27.5	1.9	14.4
Pyrazole-pyridazine hybrid 5f [5][6]	14.34	1.50	9.56
Pyrazole-pyridazine hybrid 6f [5][6]	9.55	1.15	8.31

Experimental Protocols

To assess the selectivity of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, the following established in vitro enzyme inhibition assays are recommended.

Carbonic Anhydrase Inhibition Assay

This assay is based on the hydrolysis of a chromogenic substrate, p-nitrophenyl acetate (p-NPA), by carbonic anhydrase, which produces the yellow-colored p-nitrophenol. The rate of p-nitrophenol formation is monitored spectrophotometrically.

Methodology: [7]

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • CA Enzyme Stock Solution: 1 mg/mL in cold Assay Buffer.

  • Substrate Stock Solution: 3 mM p-NPA in acetonitrile or DMSO (prepare fresh).

  • Test Compound and Control (Acetazolamide) Solutions: Prepare serial dilutions in DMSO.

• Assay Procedure (96-well plate format):

  • Add 158 µL of Assay Buffer to each well.

  • Add 2 µL of the test compound, control, or DMSO (for maximum activity) to the respective wells.

  • Add 20 µL of the CA working solution to all wells except the blank.

  • Pre-incubate the plate at room temperature for 15 minutes.

  • Initiate the reaction by adding 20 µL of the Substrate Stock Solution to all wells.

  • Immediately measure the absorbance at 405 nm in kinetic mode for 10-30 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) from the linear portion of the absorbance vs. time curve.

  • Calculate the percent inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay measures the activity of AChE through the hydrolysis of acetylthiocholine (ATCI). The product, thiocholine, reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow anion, which is detected spectrophotometrically.

Methodology: [8][9]

• Reagent Preparation:

  • Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.

  • AChE Stock Solution: Prepare in Assay Buffer.

  • DTNB Stock Solution: 10 mM in Assay Buffer.

  • ATCI Stock Solution: 14-15 mM in deionized water.

  • Test Compound and Control (Donepezil) Solutions: Prepare serial dilutions in DMSO.

• Assay Procedure (96-well plate format):

  • Add 50 µL of AChE solution to each well.

  • Add 50 µL of the test compound, control, or Assay Buffer (for negative control) to the respective wells.

  • Incubate the plate at room temperature for 15 minutes.

  • Add 50 µL of the DTNB solution to each well.

  • Initiate the reaction by adding 50 µL of the ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm kinetically for 10-15 minutes.

• Data Analysis:

  • Calculate the reaction rate (ΔAbs/min) for each well.

  • Calculate the percentage of inhibition for each concentration.

  • Determine the IC50 value from the dose-response curve.

In Vitro COX-1 and COX-2 Enzyme Inhibition Assay

This assay determines the IC50 values of a test compound for both COX-1 and COX-2 enzymes, allowing for the calculation of a selectivity index.

Methodology: [10][11]

• Reagent Preparation:

  • Enzyme Source: Purified ovine or human COX-1 and recombinant human COX-2.

  • Substrate: Arachidonic acid.

  • Detection Reagents: Amplexim Red and Horseradish Peroxidase (HRP) for a fluorometric assay.

  • Test Compound and Control (Celecoxib) Solutions: Prepare serial dilutions in a suitable solvent.

• Assay Procedure (96-well plate format):

  • In separate plates for COX-1 and COX-2, add the assay buffer, the respective purified COX enzyme, and the test compound or vehicle control.

  • Incubate the plates at room temperature for 15 minutes.

  • Prepare a detection solution containing arachidonic acid, Amplexim Red, and HRP.

  • Initiate the enzymatic reaction by adding the detection solution to each well.

  • Incubate at 37°C for 10-20 minutes.

  • Measure the fluorescence intensity (excitation: 530-560 nm, emission: ~590 nm).

• Data Analysis:

  • Calculate the percent inhibition for each concentration relative to the vehicle control.

  • Determine the IC50 values for both COX-1 and COX-2 from their respective dose-response curves.

  • Calculate the Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2).

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the COX-2 signaling pathway and a general experimental workflow for assessing enzyme inhibition.

Caption: Simplified COX-2 signaling pathway in inflammation.

Caption: General experimental workflow for enzyme inhibition assays.

References

• 1. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors | MDPI [mdpi.com]
• 2. 5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Evaluation of New Pyrazolines As Small Molecule Inhibitors of Acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New pyrazole-pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

The Therapeutic Potential of Pyrazole Carboxylic Acids: A Comparative Guide

Pyrazole carboxylic acids and their derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry for their broad spectrum of pharmacological activities.[1][2][3] This guide provides a comparative overview of their therapeutic potential in oncology, inflammation, infectious diseases, and enzyme inhibition, supported by quantitative data and detailed experimental protocols. The pyrazole scaffold is a key feature in several commercially available drugs, highlighting its importance in drug design and development.

Therapeutic Potential in Oncology

Pyrazole carboxylic acid derivatives have demonstrated significant anticancer activity against various cancer cell lines.[1][4] Their mechanisms of action often involve the induction of apoptosis, cell cycle arrest, and the inhibition of protein kinases crucial for cancer cell proliferation and survival.[5][6][7]

Anticancer Signaling Pathways

Many pyrazole derivatives exert their anticancer effects by inducing apoptosis through both intrinsic and extrinsic pathways.[5][6][7] This can involve the generation of reactive oxygen species (ROS), activation of caspases, and modulation of the Bcl-2 family of proteins.[5][8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biologica...: Ingenta Connect [ingentaconnect.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. phytojournal.com [phytojournal.com]
• 8. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 [journal.waocp.org]
• 9. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid based on available safety data for structurally similar compounds and general principles of laboratory chemical waste management. It is imperative for all personnel to consult their institution's specific Environmental Health and Safety (EHS) guidelines and the compound's Safety Data Sheet (SDS) before handling and disposal.

The responsible disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers, scientists, and professionals in drug development, a clear and compliant disposal plan for compounds like 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid is essential. This guide outlines the necessary steps for its safe disposal, ensuring the protection of personnel and the environment.

Hazard Profile and Safety Considerations

While a specific Safety Data Sheet (SDS) for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid may not be readily available, data from analogous pyrazole and carboxylic acid derivatives indicate that it should be handled as a hazardous substance.

Key Hazard Information:

Hazard Category	Finding	Citation
Skin Irritation	Causes skin irritation.	[1][2]
Eye Irritation	Causes serious eye irritation.	[1][2]
Respiratory Irritation	May cause respiratory tract irritation.	[1][3]
Ingestion	May be harmful if swallowed.	[1]

Given these potential hazards, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound. This includes, but is not limited to:

• Safety goggles or a face shield

• Chemically resistant gloves

• A lab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the disposal of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid.

1. Waste Segregation and Collection:

• Solid Waste: Collect unused or contaminated solid 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in a dedicated, clearly labeled, and sealable hazardous waste container.[4] The container must be chemically compatible with the compound.

• Contaminated Materials: Any materials that have come into direct contact with the compound, such as weighing papers, gloves, and absorbent pads, should be placed in the same solid waste container.[4]

• Liquid Waste (Solutions): If the compound is in a solution, it should be collected in a separate, compatible, and clearly labeled liquid hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.[4]

• Rinsate: When rinsing emptied containers that held the compound, the first rinseate must be collected and disposed of as hazardous waste.[5] Subsequent rinses may be managed according to institutional protocols.

2. Waste Container Labeling:

Proper labeling is critical for safety and compliance. The hazardous waste container must be clearly labeled with:

• The words "Hazardous Waste"

• The full chemical name: "3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid"

• An accurate list of all constituents and their approximate concentrations if in a solution.[5]

• Appropriate hazard warnings (e.g., "Irritant")

• The date when waste was first added to the container.

• The name of the principal investigator and the laboratory location.[5]

3. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated and secure hazardous waste accumulation area within the laboratory.[5] This area should be well-ventilated and away from incompatible materials.[4]

4. Request for Waste Disposal:

Follow your institution's established procedures for requesting a hazardous waste pickup. This typically involves contacting the EHS department and providing details about the waste.[4]

5. Professional Disposal:

The ultimate disposal of 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid must be handled by a licensed professional waste disposal company.[2][4] High-temperature incineration is a common and recommended method for the disposal of such organic compounds.[4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5]

Emergency Procedures for Spills

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protective Equipment: Before cleaning, don appropriate PPE, including respiratory protection if necessary.

• Containment and Cleanup: For a solid spill, carefully sweep or vacuum the material and place it into a suitable, labeled hazardous waste container.[1] Avoid creating dust. For a liquid spill, use an inert absorbent material to contain and collect the waste.

• Decontamination: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

Diagrams

Caption: Workflow for the proper disposal of the target compound.

Caption: Rationale for treating the compound as hazardous waste.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Essential Safety and Operational Guidance for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid

This document provides immediate safety, handling, and disposal protocols for 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid, tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment and operational efficiency.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specific PPE	Standard/Material	Purpose
Eye and Face Protection	Chemical Splash Goggles and Face Shield	ANSI Z.87.1 Compliant	Protects against splashes and airborne particles. A face shield should be worn over goggles when there is a significant risk of splashing.[3][4]
Hand Protection	Chemical-Resistant Gloves	Disposable Nitrile Gloves	Provides protection against skin contact. Gloves should be inspected before use and changed immediately if contaminated.[3][5]
Body Protection	Chemical-Resistant Lab Coat	Standard Laboratory Coat	Protects skin and personal clothing from spills and contamination.[3][6]
Respiratory Protection	NIOSH-Approved Respirator	N95 or higher	To be used if handling the solid compound outside of a certified chemical fume hood where dust may be generated.[3]
Foot Protection	Closed-Toe Shoes	Chemical-Resistant Material	Prevents injuries from dropped objects or spills.[3][6]

Operational and Handling Protocols

Adherence to proper handling procedures is critical to minimize exposure and ensure safety.

1. Engineering Controls:

• Always handle 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid in a well-ventilated area.[7]

• A certified chemical fume hood is the preferred environment for all manipulations of the solid compound to control dust and vapor.[3]

• Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[2]

2. Handling Procedures:

• Pre-Handling:

  • Read and understand this safety guidance thoroughly.

  • Inspect all PPE for integrity before use.

  • Ensure the work area is clean and uncluttered.

• Transferring the Compound:

  • Use a spatula for transferring the solid material to avoid generating dust.[3]

  • When dissolving the compound, add the solid to the solvent slowly to prevent splashing.[3]

• Post-Handling:

  • Thoroughly wash hands with soap and water after handling, even if gloves were worn.[3]

  • Decontaminate all work surfaces and equipment after use.

  • Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by the lab coat and eye protection.[3]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and adhere to regulatory requirements.

1. Waste Segregation and Collection:

• Solid Waste: All disposable materials contaminated with 3-Ethyl-1-Methyl-1H-Pyrazole-5-Carboxylic Acid (e.g., gloves, weighing papers, paper towels) must be collected in a dedicated and clearly labeled hazardous waste container.[3]

• Unused Compound: Any remaining or unused compound must be disposed of as hazardous chemical waste.[3] Do not discharge into sewer systems.[7]

2. Container Disposal:

• Empty containers should be triple-rinsed with an appropriate solvent.

• The rinsate should be collected and disposed of as hazardous waste.

• After rinsing, the container can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill or as directed by institutional guidelines.[7]

Emergency Procedures

Table 2: Emergency Response

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
Skin Contact	Remove contaminated clothing and shoes. Flush skin with plenty of water for at least 15 minutes. If skin irritation occurs, seek medical advice.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, sweep up the material and place it into a suitable, closed container for disposal. Avoid generating dust. For large spills, contact your institution's environmental health and safety department.[2][7]

Workflow for Safe Handling and Disposal

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. benchchem.com [benchchem.com]
• 4. uah.edu [uah.edu]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 7. chemicalbook.com [chemicalbook.com]